Cinnamonitrile

• CAS: 4360-47-8

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physicochemical Properties of Cinnamonitrile

Abstract

Cinnamonitrile, also known as (E)-3-phenylprop-2-enenitrile, is an organic compound with the chemical formula C₉H₇N.[1] It is a colorless to pale yellow liquid characterized by a distinctive spicy, cinnamon-like aroma.[2][3] This document provides a comprehensive overview of the physicochemical properties of cinnamonitrile, intended for an audience of researchers, scientists, and professionals in drug development. It includes tabulated quantitative data, detailed experimental protocols for property determination, and workflow visualizations to support laboratory applications. Cinnamonitrile serves as a valuable intermediate in organic synthesis, particularly in the pharmaceutical and fragrance industries.[4][5]

Physicochemical Properties

The fundamental physical and chemical characteristics of cinnamonitrile are summarized below. These properties are crucial for its handling, application in synthesis, and for predicting its behavior in various chemical and biological systems.

General and Physical Properties

Cinnamonitrile is a viscous liquid at room temperature, though its melting point is close to ambient temperatures.[6] It is practically insoluble in water but shows good solubility in alcohols and other organic solvents.[7][8]

Property	Value	References
Appearance	Clear colorless to pale yellow liquid	[2][5][7]
Odor	Spicy, cinnamon, cassia-like	[7]
Melting Point	18-22 °C	[2][7][9]
Boiling Point	254-264 °C at 760 mmHg	[2][8][9]
Flash Point	>100 °C (>212 °F)	[7][8]
Stability	Stable under normal storage conditions; sensitive to air and light	[4][7]

Chemical and Molecular Properties

The molecular structure of cinnamonitrile features a phenyl group attached to an acrylonitrile moiety. This structure is key to its reactivity and its utility as a precursor in the synthesis of more complex molecules.

Property	Value	References
Molecular Formula	C₉H₇N	[5][7]
Molecular Weight	129.16 g/mol	[5][7][10]
Density	1.028 g/mL at 25 °C	[2][7][10]
Refractive Index (n20/D)	1.599 - 1.604	[2][5]
Vapor Pressure	1.2 Pa at 20 °C	[2][7]
logP (Octanol/Water Partition Coefficient)	1.84 - 1.96	[7][9]
Water Solubility	Insoluble	[2][4][7]
Solubility in Organic Solvents	Soluble in alcohol, chloroform, and oils	[2][6][8]
CAS Number	1885-38-7 (for (E)-isomer)	[2][5][7]
InChI Key	ZWKNLRXFUTWSOY-QPJJXVBHSA-N	[7][10]

Experimental Protocols

The following sections detail standard laboratory procedures for determining the key physicochemical properties of cinnamonitrile.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of a compound's purity. A sharp melting range (0.5-1.0°C) is characteristic of a pure substance.[4]

• Apparatus : Melting point apparatus (e.g., Mel-Temp), capillary tubes, thermometer, mortar and pestle.

• Procedure :

  • Ensure the cinnamonitrile sample is solid. If liquid, it may need to be cooled to induce crystallization.

  • Place a small amount of the solid sample on a clean, dry surface.[7]

  • Seal one end of a capillary tube by heating it briefly in a flame.[7]

  • Press the open end of the capillary tube into the sample, trapping a small amount of the solid.[7]

  • Tap the sealed end of the tube on a hard surface to pack the sample into the bottom, aiming for a sample height of 1-2 mm.[5]

  • Place the capillary tube into the heating block of the melting point apparatus.[4]

  • Heat the sample rapidly to get an approximate melting point, then allow the apparatus to cool.

  • Perform a second, more careful determination. Heat the apparatus quickly to about 15-20°C below the approximate melting point, then reduce the heating rate to 1-2°C per minute.[4]

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the last solid crystal disappears (the end of the melting range).[4][11]

Boiling Point Determination (Thiele Tube Method)

This microscale method is suitable for determining the boiling point of small quantities of liquid.

• Apparatus : Thiele tube, thermometer, small test tube (e.g., Durham tube), capillary tube (sealed at one end), heating oil (e.g., mineral oil), Bunsen burner or heat gun.

• Procedure :

  • Add approximately 0.5 mL of cinnamonitrile to the small test tube.

  • Place a capillary tube, with its sealed end pointing up, into the test tube containing the liquid.[12]

  • Attach the test tube to a thermometer using a rubber band or wire, ensuring the bulb of the thermometer is level with the sample.[13]

  • Clamp the thermometer assembly so that it is immersed in the heating oil within the Thiele tube. The top of the sample should be below the oil level.

  • Gently heat the side arm of the Thiele tube.[12][13]

  • As the temperature rises, air trapped in the capillary tube will bubble out. Continue heating until a rapid and continuous stream of bubbles emerges from the open end of the capillary tube.[14]

  • Remove the heat source and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the bubbling stops and the liquid is drawn back into the capillary tube.[13][14] Record this temperature.

Density Measurement (Pycnometer Method)

A pycnometer is a flask with a specific volume used for the precise measurement of liquid density.[2][8]

• Apparatus : Pycnometer (e.g., 25 mL or 50 mL), analytical balance, thermostat or water bath.

• Procedure :

  • Thoroughly clean and dry the pycnometer and its stopper.

  • Accurately weigh the empty, dry pycnometer on an analytical balance (record as m₁).[10]

  • Fill the pycnometer with distilled water of a known temperature and density. Insert the stopper, allowing excess water to exit through the capillary. Dry the exterior of the pycnometer completely.

  • Weigh the water-filled pycnometer (record as m₂).

  • Empty and dry the pycnometer thoroughly.

  • Fill the pycnometer with cinnamonitrile, equilibrate to the same temperature as the water, and insert the stopper. Dry the exterior completely.

  • Weigh the cinnamonitrile-filled pycnometer (record as m₃).[10]

  • Calculate the density of cinnamonitrile using the following formula: Density of Cinnamonitrile (ρ_sample) = ((m₃ - m₁) / (m₂ - m₁)) * ρ_water

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how light propagates through a substance and is a useful constant for identification.

• Apparatus : Abbe refractometer, constant temperature water bath, light source (typically sodium D-line, 589 nm), dropper.

• Procedure :

  • Calibrate the refractometer using a standard of known refractive index, such as distilled water.[6]

  • Ensure the prism surfaces are clean and dry.

  • Using a dropper, place 1-2 drops of cinnamonitrile onto the surface of the measuring prism.[15]

  • Close the illuminating prism gently to spread the liquid into a thin, uniform film.[15]

  • Turn on the light source and look through the eyepiece.

  • Rotate the coarse adjustment knob until the light and dark fields are visible.

  • If a colored band is visible at the borderline, adjust the dispersion correction knob until a sharp, achromatic borderline is obtained.[3]

  • Use the fine adjustment knob to center the borderline exactly on the crosshairs of the eyepiece.[3]

  • Read the refractive index from the instrument's scale. Record the temperature, as refractive index is temperature-dependent.

Solubility Determination

This protocol provides a qualitative assessment of a compound's solubility in various solvents.

• Apparatus : Small test tubes, spatula or dropper, vortex mixer (optional).

• Procedure :

  • Water Solubility : Add approximately 25 mg (or 0.05 mL) of cinnamonitrile to a test tube. Add 0.75 mL of distilled water in small portions, shaking vigorously after each addition. Observe if a homogeneous solution forms. Cinnamonitrile is expected to be insoluble.[9][16]

  • Organic Solvent Solubility : Repeat the procedure using an organic solvent such as ethanol, diethyl ether, or chloroform. Cinnamonitrile is expected to be soluble.[9]

  • Classification :

    • Soluble : No visible solid or liquid phase separation.

    • Partially Soluble : Some, but not all, of the compound dissolves.

    • Insoluble : The compound remains as a separate phase.[17]

Visualizations

The following diagrams illustrate key workflows relevant to the study and use of cinnamonitrile.

Synthesis of Cinnamonitrile from Cinnamaldehyde

One common laboratory synthesis of cinnamonitrile involves the conversion of cinnamaldehyde to its oxime, followed by dehydration.[6]

Caption: Workflow for the two-step synthesis of cinnamonitrile.

General Workflow for Physicochemical Characterization

This diagram outlines a logical sequence for the characterization of a synthesized or acquired sample of an organic compound like cinnamonitrile.

Caption: Logical workflow for compound characterization.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. fpharm.uniba.sk [fpharm.uniba.sk]
• 3. davjalandhar.com [davjalandhar.com]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. byjus.com [byjus.com]
• 6. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. fpharm.uniba.sk [fpharm.uniba.sk]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. scientificlabs.co.uk [scientificlabs.co.uk]
• 11. pennwest.edu [pennwest.edu]
• 12. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. uomus.edu.iq [uomus.edu.iq]
• 15. wp.optics.arizona.edu [wp.optics.arizona.edu]
• 16. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 17. saltise.ca [saltise.ca]

Cinnamonitrile CAS number and molecular structure.

An in-depth examination of the chemical properties, synthesis, and biological activities of Cinnamonitrile (CAS No: 1885-38-7), a versatile compound in pharmaceutical and chemical research.

This technical guide provides a comprehensive overview of cinnamonitrile, tailored for researchers, scientists, and professionals in drug development. The document details its chemical identity, physical properties, established synthesis protocols, and known biological activities, with a focus on its antimicrobial potential.

Chemical Identity and Molecular Structure

Cinnamonitrile, systematically named (E)-3-phenylprop-2-enenitrile, is an organic compound characterized by a benzene ring attached to a propenenitrile functional group.[1] The trans or (E)-isomer is the most common and stable form.

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) number.

• CAS Number: 1885-38-7 (for (E)-Cinnamonitrile)[2][3][4]

• Molecular Formula: C₉H₇N[2][4]

• Molecular Weight: 129.16 g/mol [2][4]

• Synonyms: 3-Phenylacrylonitrile, trans-β-Phenylacrylonitrile, Styryl cyanide, Cinnamyl nitrile[1][3]

Molecular Structure:

Caption: Molecular structure of (E)-cinnamonitrile.

Physicochemical Properties

Cinnamonitrile is a colorless to pale yellow liquid at room temperature with a characteristic spicy, cinnamon-like aroma.[5] Its key quantitative properties are summarized below for easy reference.

Property	Value	Reference
Molecular Weight	129.16 g/mol	[2][4]
Density	1.028 g/mL at 25 °C	[2]
Melting Point	18-20 °C	[2]
Boiling Point	254-255 °C	[2]
Refractive Index (n20/D)	1.601	[2]
SMILES	N#C\C=C\c1ccccc1	[2]
InChI Key	ZWKNLRXFUTWSOY-QPJJXVBHSA-N	[2]

Synthesis of Cinnamonitrile

Several synthetic routes to cinnamonitrile have been established, including the dehydration of cinnamamide and the reaction of cinnamyl chloride with sodium cyanide.[5][6] A common and well-documented laboratory-scale method is the condensation of benzaldehyde with acetonitrile using a strong base like potassium hydroxide.

Experimental Protocol: Synthesis from Benzaldehyde and Acetonitrile

This procedure is adapted from a reliable, peer-reviewed source and outlines the synthesis via an aldol-like condensation reaction.

Materials:

• Potassium hydroxide (KOH) pellets

• Acetonitrile (CH₃CN)

• Benzaldehyde (C₆H₅CHO)

• Ice

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• A 1-L, three-necked, round-bottomed flask is equipped with a mechanical stirrer, reflux condenser, and an addition funnel.

• The flask is charged with potassium hydroxide pellets (33 g, 0.5 mol) and acetonitrile (400 mL).

• The mixture is brought to reflux under a nitrogen atmosphere.

• A solution of benzaldehyde (53 g, 0.5 mol) in acetonitrile (100 mL) is added in a steady stream over 1-2 minutes.

• After the addition is complete, stirring is continued for an additional 10 minutes.

• The hot reaction solution is then carefully poured onto 500 g of cracked ice in a 1-L beaker to quench the reaction.

• Once cooled, the two-phase mixture is transferred to a 2-L flask for steam distillation to isolate the crude product.

• The distillate is collected and transferred to a separatory funnel. The aqueous phase is separated and extracted twice with 500-mL portions of ether.

• The combined organic extracts are dried over anhydrous sodium sulfate.

• The solvent is evaporated under reduced pressure to yield cinnamonitrile as a pale-yellow oil. The typical yield for this procedure is between 31% and 45%.

Caption: Experimental workflow for the synthesis of cinnamonitrile.

Biological Activity and Mechanism of Action

Cinnamonitrile has demonstrated notable biological activity, particularly as an antimicrobial agent.[5][7] It exhibits a broad spectrum of activity against various bacteria and fungi. Research suggests a multi-faceted mechanism of action that distinguishes it from traditional antibiotics.

Proposed Antimicrobial Mechanism

The antibacterial effects of cinnamonitrile are believed to stem from two primary modes of action:

• Enzyme Inhibition: Cinnamonitrile's structure is similar to p-aminobenzoic acid (PABA), a crucial substrate for the bacterial enzyme dihydrofolate synthase (DHPS). By competitively binding to DHPS, cinnamonitrile can inhibit the synthesis of dihydrofolate, a precursor to folic acid. This disruption of the folic acid pathway is vital for bacterial DNA synthesis and growth.[7]

• Cell Membrane Disruption: Evidence suggests that cinnamonitrile can interfere with the integrity of the bacterial cell membrane. This can lead to increased membrane permeability, leakage of essential intracellular components, and ultimately, cell death.[5][7]

Caption: Proposed dual-action antimicrobial mechanism of cinnamonitrile.

Protocols for Biological Assays

To aid researchers in validating the biological activity of cinnamonitrile, the following sections outline the principles of key experimental protocols.

Dihydrofolate Synthase (DHPS) Inhibition Assay

This assay is designed to quantify the inhibitory effect of a compound on DHPS activity. A common method is a coupled enzymatic spectrophotometric assay.

Principle: The product of the DHPS reaction, dihydropteroate, is reduced by a second enzyme, dihydrofolate reductase (DHFR), using NADPH as a cofactor. The activity of DHPS is indirectly measured by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH. An inhibitor of DHPS will slow down or stop this decrease in absorbance.

General Procedure:

• A reaction mixture is prepared containing buffer, DHFR, NADPH, and the substrates for DHPS (e.g., p-aminobenzoic acid and 6-hydroxymethyldihydropterin pyrophosphate).

• The test compound (cinnamonitrile) at various concentrations is added to the reaction mixture. A control reaction without the inhibitor is run in parallel.

• The reaction is initiated by the addition of the DHPS enzyme.

• The absorbance at 340 nm is measured over time using a spectrophotometer.

• The rate of NADPH oxidation is calculated from the linear portion of the absorbance curve. The percentage of inhibition is determined by comparing the rates of the test reactions to the control.

Bacterial Cell Membrane Permeability Assay

This assay determines if a compound can disrupt the bacterial cell membrane, leading to increased permeability. A common method utilizes fluorescent dyes that are sensitive to membrane potential or integrity.

Principle: The fluorescent dye, such as propidium iodide (PI) or the membrane potential-sensitive dye diSC₃-5, is used. PI can only enter cells with compromised membranes, where it intercalates with DNA and fluoresces strongly. Alternatively, diSC₃-5 is taken up by healthy cells and self-quenches; its release due to membrane damage results in an increase in fluorescence.

General Procedure (using Propidium Iodide):

• Bacterial cells are grown to the mid-logarithmic phase, harvested, and washed.

• The cells are resuspended in a suitable buffer.

• The bacterial suspension is treated with various concentrations of cinnamonitrile. Positive (membrane-disrupting agent) and negative (buffer only) controls are included.

• Propidium iodide is added to all samples.

• After a short incubation period, the fluorescence is measured using a fluorometer or a fluorescence microscope.

• A significant increase in fluorescence in the cinnamonitrile-treated samples compared to the negative control indicates that the cell membrane has been compromised.

References

• 1. Evaluation of cell membrane integrity as a potential antimicrobial target for plant products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. orgsyn.org [orgsyn.org]
• 5. The reaction of cinnamaldehyde and cinnam(o)yl derivatives with thiols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of cell membrane integrity as a potential antimicrobial target for plant products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Spectroscopic data analysis of Cinnamonitrile (NMR, IR, Mass Spec).

This technical guide provides a comprehensive overview of the spectroscopic data analysis of cinnamonitrile, an organic compound utilized as a fragrance ingredient with a characteristic spicy aroma.[1] The analysis encompasses Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This document is intended for researchers, scientists, and professionals in drug development and analytical chemistry, offering detailed data, experimental protocols, and workflow visualizations to aid in the structural elucidation and characterization of this molecule.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of (E)-cinnamonitrile (trans-cinnamonitrile).

Table 1: ¹H NMR Spectroscopic Data

Solvent: CDCl₃, Frequency: 90 MHz

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
7.40	Doublet	16.7	Vinylic Proton (α-CH)
5.85	Doublet	16.7	Vinylic Proton (β-CH)
7.30 - 7.50	Multiplet	-	Aromatic Protons (C₆H₅)

Data sourced from spectral databases.[2]

Table 2: ¹³C NMR Spectroscopic Data

Solvent: CDCl₃

Chemical Shift (δ, ppm)	Assignment
150.5	Vinylic Carbon (α-C)
133.5	Aromatic Carbon (ipso-C)
131.0	Aromatic Carbon (para-C)
129.2	Aromatic Carbon (ortho/meta-C)
127.5	Aromatic Carbon (ortho/meta-C)
118.0	Nitrile Carbon (C≡N)
96.5	Vinylic Carbon (β-C)

Data sourced from spectral databases.[2][3]

Table 3: IR Spectroscopy Data

Sample Preparation: Liquid Film

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3060	Medium	Aromatic C-H Stretch
3030	Medium	Vinylic C-H Stretch
2220	Strong	Nitrile (C≡N) Stretch
1625	Strong	Alkene (C=C) Stretch
1490, 1450	Medium	Aromatic C=C Bending
970	Strong	Trans-alkene C-H Out-of-Plane Bend

Data sourced from spectral databases.[2][4]

Table 4: Mass Spectrometry Data

Ionization Method: Electron Impact (EI)

Mass-to-Charge Ratio (m/z)	Relative Abundance	Assignment
129	High	Molecular Ion [M]⁺
128	Medium	[M-H]⁺
102	High	[M-HCN]⁺ (Loss of hydrogen cyanide)

Data sourced from spectral databases.[5]

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are outlined below.

NMR Spectroscopy (¹H and ¹³C)

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for determining the carbon-hydrogen framework of a molecule.[6][7]

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of cinnamonitrile in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). The deuterated solvent is essential to avoid large solvent signals in the ¹H NMR spectrum.[8] Transfer the solution to a standard 5 mm NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer's probe.[9] The instrument's magnetic field needs to be shimmed to achieve homogeneity, which results in sharp, well-resolved spectral lines.

• Data Acquisition:

  • For ¹H NMR , a standard single-pulse experiment is typically used. Key parameters include the spectral width, acquisition time (typically 2-4 seconds), and relaxation delay (1-5 seconds to allow for full magnetization recovery).[8][10]

  • For ¹³C NMR , a proton-decoupled experiment is standard to simplify the spectrum to single lines for each unique carbon. Due to the low natural abundance of ¹³C, more scans are required to achieve a good signal-to-noise ratio.[7]

• Data Processing: The acquired Free Induction Decay (FID) signal is converted into a frequency-domain spectrum using a Fourier Transform (FT). This is followed by phase correction and baseline correction to produce the final spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[11]

Methodology:

• Sample Preparation (Thin Film Method): As cinnamonitrile is a liquid at room temperature, the thin film method is ideal. Place a small drop of the neat liquid sample onto one salt plate (e.g., NaCl or KBr). Place a second salt plate on top to create a thin liquid film between the plates.[12][13]

• Instrument Setup: Place the prepared salt plate assembly into the sample holder of the FT-IR spectrometer.

• Data Acquisition: Record a background spectrum of the empty instrument to subtract any atmospheric (e.g., CO₂, H₂O) or instrumental interferences. Then, acquire the sample spectrum. The instrument passes an infrared beam through the sample and measures the frequencies at which light is absorbed.[14]

• Data Processing: The instrument's software automatically ratios the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and elemental composition of a compound, as well as its fragmentation pattern.[15][16]

Methodology:

• Sample Introduction: Introduce a small amount of the cinnamonitrile sample into the mass spectrometer. For a volatile compound like cinnamonitrile, this can be done via direct injection or through a gas chromatography (GC) system coupled to the mass spectrometer (GC-MS).

• Ionization (Electron Impact - EI): The sample molecules in the gas phase are bombarded with a high-energy electron beam (typically 70 eV).[17][18] This process knocks an electron off the molecule to form a positively charged molecular ion ([M]⁺). The excess energy causes the molecular ion to fragment in characteristic ways.[19]

• Mass Analysis: The newly formed ions are accelerated by an electric field and then deflected by a magnetic field in the mass analyzer. The degree of deflection depends on the mass-to-charge ratio (m/z) of the ion.[18]

• Detection: An ion detector records the relative abundance of ions at each m/z value. The resulting data is plotted as a mass spectrum, with m/z on the x-axis and relative intensity on the y-axis.[17]

Visualization of Analytical Workflows

The following diagrams illustrate the workflow for spectroscopic analysis and the logical relationship between the different analytical techniques.

Caption: Experimental workflow for the spectroscopic analysis of cinnamonitrile.

Caption: Logical relationship of spectroscopic techniques in structure elucidation.

References

• 1. Cinnamonitrile - Wikipedia [en.wikipedia.org]
• 2. Page loading... [wap.guidechem.com]
• 3. Cinnamonitrile(1885-38-7) 13C NMR [m.chemicalbook.com]
• 4. Cinnamonitrile(1885-38-7) IR Spectrum [chemicalbook.com]
• 5. Cinnamonitrile | C9H7N | CID 1550846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. books.rsc.org [books.rsc.org]
• 9. quora.com [quora.com]
• 10. sc.edu [sc.edu]
• 11. community.wvu.edu [community.wvu.edu]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. webassign.net [webassign.net]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Cinnamonitrile | 1885-38-7 | Benchchem [benchchem.com]
• 16. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. Mass Spectrometry [www2.chemistry.msu.edu]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]

Cinnamonitrile: A Technical Guide to its Natural Occurrence and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cinnamonitrile, or (E)-3-phenylprop-2-enenitrile, is an organic compound recognized for its characteristic spicy, cinnamon-like aroma. While it is a valuable fragrance and a precursor in various chemical syntheses, its presence in the natural world is a subject of considerable ambiguity. This technical guide provides a comprehensive overview of the current scientific understanding of cinnamonitrile's debated natural occurrence and its biosynthesis. The document details a well-established chemo-enzymatic synthesis route and proposes a hypothetical natural biosynthetic pathway based on analogous pathways for other aromatic nitriles in plants. Furthermore, it furnishes detailed experimental protocols for the elucidation of such biosynthetic pathways, catering to researchers in natural products chemistry, biochemistry, and drug development.

Natural Occurrence: An Unresolved Matter

The existence of cinnamonitrile as a naturally occurring compound is not well-established in scientific literature. While some sources suggest its presence in trace amounts within certain plant species of the Lauraceae family, which includes cinnamon, definitive evidence is lacking.[1] Comprehensive chemical analyses of essential oils from various Cinnamomum species, conducted using techniques like Gas Chromatography-Mass Spectrometry (GC-MS), have repeatedly failed to identify cinnamonitrile as a constituent.[2][3][4][5] Conversely, some databases for fragrance materials explicitly state that cinnamonitrile is not found in nature.[6]

This discrepancy suggests that if cinnamonitrile is indeed a natural product, its occurrence is exceptionally rare or its concentration in plant tissues is below the detection limits of standard analytical methodologies. Therefore, any claims of its natural origin should be treated with caution pending rigorous isolation and characterization from a verified natural source.

Quantitative Data

As of the date of this guide, there is no peer-reviewed, quantitative data available on the concentration of cinnamonitrile in any plant species or their essential oils. The table below is provided as a template for future research findings.

Plant Species	Family	Plant Part	Concentration (μg/g dry weight)	Method of Analysis	Reference
Data Not Available	N/A	N/A	N/A	N/A	N/A
Data Not Available	N/A	N/A	N/A	N/A	N/A
Table 1: Quantitative Analysis of Cinnamonitrile in Natural Sources. This table remains unpopulated due to the lack of available data.

Biosynthesis of Cinnamonitrile

Given the uncertainty of its natural occurrence, a definitive natural biosynthetic pathway for cinnamonitrile has not been elucidated. However, significant advances in understanding the biosynthesis of other aromatic nitriles, such as benzyl nitrile in Camellia sinensis (tea), allow for the formulation of a plausible, hypothetical pathway.[7] This proposed pathway begins with the common amino acid L-phenylalanine.

Hypothetical Biosynthetic Pathway from L-Phenylalanine

The biosynthesis is likely a multi-step enzymatic process involving two key classes of cytochrome P450 (CYP450) enzymes: CYP79 and CYP71.[1][8]

• Step 1: Conversion of L-Phenylalanine to Cinnamaldehyde Oxime. A CYP79 enzyme would catalyze the N-hydroxylation and subsequent decarboxylation and dehydration of L-phenylalanine to produce cinnamaldehyde oxime.

• Step 2: Dehydration of Cinnamaldehyde Oxime to Cinnamonitrile. A CYP71 enzyme would then catalyze the dehydration of cinnamaldehyde oxime to yield cinnamonitrile.

This proposed pathway is analogous to the confirmed biosynthesis of benzyl nitrile, where L-phenylalanine is converted to phenylacetaldoxime by CsCYP79D73, and subsequently to benzyl nitrile by CsCYP71AT96.[7]

Figure 1: A proposed biosynthetic pathway for cinnamonitrile from L-phenylalanine, catalyzed by sequential action of CYP79 and CYP71 family enzymes.

Chemo-enzymatic Synthesis

A more established and practical route for the biosynthesis of cinnamonitrile is through chemo-enzymatic methods. Aldoxime dehydratases (Oxds) are enzymes that efficiently catalyze the dehydration of aldoximes to nitriles under mild conditions.[9] This method provides a sustainable and cyanide-free alternative to purely chemical synthesis.[9]

The process involves the conversion of cinnamaldehyde to cinnamaldehyde oxime through a chemical reaction, followed by the enzymatic dehydration of the oxime to cinnamonitrile using an aldoxime dehydratase.

Figure 2: Workflow for the chemo-enzymatic synthesis of cinnamonitrile from cinnamaldehyde, highlighting the distinct chemical and enzymatic steps.

Experimental Protocols

The following section details the methodologies required to investigate and confirm the hypothetical biosynthetic pathway of cinnamonitrile in a plant species. The protocol is adapted from the successful elucidation of the benzyl nitrile pathway.[7]

Protocol for Pathway Elucidation

Objective: To identify the enzymes responsible for the conversion of L-phenylalanine to cinnamonitrile in a candidate plant species.

Materials:

• Candidate plant tissue (e.g., leaves of a Cinnamomum species)

• L-[¹³C₉, ¹⁵N]phenylalanine or other stable isotope-labeled L-phenylalanine

• Liquid nitrogen

• Solid Phase Microextraction (SPME) fibers

• Gas Chromatography-Mass Spectrometry (GC-MS) system

• Yeast expression vectors (e.g., pYES-DEST52)

• Saccharomyces cerevisiae strain (e.g., INVSc1)

• Microsome isolation buffers and reagents

• NADPH

• Cinnamaldehyde oxime standard

Methodology:

• In Vivo Isotope Labeling:

  • Excise plant tissues (e.g., leaves) and place them in a sealed vial.

  • Introduce a solution of L-[¹³C₉, ¹⁵N]phenylalanine to the cut stem or petiole.

  • Incubate for a defined period (e.g., 24-48 hours) under controlled light and temperature.

  • Analyze the headspace for volatile compounds using SPME-GC-MS.

  • Monitor the mass spectra for an ion corresponding to labeled cinnamonitrile (m/z shift consistent with the incorporation of ¹³C and ¹⁵N) to confirm L-phenylalanine as the precursor.

• Candidate Gene Identification (Transcriptomics):

  • Induce the plant tissue to produce volatiles (e.g., by mechanical wounding).

  • Extract RNA from both induced and non-induced tissues at various time points.

  • Perform RNA-sequencing and differential expression analysis.

  • Identify candidate genes from the CYP79 and CYP71 families that are significantly upregulated upon induction.

• Heterologous Expression and in Vitro Enzyme Assays:

  • Clone the full-length coding sequences of candidate CYP79 and CYP71 genes into a yeast expression vector.

  • Transform the constructs into S. cerevisiae.

  • Grow the yeast cultures and induce protein expression.

  • Isolate microsomes containing the expressed CYP450 enzymes.

  • For CYP79 candidates: Incubate the microsomes with L-phenylalanine and NADPH. Analyze the reaction products by GC-MS for the formation of cinnamaldehyde oxime.

  • For CYP71 candidates: Incubate the microsomes with cinnamaldehyde oxime and NADPH. Analyze the products by GC-MS for the formation of cinnamonitrile.

Figure 3: Experimental workflow for the elucidation of the cinnamonitrile biosynthetic pathway.

Conclusion

The natural occurrence of cinnamonitrile remains an open question in phytochemistry, highlighting an opportunity for further research. While its presence in nature is unconfirmed, the biosynthetic machinery for aromatic nitriles is understood, allowing for the construction of a robust hypothetical pathway. This proposed pathway, originating from L-phenylalanine and mediated by CYP450 enzymes, provides a clear roadmap for future investigation. The detailed experimental protocols outlined in this guide offer a practical framework for researchers to elucidate this and other nitrile biosynthetic pathways, potentially unlocking new avenues for metabolic engineering and the biotechnological production of valuable aroma compounds and pharmaceutical intermediates.

References

• 1. eeg.qd.sdu.edu.cn [eeg.qd.sdu.edu.cn]
• 2. florajournal.com [florajournal.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. academicjournals.org [academicjournals.org]
• 6. scholarspace.manoa.hawaii.edu [scholarspace.manoa.hawaii.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Nitrile biosynthesis in nature: how and why? - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 9. Nitrile-synthesizing enzymes and biocatalytic synthesis of volatile nitrile compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicological profile and safety data for Cinnamonitrile.

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cinnamonitrile, an organic compound with the chemical formula C₉H₇N, is utilized as a fragrance ingredient in various consumer products due to its characteristic spicy, cinnamon-like aroma.[1] It is also a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals.[2][3] This technical guide provides an in-depth review of the available toxicological and safety data for Cinnamonitrile, intended to inform researchers, scientists, and drug development professionals. The profile covers acute toxicity, skin and eye effects, genotoxicity, carcinogenicity, reproductive toxicity, and metabolic pathways. Data is presented in structured tables for clarity, and key experimental workflows and metabolic pathways are visualized. While some data points present conflicting information, this document aims to synthesize the available evidence to provide a comprehensive overview of the compound's safety profile.

Acute Toxicity

The acute toxicity of cinnamonitrile has been evaluated via oral, dermal, and intravenous routes in various animal models. Notably, there is a significant discrepancy in the reported oral LD50 values for rats, ranging from 275 mg/kg to 4150 mg/kg, indicating a wide range of potential acute oral toxicity.[2][3][4][5][6] The toxic effects observed in animal studies have been compared to those of hydrogen cyanide, which is a known risk for nitrile compounds.[3][5]

Table 1: Acute Toxicity Data for Cinnamonitrile

Route of Administration	Species	LD50 (Lethal Dose, 50%)	Reference(s)
Oral	Rat	275 mg/kg	[4][5][7]
Oral	Rat	4.15 g/kg (4150 mg/kg)	[2][3][6]
Dermal	Rabbit	> 5 g/kg (>5000 mg/kg)	[2][3][6]
Dermal	Rabbit	1910 mg/kg	[7]
Intravenous	Rabbit	20.3 mg/kg (Caused death in 10 minutes)	[3]

Experimental Protocols: Acute Toxicity Testing

Acute toxicity studies, such as those determining the LD50, are typically conducted following standardized guidelines, like those from the Organisation for Economic Co-operation and Development (OECD).

• Oral Toxicity (e.g., OECD 423): This method involves the administration of the test substance by gavage to fasted animals (commonly rats). A stepwise procedure is used where the results of a group of three animals determine the dosing for the next group. Observations for signs of toxicity are made for at least 14 days, noting any changes in the skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, as well as somatomotor activity and behavior patterns.

• Dermal Toxicity (e.g., OECD 402): The substance is applied to a shaved area of the skin (commonly on rabbits or rats) and held in contact with an occlusive dressing for 24 hours. Animals are observed for signs of toxicity and mortality over a 14-day period.

Irritation and Sensitization

Cinnamonitrile is documented as a skin and eye irritant and a potential skin sensitizer.

• Skin and Eye Irritation: Safety data sheets and chemical databases classify cinnamonitrile as a cause of skin irritation and serious eye irritation.[7][8]

• Skin Sensitization: The Research Institute for Fragrance Materials (RIFM) has assessed cinnamonitrile and found it has the potential to induce skin sensitization in a subset of individuals.[9] To mitigate this risk, the International Fragrance Association (IFRA) has established concentration limits for its use in various consumer product categories.[10][11] Based on available data, RIFM determined a No Expected Sensitization Induction Level (NESIL) of 1000 μg/cm².[12]

Experimental Protocols: Skin Sensitization (Local Lymph Node Assay - LLNA)

The LLNA (OECD 429) is a standard in vivo method for identifying potential skin sensitizers. The protocol involves the topical application of the test substance to the dorsum of the ears of mice for three consecutive days. Proliferation of lymphocytes in the auricular lymph node draining the application site is then measured. A substance is classified as a sensitizer if it induces a three-fold or greater increase in lymphocyte proliferation compared to a vehicle control group.

Genotoxicity and Mutagenicity

Table 2: Summary of Genotoxicity Data for Cinnamonitrile

Assay Type	System/Cell Line	Metabolic Activation	Result	Reference(s)
Ames Test (Bacterial Reverse Mutation)	Salmonella typhimurium	With and Without S9	Negative	[12]
In Vitro Micronucleus Test	Chinese Hamster Lung (V79) Cells	With and Without S9	Positive (Clastogenic activity up to 1300.0 μg/mL)	[12]
In Vivo Micronucleus Test	Mouse	N/A	Negative	[13]
QSAR (Prediction)	DEREK Nexus, CASE Ultra	N/A	Positive	[14]

Experimental Protocols: Ames Test

The Ames test (OECD 471) is a widely used bacterial reverse mutation assay to detect the mutagenic potential of chemical compounds.[15][16]

• Strains: Histidine-requiring auxotrophic strains of Salmonella typhimurium (e.g., TA98, TA100) are used. These strains have mutations in the histidine operon, rendering them unable to synthesize histidine.

• Exposure: The tester strains are exposed to the test substance at various concentrations, both with and without an exogenous metabolic activation system (S9 mix, a rat liver homogenate).

• Plating: The treated bacteria are plated on a minimal agar medium that lacks histidine.

• Incubation: Plates are incubated for 48-72 hours.

• Evaluation: Only bacteria that undergo a reverse mutation (reversion) to a histidine-synthesizing state can grow and form colonies. The number of revertant colonies in the test plates is compared to the number in the negative (vehicle) control plates. A significant, dose-dependent increase in revertant colonies indicates that the substance is mutagenic.

Caption: Workflow for the Ames Test to determine mutagenic potential.

Carcinogenicity

There is no evidence to suggest that cinnamonitrile is carcinogenic. Major regulatory and scientific bodies, including the International Agency for Research on Cancer (IARC), the National Toxicology Program (NTP), and the Occupational Safety and Health Administration (OSHA), have not classified it as a carcinogen.[5] While studies on structurally related nitriles, such as acrylonitrile, have shown clear evidence of carcinogenic activity in animal models, these findings cannot be directly extrapolated to cinnamonitrile without specific long-term studies.[17]

Reproductive and Developmental Toxicity

Specific reproductive and developmental toxicity studies on cinnamonitrile are limited. The safety assessment by RIFM utilized the Threshold of Toxicological Concern (TTC) approach. Cinnamonitrile is classified as a Cramer Class III substance, and the estimated daily exposure from its use as a fragrance ingredient is below the established TTC for this class, suggesting a low probability of risk for adverse health effects.[12]

Table 3: Threshold of Toxicological Concern (TTC) Values

Cramer Class	TTC Value (per day)	Applicability
Class I	30 µg/kg bw	Simple structures, low order of oral toxicity
Class II	9 µg/kg bw	Less innocuous than Class I, but no structural alerts
Class III	1.5 µg/kg bw	Structures suggesting metabolic or toxic potential

Cinnamonitrile falls into Cramer Class III. The exposure to cinnamonitrile (0.0015 mg/kg/day) is below the TTC.[12]

Experimental Protocols: Reproductive/Developmental Toxicity Screening

Standard protocols (e.g., OECD 414, 416) involve administering the test substance to animals (usually rats or rabbits) during key periods of reproduction and development. For developmental toxicity, this includes the period of organogenesis. Endpoints evaluated include maternal health, pregnancy outcomes, and detailed examination of fetuses for any structural abnormalities, growth alterations, or developmental delays.

Metabolism and Toxicokinetics

A key toxicological consideration for nitrile compounds is the potential for metabolic release of a cyanide ion. This is a critical aspect of their toxicity profile and likely contributes to the acute toxicity effects observed in animal studies.[3]

Caption: Inferred metabolic pathway of Cinnamonitrile.

The following diagram illustrates the logical relationship between exposure to cinnamonitrile, its metabolism, and the potential resulting toxicological outcomes.

Caption: Relationship between exposure, metabolism, and potential toxicity.

Conclusion

Cinnamonitrile exhibits moderate acute toxicity, with notable discrepancies in reported oral LD50 values that warrant consideration. It is a known skin and eye irritant and a skin sensitizer, leading to concentration restrictions in consumer products. The weight of evidence, particularly from in vivo studies, suggests that cinnamonitrile is not genotoxic. There is currently no evidence to classify it as a carcinogen or a reproductive/developmental toxicant at expected exposure levels from its use as a fragrance. Its primary metabolic pathway likely involves hydrolysis to cinnamic acid, with the potential release of cyanide contributing to its acute toxicity profile. For professionals in drug development and research, careful handling to avoid direct contact is advised, and its potential for systemic toxicity at higher concentrations should be a key consideration in any further studies or applications.

References

• 1. Cinnamonitrile - Wikipedia [en.wikipedia.org]
• 2. Cinnamonitrile CAS#: 1885-38-7 [m.chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Cinnamonitrile | 1885-38-7 [chemicalbook.com]
• 7. cdn.scimplify.com [cdn.scimplify.com]
• 8. fishersci.com [fishersci.com]
• 9. Cinnamyl nitrile | The Fragrance Conservatory [fragranceconservatory.com]
• 10. Cinnamonitrile | C9H7N | CID 1550846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. (E)-cinnamyl nitrile, 1885-38-7 [thegoodscentscompany.com]
• 12. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 13. Evaluation of genotoxicity of nitrile fragrance ingredients using in vitro and in vivo assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. In vivo and in vitro mutagenicity of perillaldehyde and cinnamaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. researchgate.net [researchgate.net]
• 17. Toxicology and carcinogenesis studies of acrylonitrile (CAS No. 107-13-1) in B6C3F1 mice (gavage studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Cinnamon Supplements May Affect Medication Metabolism | Technology Networks [technologynetworks.com]
• 20. Metabolism of the cinnamon constituent o-methoxycinnamaldehyde in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

The Multifaceted Reactivity of the Nitrile Group in Cinnamonitrile: A Technical Guide for Researchers

An in-depth exploration of the chemical transformations and potential biological interactions of the nitrile functionality in cinnamonitrile, tailored for researchers, scientists, and professionals in drug development.

The nitrile group (–C≡N) is a versatile functional group that imparts unique reactivity to organic molecules. In the context of (E)-cinnamonitrile, an α,β-unsaturated nitrile, the interplay between the nitrile group, the conjugated alkene, and the aromatic ring gives rise to a rich and complex chemical profile. This technical guide provides a comprehensive overview of the reactivity of the nitrile group in cinnamonitrile, focusing on key chemical transformations, enzymatic interactions, and its role as a synthon in heterocyclic chemistry.

Chemical Reactivity of the Nitrile Group

The electron-withdrawing nature of the nitrogen atom and the sp-hybridization of the carbon atom make the nitrile group in cinnamonitrile susceptible to a variety of chemical reactions. These include cycloadditions, hydrolysis, reduction, and nucleophilic additions, often with regioselectivity influenced by the conjugated system.

Cycloaddition Reactions

The nitrile group of cinnamonitrile can participate as a dipolarophile in [2+3] cycloaddition reactions. A notable example is the reaction with nitrones. Interestingly, the chemoselectivity of this reaction can be controlled. In the absence of a catalyst, the reaction of nitrones with free cinnamonitrile typically occurs at the C=C bond. However, coordination of the nitrile group to a transition metal, such as platinum(II) or palladium(II), directs the cycloaddition exclusively to the C≡N bond, yielding Δ⁴-1,2,4-oxadiazoline complexes.[1][2][3] Microwave irradiation has been shown to significantly enhance the rate of these cycloaddition reactions without altering their regioselectivity.[1][2]

Furthermore, theoretical studies have demonstrated that Lewis acid coordination to the nitrile nitrogen dramatically promotes the cycloaddition at the C≡N bond over the alkene moiety. This shift in chemoselectivity is attributed to the stabilization of the transition state and the product of C≡N addition by the Lewis acid.[4]

Hydrolysis to Carboxylic Acids

The nitrile group of cinnamonitrile can be hydrolyzed to a carboxylic acid under both acidic and basic conditions.[5][6][7][8] This transformation proceeds through an amide intermediate.[6][7]

• Acid-catalyzed hydrolysis: Protonation of the nitrile nitrogen increases the electrophilicity of the carbon atom, facilitating the attack of water.[7][9]

• Base-catalyzed hydrolysis: The hydroxide ion directly attacks the electrophilic carbon of the nitrile group.[6]

Enzymatic hydrolysis of cinnamonitrile to cinnamic acid is also possible using nitrilase enzymes.[10] Nitrilases from various microbial sources can catalyze the direct conversion of the nitrile to a carboxylic acid and ammonia.[11][12][13]

Reduction to Amines

The nitrile group in cinnamonitrile can be reduced to a primary amine, 3-phenylpropan-1-amine. This is a common transformation for nitriles and can be achieved using several reducing agents:[5][14][15]

• Lithium aluminum hydride (LiAlH₄): This powerful reducing agent effectively reduces the nitrile to a primary amine.[7][14][16] The reaction involves the nucleophilic addition of hydride ions to the nitrile carbon.[7][16]

• Catalytic Hydrogenation: Hydrogen gas in the presence of a metal catalyst, such as nickel, palladium, or platinum, can also be used for the reduction of nitriles.[5][14][15]

Role in Heterocyclic Synthesis

Cinnamonitrile is a valuable precursor for the synthesis of a wide array of heterocyclic compounds.[17][18] The presence of the activated double bond and the nitrile group allows for various cyclization strategies. Often, the reaction is initiated by a Michael addition of a nucleophile to the β-carbon of the alkene, followed by an intramolecular cyclization involving the nitrile group. This approach has been utilized to synthesize:

• Pyridines and Pyrans: Reaction of cinnamonitrile derivatives with active methylene reagents like cyanoacetanilide can lead to the formation of polyfunctional pyridine and pyran derivatives.[17]

• Thiazoles: Cinnamonitriles react with mercaptoacetic acid to yield thiazole derivatives.

Quantitative Data on Reactivity

The following tables summarize key quantitative data related to the reactions of the nitrile group in cinnamonitrile.

Reaction Type	Reagents/Catalyst	Product	Yield (%)	Reference
Cycloaddition	N-methyl-C-phenylnitrone, PtCl₂(cinnamonitrile)₂	Bis-oxadiazoline complex	High	[2]
Cycloaddition	N-methyl-C-phenylnitrone (microwave)	Mono-cycloaddition product	Selective	[2]
Hydrolysis (Enzymatic)	16 different nitrilases	Cinnamic acid	Variable (up to ~90% conversion)	[10]
Synthesis	Cinnamaldehyde, hydroxylamine, acetic anhydride	Cinnamonitrile	High	[19][20]
Synthesis	3-Phenylpropene alcohol, NH₃, O₂, meso-Co-N/C catalyst	Cinnamonitrile	89	[21]

Experimental Protocols

Synthesis of Cinnamonitrile from Cinnamaldehyde

This protocol is based on the dehydration of cinnamaldehyde oxime.[19][22]

• Oxime Formation: Cinnamaldehyde is reacted with hydroxylamine hydrochloride in the presence of a base (e.g., sodium carbonate or pyridine) in an aqueous alcohol solution. The mixture is stirred until the reaction is complete, often indicated by the precipitation of the oxime.

• Dehydration: The isolated cinnamaldehyde oxime is then dehydrated using a dehydrating agent such as acetic anhydride. The mixture is heated, and upon completion, the product is isolated by distillation under reduced pressure.

Reduction of Cinnamonitrile to 3-phenylpropan-1-amine using LiAlH₄

This is a standard procedure for nitrile reduction.[14][16]

• A solution of cinnamonitrile in an anhydrous ether (e.g., diethyl ether or THF) is slowly added to a stirred suspension of lithium aluminum hydride in the same solvent at a low temperature (e.g., 0 °C).

• The reaction mixture is then allowed to warm to room temperature and stirred for several hours.

• The reaction is carefully quenched by the sequential addition of water and an aqueous base solution (e.g., 15% NaOH).

• The resulting precipitate is filtered off, and the organic layer is separated, dried, and concentrated to yield the primary amine.

Visualization of Reaction Pathways

General Reactivity of the Nitrile Group

Caption: Overview of the primary reactions of the nitrile group in cinnamonitrile.

Controlled Cycloaddition of Cinnamonitrile

Caption: Chemoselectivity control in the cycloaddition of nitrones to cinnamonitrile.

Significance in Drug Development

The nitrile group is a key pharmacophore found in numerous approved drugs.[23][24] Its incorporation into drug candidates can offer several advantages, including enhanced binding affinity to target proteins, improved pharmacokinetic profiles (e.g., increased solubility and metabolic stability), and the ability to overcome drug resistance.[23] The nitrile group in cinnamonitrile and its derivatives can act as a hydrogen bond acceptor and can participate in dipole-dipole interactions within a protein's binding pocket. While specific signaling pathways directly modulated by cinnamonitrile are not extensively detailed in the literature, its derivatives are of interest in medicinal chemistry. For instance, the cyanovinyl group, present in some antiviral drugs, has been noted for its flexibility, which can be advantageous in combating resistant viral strains.[23] However, this group can also be susceptible to in vivo Michael addition, which is a consideration in drug design.[23]

References

• 1. Cycloaddition of nitrones to free and coordinated (E)-cinnamonitrile: effect of metal coordination and microwave irradiation on the selectivity of the reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Cycloaddition of nitrones to free and coordinated (E)-cinnamonitrile: effect of metal coordination and microwave irradiation on the selectivity of the reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Cycloaddition of nitrones to free and coordinated (E)-cinnamonitrile: effect of metal coordination and microwave irradiation on the selectivity of the reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. savemyexams.com [savemyexams.com]
• 6. 20.7 Chemistry of Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. savemyexams.com [savemyexams.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. Microbial metabolism of aromatic nitriles. Enzymology of C–N cleavage by Nocardia sp. (Rhodochrous group) N.C.I.B. 11216 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. biotrans.mbu.cas.cz [biotrans.mbu.cas.cz]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. researchgate.net [researchgate.net]
• 18. chemrxiv.org [chemrxiv.org]
• 19. CN101230017B - Method for preparing cinnamonitriles - Google Patents [patents.google.com]
• 20. CN109251153A - A kind of synthetic method of cinnamonitrile - Google Patents [patents.google.com]
• 21. CINNAMONITRILE synthesis - chemicalbook [chemicalbook.com]
• 22. Page loading... [guidechem.com]
• 23. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]

(E)-Cinnamonitrile vs. (Z)-Cinnamonitrile stereoisomers.

An In-depth Technical Guide to the Stereoisomers of Cinnamonitrile: (E)-Cinnamonitrile and (Z)-Cinnamonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamonitrile, a key organic compound, exists as two geometric stereoisomers: (E)-cinnamonitrile and (Z)-cinnamonitrile.[1] This distinction arises from the restricted rotation around the carbon-carbon double bond, leading to different spatial arrangements of the phenyl and nitrile groups. The (E) isomer, also known as trans-cinnamonitrile, is generally the more stable and common form.[1] In this configuration, the phenyl and nitrile groups are on opposite sides of the double bond, minimizing steric hindrance. Conversely, in the (Z) or cis-isomer, these groups are on the same side, resulting in greater steric strain.[1]

The stereochemistry of these isomers plays a critical role in their physicochemical properties and is anticipated to significantly influence their biological activity.[2] While research has been conducted on the synthesis and properties of cinnamonitrile, a comprehensive comparative analysis of the biological profiles of the individual (E) and (Z) isomers is an area ripe for further investigation in the context of drug development. Understanding the distinct pharmacological, pharmacokinetic, and toxicological profiles of each stereoisomer is paramount for the development of safe and effective therapeutic agents.[2]

This technical guide provides a detailed overview of the synthesis, physicochemical properties, and spectroscopic characterization of (E)- and (Z)-cinnamonitrile, alongside a discussion of the potential biological activities and signaling pathways, drawing insights from related compounds.

Physicochemical and Spectroscopic Properties

The distinct spatial arrangement of atoms in (E)- and (Z)-cinnamonitrile gives rise to measurable differences in their physical and spectroscopic properties. These differences are crucial for their identification, separation, and characterization.

Physicochemical Data

The following table summarizes the key physicochemical properties of the cinnamonitrile stereoisomers. The data for the unspecified isomer is also included for reference.

Property	(E)-Cinnamonitrile	(Z)-Cinnamonitrile	Cinnamonitrile (Isomer Unspecified)
CAS Number	1885-38-7[3]	4360-47-8[4]	4360-47-8[3]
Molecular Formula	C₉H₇N[5]	C₉H₇N	C₉H₇N[4]
Molecular Weight	129.16 g/mol [5]	129.16 g/mol	129.16 g/mol [4]
Melting Point	18-20 °C[6]	22 °C[3]	22 °C
Boiling Point	254-255 °C[6]	263.8 °C[3]	254-255 °C
Density	1.028 g/mL at 25 °C[6]	1.0374 g/mL at 15.2 °C[3]	1.02 g/mL
Refractive Index (n20/D)	1.601[6]	1.6020	1.601
logP	1.96[3]	Not available	1.96
Appearance	Clear colorless to yellow liquid[6]	Not available	Light transparent pale yellow liquid
Odor	Strong, warm-spicy, cinnamon-like[6]	Not available	Strong, warm spicy fragrance
Solubility	Insoluble in water; soluble in alcohol[6]	Not available	Insoluble in water

Spectroscopic Data

Spectroscopic analysis is essential for the unambiguous identification and differentiation of the (E) and (Z) isomers. The following tables summarize the key spectroscopic data.

¹H NMR Spectroscopic Data (in CCl₄) [1]

Isomer	Proton	Chemical Shift (δ)	Coupling Constant (J)
(E)-Cinnamonitrile	ArCH=CH-CN	5.71 ppm	17 Hz
ArCH=CH-CN	7.44 ppm	17 Hz
(Z)-Cinnamonitrile	ArCH=CH-CN	5.31 ppm	12 Hz
ArCH=CH-CN	6.98 ppm	12 Hz

¹³C NMR Spectroscopic Data (in CDCl₃) [7]

Isomer	Carbon	Chemical Shift (δ)
(E)-Cinnamonitrile	C-α	95.9 ppm
C-β	150.0 ppm
C≡N	117.6 ppm
Aromatic C	126.9, 128.5, 128.6, 130.4, 130.7, 130.8, 133.1 ppm
(Z)-Cinnamonitrile	C-α	94.6 ppm
C-β	148.2 ppm
C≡N	117.6 ppm
Aromatic C	126.9, 128.4, 128.5, 128.6, 130.4, 130.7, 130.8, 133.1 ppm

Infrared (IR) Spectroscopy

The IR spectrum of cinnamonitrile shows characteristic peaks for the nitrile group (C≡N) and the carbon-carbon double bond (C=C).

Functional Group	Wavenumber (cm⁻¹)
C≡N stretch	~2217-2222
C=C stretch (alkene)	~1624
C-H bend (trans-alkene)	~965

Mass Spectrometry

The mass spectrum of cinnamonitrile shows a molecular ion peak (M⁺) at m/z 129, corresponding to its molecular weight.[4]

Synthesis and Experimental Protocols

Several synthetic routes have been developed for the preparation of cinnamonitrile, with some methods offering stereoselectivity towards the (E) or (Z) isomer.

Knoevenagel Condensation of Benzaldehyde and Acetonitrile

This is one of the most common methods for synthesizing a mixture of (E)- and (Z)-cinnamonitrile.[8][9]

Experimental Protocol:

• Reaction Setup: A three-necked, round-bottomed flask is equipped with a mechanical stirrer, a reflux condenser, and an addition funnel.

• Reagents: Charge the flask with potassium hydroxide pellets (0.5 mol) and acetonitrile (400 mL).

• Reaction: Bring the mixture to reflux under a nitrogen atmosphere. A solution of benzaldehyde (0.5 mol) in acetonitrile (100 mL) is added in a stream over 1-2 minutes.

• Work-up: After the addition, continue stirring for 10 minutes. Pour the hot solution onto 500 g of cracked ice.

• Isolation: The two-phase mixture is then subjected to steam distillation. The distillate is collected, and the aqueous phase is extracted with ether.

• Purification: The combined organic extracts are dried over sodium sulfate, and the solvent is evaporated to yield a pale-yellow oil, which is a mixture of (E)- and (Z)-cinnamonitrile (E/Z ratio of approximately 5.5).[8]

Logical Workflow for Knoevenagel Condensation:

References

• 1. Cinnamonitrile | 1885-38-7 | Benchchem [benchchem.com]
• 2. A review of drug isomerism and its significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cinnamonitrile - Wikipedia [en.wikipedia.org]
• 4. Cinnamonitrile | C9H7N | CID 1550846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. Cinnamonitrile CAS#: 1885-38-7 [m.chemicalbook.com]
• 7. CN103214326A - Synthesis method of cinnamate, cinnamonitrile, cinnamamide and derivative thereof - Google Patents [patents.google.com]
• 8. orgsyn.org [orgsyn.org]
• 9. Organic Syntheses Procedure [orgsyn.org]

The Solubility of Cinnamonitrile in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of cinnamonitrile in common organic solvents. Cinnamonitrile, a key intermediate in the synthesis of various pharmaceuticals and fine chemicals, exhibits a range of solubilities depending on the solvent's properties. This document summarizes the available qualitative solubility data, outlines detailed experimental protocols for quantitative solubility determination, and discusses the underlying physicochemical principles governing its solubility. Due to a notable lack of published quantitative data, this guide also serves as a call for further research in this area to better support process development, formulation, and chemical synthesis endeavors.

Introduction to Cinnamonitrile

Cinnamonitrile, systematically known as (E)-3-phenylprop-2-enenitrile, is an organic compound with the chemical formula C₉H₇N.[1] It is a colorless to pale yellow liquid with a characteristic spicy aroma reminiscent of cinnamon.[2] Its molecular structure, featuring a phenyl group conjugated with a nitrile via a carbon-carbon double bond, makes it a versatile building block in organic synthesis. It is utilized in the production of pharmaceuticals, fragrances, and agrochemicals. A thorough understanding of its solubility in various organic solvents is crucial for its application in chemical reactions, purification processes, and formulation development.

Table 1: Physicochemical Properties of Cinnamonitrile

Property	Value	Reference
Molecular Formula	C₉H₇N	[3]
Molecular Weight	129.16 g/mol	[3]
Appearance	Clear colorless to pale yellow liquid	[4][5]
Boiling Point	254-255 °C	[6][7]
Melting Point	18-20 °C	[6][7]
Density	1.028 g/mL at 25 °C	[6][7]
Water Solubility	Insoluble	[1][4][8][9][10]

Solubility of Cinnamonitrile in Organic Solvents

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which implies that substances with similar polarities are more likely to be soluble in one another. Cinnamonitrile, with its polar nitrile group and nonpolar phenyl ring, exhibits a nuanced solubility profile.

Qualitative Solubility Data

Table 2: Qualitative Solubility of Cinnamonitrile in Common Organic Solvents

Solvent Class	Solvent	Qualitative Solubility	Reference(s)
Alcohols	Methanol	Slightly Soluble	[11]
Ethanol	Soluble	[1][2][8][9][12][13]
Halogenated Hydrocarbons	Chloroform	Slightly Soluble	[2][11]
Ethers	Diethyl Ether	Soluble	[1][12]
Oils	Various Oils	Soluble	[13]

The information available indicates that cinnamonitrile is generally soluble in polar aprotic and some polar protic solvents, while its solubility in nonpolar solvents is not well-documented. The slight solubility in methanol and chloroform suggests that a combination of polarity and hydrogen bonding capability of the solvent plays a significant role.

Experimental Protocols for Solubility Determination

To address the gap in quantitative data, researchers can employ several well-established methods for determining the solubility of cinnamonitrile. The following section details a generalized protocol for the gravimetric and spectroscopic methods.

General Experimental Workflow

The determination of solubility typically follows a systematic workflow to ensure accurate and reproducible results.

References

• 1. Page loading... [wap.guidechem.com]
• 2. gneechem.com [gneechem.com]
• 3. uomus.edu.iq [uomus.edu.iq]
• 4. pharmacyjournal.info [pharmacyjournal.info]
• 5. researchgate.net [researchgate.net]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. Nuclear Magnetic Resonance Method for Measuring Water Solubility of Organic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thermo Scientific Chemicals [chemicals.thermofisher.kr]
• 9. Cinnamonitrile, 97%, predominantly trans | Fisher Scientific [fishersci.ca]
• 10. 1885-38-7 [chembk.com]
• 11. 4360-47-8 CAS MSDS (CINNAMONITRILE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 12. Cinnamyl Nitrile Online | Cinnamyl Nitrile Manufacturer and Suppliers [scimplify.com]
• 13. Cinnamonitrile CAS#: 1885-38-7 [m.chemicalbook.com]

A Technical Guide to the Historical Synthesis of 3-Phenylacrylonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Phenylacrylonitrile, commonly known as cinnamonitrile, is a valuable organic compound characterized by a phenyl group conjugated with a nitrile via a carbon-carbon double bond. Its unique electronic and structural features make it a versatile precursor in the synthesis of various pharmaceuticals, agrochemicals, and fragrances. This technical guide provides an in-depth overview of the seminal historical methods for the synthesis of 3-phenylacrylonitrile, presenting detailed experimental protocols, comparative quantitative data, and visual representations of the reaction pathways to serve as a comprehensive resource for laboratory and development professionals.

Core Synthesis Methodologies

Historically, the synthesis of 3-phenylacrylonitrile has been approached through several key chemical transformations. These methods, developed over decades of organic chemistry research, each offer distinct advantages and challenges. The primary historical routes include the Knoevenagel condensation, the Horner-Wadsworth-Emmons reaction, the Wittig reaction, dehydration of cinnamaldehyde oxime and cinnamamide, and nucleophilic substitution on cinnamyl chloride.

Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation and a widely employed method for synthesizing 3-phenylacrylonitrile. This reaction involves the base-catalyzed condensation of benzaldehyde with an active methylene compound, such as malononitrile or ethyl cyanoacetate, followed by decarboxylation or elimination to yield the α,β-unsaturated nitrile.

• Materials:

  • Benzaldehyde

  • Malononitrile

  • Ethanol

  • Piperidine (catalyst)

  • Round-bottom flask (100 mL)

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Büchner funnel and filter paper

  • Recrystallization apparatus

• Procedure:

  • In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve benzaldehyde (10.6 g, 0.1 mol) and malononitrile (6.6 g, 0.1 mol) in 50 mL of ethanol.

  • To the stirred solution, add a catalytic amount of piperidine (0.5 mL).

  • Heat the reaction mixture to reflux and maintain for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature and then in an ice bath to induce crystallization.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the crude product with a small amount of cold ethanol to remove unreacted starting materials and catalyst.

  • Purify the product by recrystallization from ethanol to yield pure 3-phenylacrylonitrile.

  • Dry the purified crystals in a desiccator.

Reaction Pathway: Knoevenagel Condensation

Knoevenagel condensation of benzaldehyde and malononitrile.

Horner-Wadsworth-Emmons (HWE) Reaction

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful olefination method that offers excellent stereoselectivity, typically favoring the formation of (E)-alkenes.[1] This reaction utilizes a phosphonate-stabilized carbanion, which is more nucleophilic than the corresponding Wittig ylide, to react with an aldehyde or ketone. For the synthesis of 3-phenylacrylonitrile, diethyl cyanomethylphosphonate is the key reagent.

• Materials:

  • Diethyl cyanomethylphosphonate

  • Sodium hydride (NaH) as a 60% dispersion in mineral oil

  • Anhydrous tetrahydrofuran (THF)

  • Benzaldehyde

  • Three-necked round-bottom flask

  • Magnetic stirrer and stir bar

  • Dropping funnel

  • Nitrogen inlet

• Procedure:

  • In a flame-dried three-necked flask under a nitrogen atmosphere, suspend sodium hydride (4.4 g of 60% dispersion, 0.11 mol) in 100 mL of anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Add diethyl cyanomethylphosphonate (17.7 g, 0.1 mol) dropwise via a dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour until the evolution of hydrogen gas ceases.

  • Cool the resulting solution of the phosphonate carbanion back to 0 °C.

  • Add a solution of benzaldehyde (10.6 g, 0.1 mol) in 20 mL of anhydrous THF dropwise over 30 minutes.

  • After the addition, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

  • Quench the reaction by carefully adding 50 mL of water.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by vacuum distillation or column chromatography to yield 3-phenylacrylonitrile.

Reaction Pathway: Horner-Wadsworth-Emmons Reaction

References

• 1. US2783265A - Preparation of phenylacetonitriles - Google Patents [patents.google.com]

A Comprehensive Technical Guide to the Biological Activity and Mechanism of Action of Cinnamonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamonitrile, an organic compound with the formula C₆H₅CH=CHCN, is a key constituent of cinnamon's aromatic profile and has garnered significant scientific interest for its diverse biological activities. This technical guide provides an in-depth exploration of the current understanding of cinnamonitrile's biological effects and its underlying mechanisms of action. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development, offering a consolidated overview of its therapeutic potential. The guide summarizes key quantitative data, details relevant experimental methodologies, and visualizes the complex signaling pathways influenced by this multifaceted compound.

Quantitative Data Summary

The biological efficacy of cinnamonitrile has been quantified across various studies, providing crucial data for assessing its potential as a therapeutic agent. The following tables summarize the key quantitative metrics reported in the literature.

Table 1: Toxicity Data for Cinnamonitrile

Parameter	Species	Route of Administration	Value	Reference(s)
LD50	Rat	Oral	275 mg/kg	[1]
LD50	Rat	Oral	4.15 g/kg	[2][3][4]
LD50	Rabbit	Dermal	> 5 g/kg	[2][3]
LDLo	Rabbit	Intravenous	34 mg/kg	[4]
LDLo	Guinea Pig	Subcutaneous	130 mg/kg	[4]

LD50: Lethal Dose, 50%; LDLo: Lowest Published Lethal Dose

Table 2: Antimicrobial Activity of Cinnamonitrile and Related Compounds

Compound	Microorganism	Assay	Value (µg/mL)	Reference(s)
Cinnamonitrile	Escherichia coli	MIC	Not specified	[5]
Cinnamonitrile	Staphylococcus aureus	MIC	Not specified	[5]
Cinnamonitrile	Candida albicans	MIC	Not specified	[5]
Cinnamon Essential Oil	Escherichia coli	MIC	4880	[6]
Cinnamon Essential Oil	Staphylococcus aureus	MIC	4880	[6]
Cinnamon Essential Oil	Pseudomonas aeruginosa	MIC	19530	[6]
Cinnamic Acid	Sclerotinia sclerotiorum	EC50	9.37 - 42.54	[7]
Cinnamic Acid Derivatives	Various Bacteria	MIC	1 - >1000	[8]

MIC: Minimum Inhibitory Concentration; EC50: Half maximal Effective Concentration

Table 3: Anticancer Activity of Cinnamaldehyde (a related compound)

Cell Line	Cancer Type	Assay	IC50 (µM)	Reference(s)
MDA-MB-231	Breast Cancer	Not specified	> Free CA IC50	[9]
MCF7	Breast Cancer	Not specified	> Free CA IC50	[9]
HepG2	Liver Cancer	Not specified	Not specified	[10]

IC50: Half maximal Inhibitory Concentration; CA: Cinnamaldehyde

Mechanisms of Action

Cinnamonitrile exerts its biological effects through a variety of mechanisms, primarily targeting cellular integrity and key signaling pathways.

Antimicrobial Mechanism

The antimicrobial action of cinnamonitrile and related cinnamon compounds is multifactorial, involving:

• Cell Membrane Disruption: Cinnamonitrile and its parent compound, cinnamaldehyde, can compromise the integrity of microbial cell membranes. This leads to increased permeability, leakage of intracellular components, and ultimately cell death.[11][12][13]

• Inhibition of Folic Acid Synthesis: The structure of cinnamonitrile is similar to p-aminobenzoic acid (PABA), a precursor for folic acid synthesis in bacteria.[2][3][5] Cinnamonitrile competitively inhibits dihydrofolate synthase, an essential enzyme in the folic acid pathway, thereby impeding bacterial growth and replication.[2][3][5]

• Interference with Ergosterol: In fungi, cinnamonitrile and its derivatives have been shown to interact with ergosterol, a vital component of the fungal cell membrane.[14] This interaction disrupts membrane fluidity and function.

• Enzyme Inhibition: Cinnamonitrile can interfere with the synthesis of enzymes necessary for cell division and can also impact the synthesis of bacterial RNA.[2][5]

Anticancer Mechanism

While research on the specific anticancer mechanisms of cinnamonitrile is ongoing, studies on the closely related cinnamaldehyde provide significant insights. The proposed mechanisms include:

• Induction of Apoptosis: Cinnamaldehyde has been shown to induce programmed cell death (apoptosis) in various cancer cell lines.[10][15] This is achieved through the activation of caspase cascades, particularly caspase-3 and caspase-9, and the modulation of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2, Bcl-XL) proteins.[10][15]

• Cell Cycle Arrest: Cinnamaldehyde can arrest the cell cycle at different phases, preventing the proliferation of cancer cells.[9]

• Inhibition of Signaling Pathways: Key signaling pathways involved in cancer cell survival and proliferation, such as the PI3K/Akt pathway, have been shown to be inhibited by cinnamaldehyde.[9]

• Generation of Reactive Oxygen Species (ROS): In some cancer cell lines, cinnamon compounds can induce the production of reactive oxygen species, leading to oxidative stress and subsequent cell death.[10]

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to evaluate the biological activity of cinnamonitrile.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• 96-well plates

• Cancer cell lines (e.g., MCF-7, HepG2)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Cinnamonitrile stock solution (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)[16][17]

• Solubilization solution (e.g., DMSO, or 4 mM HCl, 0.1% NP40 in isopropanol)[16][18]

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.[19]

• Compound Treatment: Prepare serial dilutions of cinnamonitrile in serum-free medium. Remove the culture medium from the wells and add 100 µL of the cinnamonitrile dilutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After incubation, add 10-50 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[16][19]

• Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.[16] Shake the plate on an orbital shaker for 15 minutes.[16][17]

• Absorbance Measurement: Read the absorbance at 570-590 nm using a microplate reader.[17][19]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value can be determined by plotting the percentage of viability against the log of the cinnamonitrile concentration.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Cinnamonitrile stock solution

• Positive control (standard antibiotic/antifungal)

• Negative control (broth only)

• Spectrophotometer or plate reader

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the microorganism (e.g., 0.5 McFarland standard).

• Serial Dilution: Perform a two-fold serial dilution of the cinnamonitrile stock solution in the broth medium in the wells of the 96-well plate.

• Inoculation: Add the standardized inoculum to each well.

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of cinnamonitrile at which there is no visible growth of the microorganism.[20] This can be assessed visually or by measuring the optical density at 600 nm.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate key mechanisms and workflows related to the study of cinnamonitrile.

Signaling Pathways

Caption: Proposed antimicrobial mechanisms of cinnamonitrile.

Caption: Key signaling pathways in cinnamaldehyde-induced apoptosis.

Experimental Workflows

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Caption: General workflow for determining the Minimum Inhibitory Concentration.

Conclusion

Cinnamonitrile demonstrates a broad spectrum of biological activities, including notable antimicrobial and potential anticancer properties. Its mechanisms of action are multifaceted, involving the disruption of cellular structures and the modulation of critical signaling pathways. The quantitative data and experimental protocols provided in this guide offer a solid foundation for further research into the therapeutic applications of cinnamonitrile. Future studies should focus on elucidating the precise molecular targets of cinnamonitrile, conducting in vivo efficacy and safety studies, and exploring its potential for synergistic combinations with existing therapeutic agents. This comprehensive understanding will be pivotal in translating the promising in vitro activities of cinnamonitrile into tangible clinical benefits.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Cinnamonitrile CAS#: 1885-38-7 [m.chemicalbook.com]
• 4. cinnamyl nitrile, 4360-47-8 [thegoodscentscompany.com]
• 5. Cinnamonitrile Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. Antibacterial activity of cinnamon essential oils and their synergistic potential with antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antifungal Activity and Action Mechanism of the Natural Product Cinnamic Acid Against Sclerotinia sclerotiorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Cinnamaldehyde: Pharmacokinetics, anticancer properties and therapeutic potential (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cinnamon in Anticancer Armamentarium: A Molecular Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Insights into the antifungal activity and mechanisms of cinnamon components against Aspergillus flavus and Penicillium citrinum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Antibacterial mechanisms of cinnamon and its constituents: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. cyrusbio.com.tw [cyrusbio.com.tw]
• 17. MTT assay protocol | Abcam [abcam.com]
• 18. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 19. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 20. idexx.com [idexx.com]

Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of Substituted Isoquinolines Using Cinnamonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocol for the synthesis of 3-styrylisoquinolines, a valuable class of substituted isoquinolines, utilizing cinnamonitrile as a key building block. The methodology is based on the versatile synthesis developed by Movassaghi and Hill, which involves the condensation of lithiated o-tolualdehyde tert-butylimines with nitriles.[1][2] This approach offers a convergent and efficient route to highly substituted isoquinolines, which are important scaffolds in medicinal chemistry and drug discovery.

The isoquinoline core is a prominent structural motif found in numerous natural products and synthetic compounds with a wide range of pharmacological activities.[1][2] The introduction of a styryl substituent at the 3-position, derived from cinnamonitrile, can significantly influence the biological properties of the resulting isoquinoline derivatives, making them attractive targets for drug development programs.

This document provides a comprehensive guide, including a detailed experimental protocol, data presentation in a tabular format, and visualizations of the experimental workflow and reaction mechanism to aid in the understanding and implementation of this synthetic strategy.

Experimental Protocols

This section details the methodology for the synthesis of 3-styrylisoquinoline from o-tolualdehyde tert-butylimine and cinnamonitrile. The protocol is adapted from the general procedure reported by Movassaghi and Hill for the synthesis of substituted isoquinolines.[1]

Materials and Equipment:

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) solution in hexanes

• 2,2,6,6-Tetramethylpiperidine (TMP)

• o-Tolualdehyde tert-butylimine

• Cinnamonitrile

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Standard glassware for anhydrous reactions (Schlenk line or glovebox)

• Magnetic stirrer and stir bars

• Low-temperature cooling bath (e.g., dry ice/acetone)

• Rotary evaporator

Procedure:

Step 1: Formation of the Lithiated o-Tolualdehyde tert-butylimine

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add anhydrous tetrahydrofuran (THF).

• Cool the THF to 0 °C using an ice bath.

• Add 2,2,6,6-tetramethylpiperidine (TMP) (catalytic amount, e.g., 0.1 equivalents) to the cooled THF.

• Slowly add n-butyllithium (n-BuLi) (1.05 equivalents) to the solution.

• Add o-tolualdehyde tert-butylimine (1.0 equivalent) dropwise to the reaction mixture at 0 °C.

• Stir the resulting deep purple solution at 0 °C for 40 minutes.

Step 2: Condensation with Cinnamonitrile

• In a separate flame-dried flask under an inert atmosphere, dissolve cinnamonitrile (1.5 equivalents) in anhydrous THF.

• Cool the cinnamonitrile solution to -78 °C using a dry ice/acetone bath.

• Slowly transfer the freshly prepared lithiated o-tolualdehyde tert-butylimine solution from Step 1 to the cooled cinnamonitrile solution via cannula.

• Stir the reaction mixture at -78 °C for 30 minutes. The solution will typically turn a dark red or brown color.

• Allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

Step 3: Quenching and Work-up

• Cool the reaction mixture back down to -78 °C.

• Quench the reaction by the slow addition of trifluoroacetic acid (TFA) (excess, e.g., 5 equivalents).

• Allow the mixture to warm to room temperature.

• Neutralize the reaction by the careful addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Combine the organic layers and wash with brine.

• Dry the combined organic layers over anhydrous magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

Step 4: Purification

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the desired 3-styrylisoquinoline.

Data Presentation

The following table summarizes the key reactants and expected product for the synthesis of 3-styrylisoquinoline. The yields for related reactions with different nitriles reported by Movassaghi and Hill typically range from moderate to good, and a similar outcome is anticipated for the reaction with cinnamonitrile.[1]

Starting Imine	Nitrile	Product	Anticipated Yield Range
o-Tolualdehyde tert-butylimine	Cinnamonitrile	3-Styrylisoquinoline	60-80%
4-Methoxy-o-tolualdehyde tert-butylimine	Cinnamonitrile	6-Methoxy-3-styrylisoquinoline	65-85%
5-Bromo-o-tolualdehyde tert-butylimine	Cinnamonitrile	7-Bromo-3-styrylisoquinoline	55-75%

Note: The anticipated yield ranges are estimates based on reported yields for similar substrates in the literature and may vary depending on specific reaction conditions and scale.[1]

Visualizations

Experimental Workflow

The following diagram illustrates the general experimental workflow for the synthesis of 3-styrylisoquinoline.

Caption: Experimental workflow for the synthesis of 3-styrylisoquinoline.

Proposed Reaction Mechanism

The diagram below outlines the proposed mechanism for the formation of the isoquinoline ring system.

Caption: Proposed reaction mechanism for 3-styrylisoquinoline synthesis.

References

• 1. A Versatile Cyclodehydration Reaction for the Synthesis of Isoquinoline and β-Carboline Derivatives [organic-chemistry.org]
• 2. A versatile cyclodehydration reaction for the synthesis of isoquinoline and beta-carboline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Cinnamonitrile: A Versatile Precursor in Modern Pharmaceutical Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Cinnamonitrile, an organic compound characterized by a phenyl group attached to an acrylonitrile backbone, has emerged as a significant and versatile precursor in the landscape of pharmaceutical synthesis. Its unique chemical structure, featuring a reactive nitrile group and a modifiable aromatic ring, provides a valuable scaffold for the construction of a diverse array of bioactive molecules. This document serves as a comprehensive guide, offering detailed application notes and experimental protocols for the utilization of cinnamonitrile and its derivatives in the synthesis of pharmaceutically relevant compounds.

Introduction to Cinnamonitrile in Drug Discovery

Cinnamonitrile's utility in medicinal chemistry stems from its role as a key building block for various heterocyclic and aromatic compounds that form the core of many therapeutic agents. The nitrile group can be readily transformed into other functional groups such as amines, amides, and carboxylic acids, paving the way for the synthesis of complex molecular architectures.[1] Furthermore, the aromatic ring can be substituted to modulate the pharmacological properties of the resulting molecules.

Key therapeutic areas where cinnamonitrile derivatives have shown promise include:

• Antiviral Agents: As a precursor to pyrimidine derivatives.

• Antiplatelet Agents: Forming the basis for novel anticoagulant therapies.[2]

• Anticancer Agents: Serving as a scaffold for kinase inhibitors.

• Anti-inflammatory and Analgesic Drugs: Through the synthesis of various heterocyclic systems.[1]

This document will delve into specific applications, providing detailed synthetic protocols and quantitative data to aid researchers in their drug discovery and development endeavors.

Synthesis of Key Pharmaceutical Intermediates from Cinnamonitrile

Cinnamonitrile and its substituted analogs are pivotal starting materials for a range of chemical reactions that yield important pharmaceutical intermediates. These reactions often involve the strategic manipulation of the nitrile group and the carbon-carbon double bond.

Synthesis of Pyridine Derivatives

Substituted pyridines are a common motif in a multitude of approved drugs. Cinnamonitrile derivatives can be utilized in multicomponent reactions to construct highly functionalized pyridine rings.

Experimental Protocol: Synthesis of 6-Amino-4-phenyl-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile

This protocol describes a one-pot, two-step synthesis of a highly substituted pyridine derivative.

• Step 1: Knoevenagel Condensation

  • In a round-bottom flask, combine benzaldehyde (2 mmol) and malononitrile (2 mmol).

  • Add a catalytic amount of guanidinium carbonate (0.2 mmol) and stir the mixture under solvent-free conditions for 5 minutes.

  • Add methanol (1 ml) and reflux the mixture for 10 minutes.

• Step 2: Michael Addition and Cyclization

  • To the reaction mixture, add N-substituted 2-cyanoacetamide (2 mmol) and guanidinium carbonate (0.2 mmol) along with methanol (2 ml).

  • Reflux the mixture for an additional 10 minutes.

  • Cool the reaction mixture in an ice bath.

  • Collect the resulting precipitate by filtration and wash with cold methanol to yield the final product.

Compound	Starting Materials	Catalyst	Solvent	Reaction Time	Yield (%)
6-Amino-4-phenyl-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile	Benzaldehyde, Malononitrile, N-substituted 2-cyanoacetamide	Guanidinium carbonate	Methanol	25 minutes	Not specified

Table 1: Summary of a representative synthesis of a pyridine derivative.

Logical Relationship: Synthesis of Pyridine Derivatives

Caption: Synthetic workflow for pyridine derivatives from cinnamonitrile precursors.

Synthesis of 2-Amino-4H-Pyran Derivatives

2-Amino-4H-pyran derivatives are another class of heterocyclic compounds with significant biological activities that can be efficiently synthesized using cinnamonitrile precursors through a one-pot, three-component reaction.

Experimental Protocol: One-Pot Synthesis of 2-Amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• To a solution of benzaldehyde (10 mmol) and malononitrile (10 mmol) in 2-aminoethanol (15 mL), stir the mixture at 20°C for 25 minutes.

• Add dimedone (10 mmol) to the reaction mixture and continue stirring for another 25 minutes.

• Allow the mixture to stand for 48 hours.

• Dilute the reaction mixture with an equal volume of water.

• Collect the precipitate by filtration and wash sequentially with water, ethanol, and hexane to obtain the pure product.[3]

Product	Reactants	Catalyst/Solvent	Reaction Time	Yield (%)
2-Amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile	Benzaldehyde, Malononitrile, Dimedone	2-Aminoethanol	48 hours	88

Table 2: Quantitative data for the synthesis of a 2-amino-4H-pyran derivative.[3]

Experimental Workflow: One-Pot Synthesis of 2-Amino-4H-Pyrans

Caption: One-pot synthesis of 2-amino-4H-pyran derivatives.

Gewald Synthesis of 2-Aminothiophene Derivatives

The Gewald reaction is a powerful multicomponent reaction for the synthesis of polysubstituted 2-aminothiophenes. Cinnamonitrile derivatives can serve as the activated nitrile component in this reaction.

Experimental Protocol: Gewald Synthesis of a 2-Aminothiophene Derivative

This protocol outlines a general procedure for the Gewald synthesis.

• In a round-bottom flask, combine the starting ketone or aldehyde (1.0 equiv), an active methylene nitrile such as malononitrile (1.0 equiv), and elemental sulfur (1.1 equiv) in ethanol.

• Add an amine base, for example, morpholine (1.0 equiv), to the mixture.

• Heat the reaction mixture to 50-70 °C with continuous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion (typically 2-12 hours), cool the mixture to room temperature.

• If a precipitate forms, collect it by filtration, wash with cold ethanol, and dry to obtain the 2-aminothiophene product.[4]

Reactant 1	Reactant 2	Reactant 3	Base	Solvent	Temperature (°C)	Time (h)
Ketone/Aldehyde	Active Methylene Nitrile	Sulfur	Morpholine	Ethanol	50-70	2-12

Table 3: General conditions for the Gewald synthesis of 2-aminothiophenes.

Reaction Pathway: Gewald Synthesis

Caption: Simplified mechanism of the Gewald reaction.

Application in the Synthesis of Marketed Drugs: Rilpivirine

A prominent example of cinnamonitrile's application in pharmaceutical synthesis is its use in the production of Rilpivirine, a non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV-1. A key intermediate in the synthesis of Rilpivirine is (E)-3-(4-amino-3,5-dimethylphenyl)acrylonitrile hydrochloride, a cinnamonitrile derivative.

Experimental Protocol: Synthesis of (E)-3-(4-amino-3,5-dimethylphenyl)acrylonitrile hydrochloride

• To a solution of 4-iodo-2,6-dimethyl benzenamine (20 gm) in dimethylacetamide (200 ml), add acrylonitrile (10.72 ml).

• In a separate flask, charge sodium acetate (13.27 gm), palladium on charcoal (0.858 gm), and dimethylacetamide (400 ml). Heat this mixture to 140°C under a nitrogen atmosphere.

• Slowly add the solution from step 1 to the heated mixture from step 2.

• Maintain the reaction mixture at 140°C for 12 hours.

• After cooling to room temperature, filter the mixture through celite.

• Treat the filtrate with water and separate the layers.

• Dry the organic layer with sodium sulfate and evaporate the solvent under vacuum to obtain a crude oily residue.

• Dissolve the residue in ethanol (210 ml) and heat to 60°C.

• Add a solution of hydrochloric acid in isopropyl alcohol (69.5 ml).

• Stir the mixture for 1 hour at 60°C, then cool to room temperature.

• Collect the solid product by filtration and dry to obtain (E)-3-(4-amino-3,5-dimethylphenyl)acrylonitrile hydrochloride (11.5 gm).[5]

Intermediate	Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (g)
(E)-3-(4-amino-3,5-dimethylphenyl)acrylonitrile hydrochloride	4-iodo-2,6-dimethyl benzenamine	Acrylonitrile, Sodium acetate, Pd/C, HCl	Dimethylacetamide, Ethanol, Isopropyl alcohol	140, 60	12, 1	11.5

Table 4: Synthesis of a key Rilpivirine intermediate.[5]

Cinnamonitrile Derivatives with Antiplatelet Activity

Recent research has highlighted the potential of α-phenyl cinnamonitrile derivatives as potent antiplatelet aggregation agents, which are crucial in the prevention and treatment of cardiovascular and thromboembolic diseases.[2]

Experimental Protocol: Synthesis of α-Phenyl Cinnamonitrile Derivatives

• React benzyl cyanide and various benzaldehyde derivatives in 90% ethanol.

• Add a solution of sodium methoxide in methanol dropwise to the mixture with stirring.

• Filter the resulting product and recrystallize from a suitable solvent.[2]

Quantitative Antiplatelet Activity Data

Compound	Inducer	IC50 (µM)
α-phenyl cinnamonitrile	Arachidonic Acid / ADP	17.79
4-methoxy-α-phenyl cinnamonitrile	Arachidonic Acid / ADP	38.2

Table 5: In vitro antiplatelet activity of α-phenyl cinnamonitrile derivatives.[2]

Signaling Pathway: Platelet Aggregation

The antiplatelet activity of these compounds is evaluated by their ability to inhibit platelet aggregation induced by agents like arachidonic acid (AA) and adenosine diphosphate (ADP).

Caption: Key signaling pathways in platelet aggregation induced by AA and ADP.

Conclusion

Cinnamonitrile and its derivatives represent a cornerstone in the synthesis of a wide range of biologically active molecules. Their versatility as precursors allows for the efficient construction of complex heterocyclic systems that are central to the development of new pharmaceuticals. The protocols and data presented herein provide a valuable resource for researchers engaged in the discovery and synthesis of novel therapeutic agents. The continued exploration of cinnamonitrile-based chemistry promises to unveil new avenues for the treatment of a myriad of diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. ojs2.sbmu.ac.ir [ojs2.sbmu.ac.ir]
• 3. Three-Component Synthesis and Crystal Structure of 2-Amino-3-cyano-4H-pyran and -thiopyran Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. WO2013038425A1 - Rilpivirine hydrochloride - Google Patents [patents.google.com]

Application Notes and Protocols: Cinnamonitrile as a Corrosion Inhibitor for Steel

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corrosion of steel is a significant issue across various industries, leading to structural degradation and economic losses. The use of organic corrosion inhibitors is a well-established method to mitigate this problem.[1][2] Cinnamonitrile, an organic compound, presents itself as a promising candidate for corrosion inhibition due to its molecular structure, which includes a nitrile group and a phenyl ring, known to contribute to protective film formation on metal surfaces.[1][3] These structural features facilitate the adsorption of the molecule onto the steel surface, thereby creating a barrier against corrosive agents.[2][4] This document provides detailed application notes and experimental protocols for evaluating the efficacy of cinnamonitrile as a corrosion inhibitor for steel in acidic environments.

Quantitative Data Summary

The following table summarizes the key performance indicators for cinnamonitrile and related nitrile-containing compounds as corrosion inhibitors for steel in acidic media. This data has been collated from various studies to provide a comparative overview.

Inhibitor Concentration	Corrosive Medium	Temperature (°C)	Inhibition Efficiency (IE%)	Corrosion Current Density (Icorr) (μA/cm²)	Charge Transfer Resistance (Rct) (Ω·cm²)	Double Layer Capacitance (Cdl) (μF/cm²)	Reference
Various	1 M HCl	25-40	75.7 - 91.67	Data not specified	Data not specified	Data not specified	[3]
450 mg/l	Sulfuric Acid	Not Specified	95.83	Data not specified	Data not specified	Data not specified	[4]
250 ppm	3.5% NaCl + 16 ppm Na2S	25	~80	Anodic and cathodic currents reduced	Increased	Decreased	[2][5]
0.5 mM	1 M HCl	30	92.7	Data not specified	Data not specified	Data not specified	[6]
0.5 mM	1 M HCl	60	97.3	Data not specified	Data not specified	Data not specified	[6]
1 x 10⁻² M	1 M HCl	25	97.3	Data not specified	188.5	Decreased from 17.17	[7]
5 x 10⁻³ M	HCl	Not Specified	93	Data not specified	Data not specified	Data not specified	[8]
2.5%	1.5 M HCl	Not Specified	95.6	Data not specified	Data not specified	Data not specified	[9]

Mechanism of Corrosion Inhibition

The corrosion inhibition by cinnamonitrile is primarily attributed to its adsorption on the steel surface, forming a protective layer that isolates the metal from the corrosive environment.[2][4] This adsorption can occur through two main mechanisms: physisorption and chemisorption.

• Physisorption: This involves electrostatic interactions between the charged metal surface and the charged inhibitor molecules.

• Chemisorption: This involves the sharing of electrons between the inhibitor molecule and the d-orbitals of iron atoms, leading to the formation of a coordinate covalent bond. The presence of π-electrons in the aromatic ring and the lone pair of electrons on the nitrogen atom of the nitrile group in cinnamonitrile facilitates this type of interaction.[10]

Cinnamonitrile acts as a mixed-type inhibitor, meaning it suppresses both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process.[2][11] The adsorption of cinnamonitrile on the steel surface follows the Langmuir adsorption isotherm, which suggests the formation of a monolayer of the inhibitor on the metal surface.[3][12]

Caption: Corrosion inhibition mechanism of cinnamonitrile on a steel surface.

Experimental Protocols

Detailed methodologies for key experiments to evaluate the corrosion inhibition performance of cinnamonitrile are provided below.

Weight Loss Method

This gravimetric method is a straightforward and reliable technique to determine the corrosion rate and inhibition efficiency.[3][13]

Materials and Equipment:

• Steel coupons of known composition (e.g., mild steel)[7]

• Abrasive papers of different grits

• Acetone and distilled water for cleaning

• Analytical balance (±0.1 mg accuracy)

• Corrosive solution (e.g., 1 M HCl)

• Cinnamonitrile inhibitor solutions of varying concentrations

• Water bath or thermostat for temperature control

• Desiccator

Procedure:

• Coupon Preparation: Mechanically polish the steel coupons with a series of abrasive papers, starting from a coarse grit and moving to a finer grit, to achieve a smooth, mirror-like surface.[14]

• Cleaning and Weighing: Degrease the polished coupons with acetone, rinse with distilled water, and dry them thoroughly. Accurately weigh each coupon using an analytical balance and record the initial weight (W_initial).[10]

• Immersion: Immerse the prepared coupons in the corrosive solution with and without different concentrations of cinnamonitrile. Maintain a constant temperature using a water bath.[15]

• Duration: The immersion period can vary from a few hours to several days, depending on the experimental design.[6][15]

• Final Weighing: After the specified immersion time, retrieve the coupons, gently clean them with a soft brush to remove corrosion products, rinse with distilled water and acetone, and dry. Weigh the coupons again to get the final weight (W_final).

• Calculations:

  • Weight Loss (ΔW): ΔW = W_initial - W_final

  • Corrosion Rate (CR) in mm/year: CR = (87.6 × ΔW) / (A × T × D), where A is the surface area of the coupon in cm², T is the immersion time in hours, and D is the density of the steel in g/cm³.

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100, where CR_blank and CR_inhibitor are the corrosion rates in the absence and presence of the inhibitor, respectively.[9]

Electrochemical Measurements

Electrochemical techniques provide rapid and detailed information about the corrosion process and the inhibitor's mechanism.[16] A standard three-electrode setup is used, consisting of the steel sample as the working electrode, a platinum or graphite rod as the counter electrode, and a saturated calomel electrode (SCE) or Ag/AgCl electrode as the reference electrode.[17][18]

a) Potentiodynamic Polarization (PDP)

This technique is used to determine the corrosion current density (Icorr) and to classify the inhibitor as anodic, cathodic, or mixed-type.[19]

Procedure:

• Stabilization: Immerse the three-electrode setup in the test solution and allow the open-circuit potential (OCP) to stabilize, typically for about 30-60 minutes.

• Polarization Scan: After OCP stabilization, apply a potential scan from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 1 mV/s).[17]

• Data Analysis: Plot the resulting current density versus the applied potential on a semi-logarithmic scale (Tafel plot). Extrapolate the linear portions of the anodic and cathodic curves to the corrosion potential (Ecorr) to determine the corrosion current density (Icorr).[19]

• Calculation of Inhibition Efficiency: IE% = [(Icorr_blank - Icorr_inhibitor) / Icorr_blank] × 100.

b) Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.[20][21]

Procedure:

• Stabilization: As with PDP, allow the system to stabilize at the OCP.

• Impedance Measurement: Apply a small amplitude AC signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).[20]

• Data Analysis: The impedance data is typically represented as Nyquist and Bode plots.[22] The Nyquist plot is then fitted to an equivalent electrical circuit to determine parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl).[23][24] An increase in Rct and a decrease in Cdl values in the presence of the inhibitor indicate effective corrosion inhibition.[2]

• Calculation of Inhibition Efficiency: IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100.

Caption: Experimental workflow for evaluating corrosion inhibition.

Conclusion

Cinnamonitrile shows considerable promise as a corrosion inhibitor for steel in acidic environments. The provided protocols offer a standardized framework for researchers to investigate its effectiveness and mechanism of action. The quantitative data suggests high inhibition efficiencies can be achieved, making it a subject of interest for further research and potential industrial application. The combination of gravimetric and electrochemical methods will provide a comprehensive understanding of the inhibitory properties of cinnamonitrile.

References

• 1. mdpi.com [mdpi.com]
• 2. Cinnamon Plant Extract as Corrosion Inhibitor for Steel Used in Waste Water Treatment Plants and Its Biological Effect on Escherichia coli -Journal of the Korean Chemical Society | 학회 [koreascience.kr]
• 3. Experimental and computational chemical studies on the corrosion inhibitive properties of carbonitrile compounds for carbon steel in aqueous solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Corrosion Inhibition of Mild Steel in HCl Solution by 2-acetylpyrazine: Weight Loss and DFT Studies on Immersion Time and Temperature Effects [pccc.icrc.ac.ir]
• 7. Cysteine as an Eco-Friendly Anticorrosion Inhibitor for Mild Steel in Various Acidic Solutions: Electrochemical, Adsorption, Surface Analysis, and Quantum Chemical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. iicbe.org [iicbe.org]
• 10. biointerfaceresearch.com [biointerfaceresearch.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. chesci.com [chesci.com]
• 14. researchgate.net [researchgate.net]
• 15. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 16. Preparation of corrosion inhibitor from natural plant for mild stil immersed in an acidic environmental: experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Potentiodynamic Corrosion Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Potentiodynamic Corrosion Testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. files.core.ac.uk [files.core.ac.uk]
• 20. ideaexchange.uakron.edu [ideaexchange.uakron.edu]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. youtube.com [youtube.com]
• 24. researchgate.net [researchgate.net]

Application Notes and Protocols: Cinnamonitrile in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cinnamonitrile and its derivatives as key building blocks in the synthesis of various agrochemicals. Detailed protocols for the synthesis of representative fungicidal and herbicidal compounds are provided, along with a summary of their biological activities and mechanisms of action.

Introduction to Cinnamonitrile in Agrochemicals

Cinnamonitrile (3-phenylacrylonitrile) is a versatile organic compound that serves as a valuable precursor for a range of biologically active molecules in the agrochemical sector.[1] Its conjugated system and reactive nitrile group allow for diverse chemical modifications, leading to the development of potent fungicides, herbicides, and insecticides. The structural backbone of cinnamonitrile is present in several classes of agrochemicals, where it contributes to the molecule's efficacy and mode of action.

Fungicidal Applications: Cinnamide and Oxime Ester Derivatives

Derivatives of cinnamic acid, which can be synthesized from cinnamonitrile, have shown significant antifungal properties. Cinnamide and cinnamaldehyde oxime esters are two prominent classes of fungicides derived from this scaffold. These compounds have demonstrated efficacy against a variety of plant pathogens.

Quantitative Data: Fungicidal Activity of Cinnamonitrile Derivatives

The following table summarizes the in vitro fungicidal activity of selected cinnamide and cinnamaldehyde oxime ester derivatives against various plant pathogens.

Compound Class	Derivative	Target Pathogen	Efficacy (EC₅₀ µg/mL)	Reference
Cinnamide	11a	Rhizoctonia solani	>50 (90% inhibition)	[2]
Cinnamide	11l	Rhizoctonia solani	>50 (90% inhibition)	[2]
Cinnamaldehyde Oxime Ester	II-18	Rhizoctonia solani	4.62	[3]
Cinnamaldehyde Oxime Ester	II-19	Rhizoctonia solani	4.19	[3]
Cinnamaldehyde Oxime Ester	II-18	Gaeumannomyces graminis	3.49	[3]
Cinnamaldehyde Oxime Ester	II-19	Gaeumannomyces graminis	3.28	[3]
Cinnamaldehyde Oxime Ester	II-22	Gaeumannomyces graminis	6.75	[3]
Cinnamic Oxime Ester	7z	Valsa mali	0.71	[4]
Cinnamic Oxime Ester	7n	Botrytis cinerea	1.41	[4]

Experimental Protocol: Synthesis of Cinnamaldehyde Oxime Ethers

This protocol describes a one-pot synthesis of cinnamaldehyde oxime ethers, which are precursors to fungicidal oxime esters.

Materials:

• Cinnamaldehyde

• Hydroxylamine hydrochloride

• Anhydrous Potassium Carbonate

• Ethyl bromide

• Tetrahydrofuran (THF), redistilled

• Chloroform

• Cold water

• Silica gel for column chromatography

Procedure:

• To a mixture of hydroxylamine hydrochloride (3.60 mmol) and redistilled cinnamaldehyde (3.60 mmol) in redistilled THF (100 mL), add excess anhydrous potassium carbonate (5.6 mmol).

• Add ethyl bromide (3.60 mmol) to the mixture.

• Reflux the resulting mixture for approximately 1 hour, monitoring the reaction by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature and pour it into cold water (150 mL).

• Extract the product from the mixture three times with 50 mL of chloroform.

• Combine the chloroform extracts and wash once with water.

• Evaporate the chloroform under vacuum to obtain the crude product.

• Purify the resulting oxime ether by vacuum distillation or column chromatography on silica gel.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Many cinnamic acid-derived fungicides act by inhibiting the biosynthesis of ergosterol, an essential component of fungal cell membranes.[5][6] This disruption leads to increased membrane permeability and ultimately, cell death. The pathway is a key target for many antifungal agents.[5][6]

Ergosterol biosynthesis pathway and inhibition sites of cinnamic acid derivatives.

Herbicidal Applications: The Case of Cinmethylin

Cinmethylin is a pre-emergent herbicide used for the control of annual grasses in cereal crops.[1] Its unique mode of action makes it effective against weeds that have developed resistance to other herbicides.[1] Although not directly synthesized from cinnamonitrile, its structure contains a substituted benzyl ether moiety that is conceptually related to cinnamonitrile derivatives.

Quantitative Data: Herbicidal Activity of Cinmethylin Analogs

The following table presents the herbicidal activity of cinmethylin and its analogs against various weed species.

Compound	Weed Species	Application Rate (g/ha)	Herbicidal Activity (%)	Reference
(-)-Cinmethylin	Echinochloa crus-galli	125	100	[3]
(+)-Cinmethylin	Echinochloa crus-galli	125	100	[3]
(-)-Cinmethylin	Alopecurus aequalis	125	100	[3]
(+)-Cinmethylin	Alopecurus aequalis	125	100	[3]
C3-methylene analog	Echinochloa crus-galli	250	95	[3]

Experimental Protocol: Synthesis of (-)-Cinmethylin

The following protocol outlines the multi-step synthesis of optically active (-)-cinmethylin starting from α-terpinene.

Materials:

• α-terpinene

• AD-mix-β

• Methanesulfonamide

• t-BuOH/H₂O

• Sodium sulfite (Na₂SO₃)

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO₄)

• N,N-Dimethylformamide (DMF)

• Imidazole

• tert-Butyldimethylsilyl chloride (TBSCl)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (CH₂Cl₂)

• m-Chloroperoxybenzoic acid (m-CPBA)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Tetrahydrofuran (THF)

• Sodium hydride (NaH)

• α-bromo-o-xylene

Procedure:

• Sharpless Asymmetric Dihydroxylation: To a solution of AD-mix-β in t-BuOH/H₂O, add methanesulfonamide. After stirring at 0°C, add α-terpinene. Stir the mixture at 0°C for 17 hours. Quench the reaction with Na₂SO₃ and extract with EtOAc. Dry the combined organic extracts over MgSO₄ to yield the diol.[3]

• Silyl Ether Protection: To a solution of the diol in DMF, add imidazole and TBSCl. Stir at room temperature for 10 hours. Dilute with saturated NaHCO₃ and extract with EtOAc. Dry the organic layer and concentrate to obtain the crude silyl ether.[7]

• Epoxidation: To a solution of the silyl ether in CH₂Cl₂, add m-CPBA. Stir at room temperature, then dilute with saturated NaHCO₃ and extract with CH₂Cl₂. Dry and concentrate the organic phase.[7]

• Bicyclic Ether Formation: To a solution of the epoxide in CH₂Cl₂, add p-TsOH·H₂O. Stir at room temperature, then neutralize and extract. Dry and concentrate to yield the alcohol.

• Etherification: To a solution of the alcohol in THF, add NaH. After stirring at room temperature, add α-bromo-o-xylene. Stir for 19 hours, then dilute with saturated NH₄Cl and extract. Dry the combined organic extracts, concentrate, and purify by chromatography to obtain (-)-cinmethylin.[7]

Synthetic workflow for Cinmethylin.

Mechanism of Action: Inhibition of Fatty Acid Thioesterase

Cinmethylin disrupts the growth of susceptible weeds by inhibiting fatty acid thioesterase (FAT), an enzyme crucial for fatty acid biosynthesis.[3] This inhibition disrupts cell membrane formation, particularly in the root and shoot meristems, leading to a cessation of growth.[8]

Mechanism of action of Cinmethylin.

Insecticidal and Nematicidal Applications

Cinnamonitrile and its derivatives have also demonstrated insecticidal and nematicidal properties. While detailed protocols for specific commercial products are less available in the public domain, research indicates the potential of this chemical class in pest management.

Quantitative Data: Insecticidal and Nematicidal Activity

Compound Class	Derivative	Target Pest	Efficacy (LC₅₀ µg/mL)	Reference
Cinnamide	11b	Bursaphelenchus xylophilus (Pinewood nematode)	113.8	[2][9]
Cinnamide	11c	Bursaphelenchus xylophilus (Pinewood nematode)	135.2	[9]
Cinnamide	11f	Bursaphelenchus xylophilus (Pinewood nematode)	121.5	[9]

Further research is ongoing to develop more potent and selective insecticides and nematicides based on the cinnamonitrile scaffold.

Conclusion

Cinnamonitrile is a promising and versatile platform for the development of a wide range of agrochemicals. Its derivatives have shown significant potential as fungicides, herbicides, and nematicides. The varied mechanisms of action of these compounds, from inhibiting essential enzymes to disrupting cell membrane integrity, offer multiple avenues for developing novel and effective crop protection solutions. The provided protocols and data serve as a valuable resource for researchers in the field of agrochemical synthesis and development.

References

• 1. Cynmethylin - Wikipedia [en.wikipedia.org]
• 2. On the mode of action of the herbicides cinmethylin and 5-benzyloxymethyl-1, 2-isoxazolines: putative inhibitors of plant tyrosine aminotransferase. | Semantic Scholar [semanticscholar.org]
• 3. Synthesis and herbicidal activity of optically active cinmethylin, its enantiomer, and C3-substituted cinmethylin analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and herbicidal activity of C5-substituted cinmethylin analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ergosterol biosynthesis inhibition: a target for antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What are Ergosterol biosynthesis inhibitors and how do they work? [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. Cinmethylin (Ref: BAS 684 H) [sitem.herts.ac.uk]
• 9. Design, Synthesis and Antifungal/Insecticidal Evaluation of Novel Cinnamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocol for the Aldol Condensation of Benzaldehyde with Acetonitrile

Introduction

The aldol condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis. This application note provides a detailed protocol for the base-catalyzed aldol condensation of benzaldehyde with acetonitrile to synthesize cinnamonitrile, a valuable compound used in fragrances and as a precursor in pharmaceutical synthesis.[1] The reaction proceeds via the formation of a carbanion from acetonitrile, which then acts as a nucleophile, attacking the carbonyl carbon of benzaldehyde. Subsequent dehydration of the intermediate aldol addition product yields the α,β-unsaturated nitrile, cinnamonitrile.[2][3] This protocol is intended for researchers, scientists, and drug development professionals seeking a reliable method for the synthesis of this important intermediate.

Reaction Scheme

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles	Purity	Supplier
Benzaldehyde	106.12	53 g (51 mL)	0.5	Reagent Grade	Sigma-Aldrich
Acetonitrile	41.05	500 mL	-	Anhydrous	Fisher Scientific
Potassium Hydroxide	56.11	33 g	0.5	85% pellets	Merck
Diethyl Ether	74.12	As needed	-	Anhydrous	VWR
Sodium Sulfate	142.04	As needed	-	Anhydrous	J.T. Baker
Cracked Ice	-	~500 g	-	-	-

Equipment

• 1-L three-necked round-bottomed flask

• Mechanical stirrer

• Reflux condenser

• Addition funnel

• Heating mantle

• Ice bath

• 2-L beaker

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Experimental Protocol

A 1-L, three-necked, round-bottomed flask is equipped with a mechanical stirrer, a reflux condenser, and an addition funnel.[2][3] The flask is charged with potassium hydroxide pellets (33 g, 0.5 mol) and acetonitrile (400 mL).[2][3] The mixture is brought to reflux with stirring under a nitrogen atmosphere.[2][3] A solution of benzaldehyde (53 g, 0.5 mol) in acetonitrile (100 mL) is then added in a steady stream over 1-2 minutes from the addition funnel.[2][3]

After the addition is complete, the stirring is continued for an additional 10 minutes while maintaining reflux.[3] The hot reaction mixture is then poured onto approximately 500 g of cracked ice in a 1-L beaker.[3] After cooling for a few minutes, the two-phase mixture is transferred to a 2-L separatory funnel. The aqueous layer is separated and extracted twice with 500-mL portions of diethyl ether.[3]

The combined organic extracts are washed with brine (2 x 100 mL), dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure using a rotary evaporator.[2] This yields a pale yellow oil. The crude product is then purified by vacuum distillation.[2][3]

Results

The aldol condensation of benzaldehyde with acetonitrile using potassium hydroxide as a base typically yields a mixture of E- and Z-cinnamonitrile. The reported yield of the crude product, a pale yellow oil, is between 29-36 g (48-60%).[2]

Product Characterization

Property	Value
Appearance	Pale yellow oil
Boiling Point	40–42°C at 0.15 mm Hg (for the pure α,β-isomer)[2]
Isomer Ratio (crude)	α,β (E/Z) 80–83%, β,γ 17–20%[2]

Diagrams

Reaction Mechanism

Caption: Base-catalyzed aldol condensation mechanism.

Experimental Workflow

Caption: Experimental workflow for cinnamonitrile synthesis.

Discussion

The protocol described provides a robust and reproducible method for the synthesis of cinnamonitrile via an aldol condensation. The use of a strong base like potassium hydroxide is crucial for the deprotonation of acetonitrile, which has a relatively high pKa.[2][3] The reaction is driven to completion by the subsequent dehydration of the aldol adduct, which is favorable due to the formation of a conjugated π-system. The work-up procedure is designed to effectively remove the base catalyst and other water-soluble impurities. Finally, vacuum distillation is employed to purify the product from any unreacted starting materials and non-volatile impurities.

Safety Precautions

• Benzaldehyde is a combustible liquid and is harmful if swallowed.

• Acetonitrile is a flammable liquid and is toxic by inhalation, ingestion, and in contact with skin.

• Potassium hydroxide is corrosive and can cause severe skin burns and eye damage.

• Diethyl ether is extremely flammable.

• All manipulations should be carried out in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

References

• 1. Cinnamonitrile - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. orgsyn.org [orgsyn.org]

Application Notes and Protocols for the Electrochemical Reduction of Cinnamonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the electrochemical reduction mechanism of cinnamonitrile, a key intermediate in the synthesis of various organic compounds. The following sections outline the mechanistic pathways, quantitative data derived from experimental observations, and detailed protocols for replicating the key experiments.

Electrochemical Behavior and Reduction Mechanism

The electrochemical reduction of cinnamonitrile in an acetonitrile (MeCN) solution typically exhibits two distinct reduction peaks when analyzed by cyclic voltammetry.[1][2] The first, a one-electron reduction peak, appears at approximately -1.46 V (vs. Ag/AgI/I⁻), and the second, chemically irreversible reduction occurs at around -2.0 V (vs. Ag/AgI/I⁻).[2][3]

The electrochemical reduction of cinnamonitrile proceeds through competitive reaction pathways, primarily influenced by the applied potential. The initial step at the first reduction potential is the formation of a radical anion.[1][3] This intermediate can then undergo several reactions:

• Dimerization: The radical anions can dimerize to form a dianion. This dianion can then be protonated to yield linear and cyclic hydrodimers.[1][2][3] This process is described as a radical-radical (RR) coupling route.[1][2]

• Further Reduction: The radical anion can be further reduced at the second reduction potential (-2.0 V) to a dianion, which upon protonation, forms the saturated dihydro product. This pathway is characterized as an electrochemical-electrochemical-chemical-chemical (EECC) process.[1][2]

• Reaction with Solvent: A side reaction involving the reaction of cinnamonitrile with the conjugate base of the acetonitrile solvent can lead to the formation of 3-phenyl pentanedinitrile.[2]

In the presence of carbon dioxide, the electrogenerated radical anion is rapidly trapped, leading to electrocarboxylation. This process outcompetes the dimerization of the radical anion, resulting in the formation of cyano- and phenyl-substituted propionic acids.[1][3]

Signaling Pathway of Cinnamonitrile Electrochemical Reduction

Caption: Proposed electrochemical reduction pathways of cinnamonitrile.

Quantitative Data Summary

The following tables summarize the key quantitative data obtained from the electrochemical analysis of cinnamonitrile.

Table 1: Reduction Potentials of Cinnamonitrile

Parameter	Value (vs. Ag/AgI/I⁻)	Reference
First Reduction Peak (Epc1)	-1.46 V	[2][3]
Second Reduction Peak (Epc2)	-2.0 V	[2][3]

Table 2: Kinetic Parameters for Cinnamonitrile Reduction

Parameter	Value	Reference
Rate constant of Radical-Radical (RR) reaction	10⁴ L·mol⁻¹·s⁻¹	[2]
Rate constant of the second electron transfer	0.3 cm·s⁻¹	[2]
Rate constant of the subsequent protonation reaction	10⁵ s⁻¹	[2]

Table 3: Product Distribution from Controlled-Potential Electrolysis

Applied Potential (vs. Ag/AgI/I⁻)	Product	Yield (%)	Reference
-1.6 V	Linear Hydrodimer	36	[3]
Cyclic Hydrodimer	33	[3]
Glutaronitrile Derivative	29	[3]
-2.1 V	Linear Hydrodimer	36	[3]
Cyclic Hydrodimer	33	[3]
Glutaronitrile Derivative	29	[3]
Saturated Dihydro Product	2	[3]

Experimental Protocols

The following are detailed methodologies for the key experiments involved in studying the electrochemical reduction of cinnamonitrile.

Protocol 1: Cyclic Voltammetry

Objective: To determine the reduction potentials of cinnamonitrile and to investigate the reversibility of the electron transfer processes.

Materials:

• Working Electrode: Glassy Carbon Electrode (GCE)

• Reference Electrode: Ag/AgI/I⁻

• Counter Electrode: Platinum wire or mesh

• Electrochemical Cell

• Potentiostat/Galvanostat

• Acetonitrile (MeCN), anhydrous

• Tetraethylammonium tetrafluoroborate (TEABF₄)

• Cinnamonitrile

• Nitrogen gas (high purity)

Procedure:

• Electrolyte Preparation: Prepare a 0.1 M solution of TEABF₄ in anhydrous MeCN. This will serve as the supporting electrolyte.

• Analyte Solution: Prepare a 5 mM solution of cinnamonitrile in the 0.1 M TEABF₄/MeCN electrolyte solution.

• Cell Assembly: Assemble the three-electrode cell with the GCE as the working electrode, Ag/AgI/I⁻ as the reference electrode, and a platinum wire as the counter electrode.

• Deoxygenation: Purge the analyte solution with high-purity nitrogen gas for at least 15-20 minutes to remove dissolved oxygen. Maintain a nitrogen atmosphere over the solution during the experiment.

• Cyclic Voltammetry Measurement:

  • Set the potential window to scan from an initial potential where no reaction occurs (e.g., 0 V) to a final potential beyond the second reduction peak (e.g., -2.2 V) and back to the initial potential.

  • Perform the cyclic voltammetry at various scan rates (e.g., 0.1, 0.2, 0.5, 1.0, 2.0 V/s) to investigate the kinetics of the electrode processes.[3]

  • Record the resulting voltammograms.

Experimental Workflow for Cyclic Voltammetry

Caption: Workflow for cyclic voltammetry analysis of cinnamonitrile.

Protocol 2: Controlled-Potential Electrolysis

Objective: To synthesize and quantify the products of cinnamonitrile reduction at specific potentials.

Materials:

• Working Electrode: Stainless steel plate (e.g., 8 cm²)

• Anode: Magnesium rod (sacrificial)

• Electrochemical Cell (one-compartment)

• Potentiostat/Galvanostat

• Acetonitrile (MeCN), dry

• Tetraethylammonium tetrafluoroborate (TEABF₄)

• Cinnamonitrile

• Nitrogen gas (high purity)

• Gas Chromatograph-Mass Spectrometer (GC-MS) for product analysis

Procedure:

• Electrolyte Preparation: Prepare a solution of 0.1 M cinnamonitrile and 0.1 M TEABF₄ in 10 mL of dry MeCN.[3]

• Cell Setup: Use a one-compartment electrochemical cell equipped with a stainless steel cathode and a magnesium sacrificial anode.[3]

• Deoxygenation: Purge the solution with a slow stream of nitrogen gas before and during the electrolysis.[3]

• Electrolysis:

  • Maintain the cell at a constant temperature (e.g., 298 K).[3]

  • Apply a constant potential corresponding to the desired reduction peak (e.g., -1.6 V or -2.1 V vs. Ag/AgI/I⁻).

  • Continue the electrolysis until a specific amount of charge (e.g., 2 F·mol⁻¹) has passed through the cell.[3]

• Product Analysis:

  • After electrolysis, analyze the reaction mixture to identify and quantify the products using GC-MS.[3]

Logical Relationship for Product Formation

Caption: Relationship between applied potential and resulting products.

References

• 1. researchgate.net [researchgate.net]
• 2. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 3. connectsci.au [connectsci.au]

Application Notes and Protocols for Controlled Radical Copolymerization Involving Cinnamonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the controlled radical copolymerization of cinnamonitrile with common vinyl monomers. The information is intended to guide researchers in synthesizing well-defined copolymers with potential applications in various fields, including drug delivery.

Introduction

Cinnamonitrile (CN), a derivative of naturally occurring phenylpropanoids, is a vinyl monomer that can be incorporated into polymer chains via radical polymerization.[1][2] While its homopolymerization is sluggish, it can be effectively copolymerized with other vinyl monomers, such as styrene (St) and methyl acrylate (MA), using controlled radical polymerization (CRP) techniques. These methods, including Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, Atom Transfer Radical Polymerization (ATRP), and Nitroxide-Mediated Polymerization (NMP), allow for the synthesis of copolymers with controlled molecular weights, narrow molecular weight distributions (low polydispersity index, PDI), and defined compositions.[1][2]

The incorporation of the rigid cinnamonitrile unit can significantly increase the glass transition temperature (Tg) of the resulting copolymers.[1][2] The nitrile functionality also offers a potential site for post-polymerization modification and can influence the polymer's solubility and interaction with other molecules, making these copolymers interesting candidates for various applications, including as materials for drug delivery systems where the nitrile group can participate in hydrogen bonding or be a precursor for other functional groups.[3][4][5]

Data Presentation

Table 1: Representative Data for RAFT Copolymerization of Cinnamonitrile (CN) with Styrene (St)

Entry	[St]:[CN]:[CTA]:[Initiator]	Time (h)	Conv. St (%)	Conv. CN (%)	Molar Fraction of CN in Copolymer	M_n,theo ( g/mol )	M_n,GPC ( g/mol )	PDI (M_w/M_n)
1	100:25:1:0.2	12	65	15	0.10	7,500	8,200	1.15
2	100:50:1:0.2	12	60	12	0.18	8,000	8,900	1.18
3	100:100:1:0.2	12	55	10	0.25	9,000	10,100	1.22

Note: This table presents hypothetical yet representative data based on the general findings that cinnamic monomers have low reactivity ratios and incorporation rates.[1][2] Actual results may vary based on specific experimental conditions.

Table 2: Thermal Properties of Poly(styrene-co-cinnamonitrile) Copolymers

Molar Fraction of CN in Copolymer	T_g (°C)
0 (Polystyrene)	100
0.10	115
0.18	128
0.25	140

Note: The glass transition temperature (Tg) of the copolymer increases with the incorporation of the rigid cinnamonitrile monomer.[1][2] The values presented are illustrative of this trend.

Experimental Protocols

Protocol 1: RAFT Copolymerization of Cinnamonitrile and Styrene

This protocol describes a general procedure for the synthesis of poly(styrene-co-cinnamonitrile) via RAFT polymerization.

Materials:

• Styrene (St), freshly distilled

• Cinnamonitrile (CN)

• 2-Cyano-2-propyl dodecyl trithiocarbonate (CPDTC) as RAFT agent

• Azobisisobutyronitrile (AIBN) as initiator, recrystallized

• Anhydrous toluene

• Schlenk flask with a magnetic stir bar

• Nitrogen or Argon source

• Standard Schlenk line equipment

Procedure:

• Reaction Setup: In a Schlenk flask, add the desired amounts of styrene, cinnamonitrile, CPDTC, and AIBN. For example, for a target degree of polymerization of 100 and a 4:1 molar ratio of styrene to cinnamonitrile in the feed:

  • Styrene (e.g., 4.16 g, 40 mmol)

  • Cinnamonitrile (e.g., 1.29 g, 10 mmol)

  • CPDTC (e.g., 0.17 g, 0.5 mmol)

  • AIBN (e.g., 0.0164 g, 0.1 mmol)

• Solvent Addition: Add anhydrous toluene to the flask to achieve the desired monomer concentration (e.g., 50% v/v).

• Degassing: Seal the flask and perform at least three freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Place the flask in a preheated oil bath at 70°C and stir for the desired reaction time (e.g., 12-24 hours).

• Termination: To quench the polymerization, cool the flask in an ice bath and expose the reaction mixture to air.

• Purification: Precipitate the polymer by pouring the reaction mixture into a large excess of cold methanol. Filter the precipitate and redissolve it in a minimal amount of THF, followed by reprecipitation in cold methanol. Repeat this process twice.

• Drying: Dry the final polymer product in a vacuum oven at 40°C overnight.

Characterization:

• Conversion: Determined by ¹H NMR spectroscopy by comparing the integration of monomer vinyl peaks to an internal standard or polymer peaks.

• Molecular Weight and PDI: Determined by Gel Permeation Chromatography (GPC) using polystyrene standards.

• Copolymer Composition: Determined by ¹H NMR spectroscopy by comparing the integration of characteristic peaks of the styrene and cinnamonitrile units.

• Thermal Properties: Glass transition temperature (Tg) determined by Differential Scanning Calorimetry (DSC).

Protocol 2: ATRP Copolymerization of Cinnamonitrile and Methyl Acrylate

This protocol outlines a general procedure for the synthesis of poly(methyl acrylate-co-cinnamonitrile) via ATRP.

Materials:

• Methyl acrylate (MA), freshly distilled

• Cinnamonitrile (CN)

• Ethyl α-bromoisobutyrate (EBiB) as initiator

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) as ligand

• Anhydrous anisole

• Schlenk flask with a magnetic stir bar

• Nitrogen or Argon source

• Standard Schlenk line equipment

Procedure:

• Catalyst/Ligand Preparation: In a Schlenk flask, add CuBr and anhydrous anisole. Degas the mixture with nitrogen/argon for 15 minutes. Add PMDETA via a syringe and stir until a homogeneous green-yellow solution is formed.

• Monomer/Initiator Mixture: In a separate Schlenk flask, add the desired amounts of methyl acrylate, cinnamonitrile, and EBiB. For example, for a target degree of polymerization of 100 and a 3:1 molar ratio of methyl acrylate to cinnamonitrile in the feed:

  • Methyl acrylate (e.g., 6.45 g, 75 mmol)

  • Cinnamonitrile (e.g., 3.23 g, 25 mmol)

  • EBiB (e.g., 0.195 g, 1 mmol)

• Degassing: Degas the monomer/initiator mixture by bubbling with nitrogen/argon for 30 minutes.

• Initiation: Transfer the catalyst/ligand solution to the monomer/initiator mixture via a cannula under a positive pressure of inert gas.

• Polymerization: Place the flask in a preheated oil bath at 60°C and stir.

• Termination and Purification: After the desired time, cool the reaction, open it to air, and dilute with THF. Pass the solution through a short column of neutral alumina to remove the copper catalyst. Precipitate the polymer in a large excess of cold hexane or a methanol/water mixture.

• Drying: Dry the purified polymer in a vacuum oven at 40°C.

Characterization: Similar techniques as described in Protocol 1 can be used for characterization.

Mandatory Visualizations

Caption: Workflow for RAFT copolymerization of cinnamonitrile.

Caption: Logic flow for developing cinnamonitrile copolymers for drug delivery.

Application in Drug Development

Copolymers containing cinnamonitrile units hold potential for applications in drug delivery, primarily due to the presence of the nitrile group and the ability to create well-defined polymer architectures.

• Drug Encapsulation and Delivery: Amphiphilic block copolymers can self-assemble in aqueous media to form micelles, with a hydrophobic core and a hydrophilic corona.[6] By copolymerizing cinnamonitrile with a hydrophilic monomer, it is possible to create such block copolymers where the cinnamonitrile-containing block forms part of the hydrophobic core, suitable for encapsulating hydrophobic drugs. The nitrile group, with its polarity, can potentially enhance interactions with certain drug molecules.[3]

• Biocompatibility and Controlled Release: The nitrile group is present in several pharmaceutical compounds and can be a site for metabolic stability.[3][5] Polymers containing nitrile functionalities have been explored for various biomedical applications.[4] The release of an encapsulated drug from a copolymer matrix can be tuned by altering the copolymer composition, molecular weight, and architecture, which are precisely controlled through CRP methods.

• Functionalization for Targeted Delivery: The nitrile group can be chemically modified, for instance, through reduction to an amine or hydrolysis to a carboxylic acid. This allows for the post-polymerization attachment of targeting ligands (e.g., antibodies, peptides) to the copolymer, enabling the development of targeted drug delivery systems that can selectively accumulate at the site of disease, thereby enhancing therapeutic efficacy and reducing side effects.

Further research is required to fully explore the potential of cinnamonitrile-containing copolymers in drug delivery, including comprehensive studies on their biocompatibility, drug loading and release kinetics, and in vivo performance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Controlled Radical Copolymerization of Cinnamic Derivatives as Renewable Vinyl Monomers with Both Acrylic and Styrenic Substituents: Reactivity, Regioselectivity, Properties, and Functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Versatile Role of Nitriles in Modern Organic Synthesis: Applications in Pharmaceuticals, Materials Science & Advanced Chemical Research [nj-finechem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]

Friedel-Crafts Reaction of Cinnamonitrile Derivatives: Application Notes and Protocols for Researchers

For Immediate Release

[City, State] – [Date] – In a significant contribution to synthetic organic chemistry, detailed application notes and protocols have been developed for the Friedel-Crafts reaction of cinnamonitrile derivatives. This resource is tailored for researchers, scientists, and drug development professionals, providing a comprehensive guide to the synthesis of valuable β-aryl cinnamonitriles and their subsequent cyclized products. The protocols offer a pathway to novel compounds with potential applications in medicinal chemistry and materials science.

The Friedel-Crafts reaction, a cornerstone of carbon-carbon bond formation, has been adapted for cinnamonitrile derivatives, which act as versatile electrophilic partners. Under superelectrophilic activation with strong acids such as triflic acid (TfOH) or Lewis acids like aluminum bromide (AlBr₃), cinnamonitrile and its derivatives react with aromatic compounds to yield two primary product types: 3,3-diarylpropanenitriles through hydroarylation of the carbon-carbon double bond, and 3-arylindanones via a subsequent intramolecular cyclization. The distribution of these products is largely dependent on the nucleophilicity of the aromatic reaction partner.

These application notes provide a detailed overview of the reaction mechanism, substrate scope, and reaction conditions, supplemented with quantitative data and detailed experimental protocols.

General Reaction Scheme

The reaction of a cinnamonitrile derivative with an arene in the presence of a superacid catalyst proceeds as follows:

Caption: General reaction pathways for the Friedel-Crafts reaction of cinnamonitrile derivatives.

Quantitative Data Summary

The following tables summarize the reaction conditions and yields for the synthesis of 3,3-diarylpropanenitriles and 3-arylindanones from cinnamonitrile and various arenes.

Table 1: Synthesis of 3,3-Diarylpropanenitriles via Hydroarylation

Entry	Cinnamonitrile Derivative	Arene	Catalyst	Reaction Time (h)	Yield (%)	Reference
1	Cinnamonitrile	Benzene	TfOH	1	70	[1]
2	Cinnamonitrile	Toluene	TfOH	1	75	[1]
3	Cinnamonitrile	m-Xylene	TfOH	1	80	[1]
4	α-Methylcinnamonitrile	Benzene	AlBr₃	2	65

Table 2: Synthesis of 3-Arylindanones via Hydroarylation and Cyclization

Entry	Cinnamonitrile Derivative	Arene	Catalyst	Reaction Time (h)	Yield (%)	Reference
1	Cinnamonitrile	Anisole	TfOH	1	68	[1]
2	Cinnamonitrile	1,3,5-Trimethoxybenzene	TfOH	1	76	[1]
3	4-Methoxycinnamonitrile	Benzene	TfOH	1.5	72

Experimental Protocols

Protocol 1: General Procedure for the Triflic Acid-Catalyzed Hydroarylation of Cinnamonitrile with Arenes

This protocol describes the synthesis of 3,3-diarylpropanenitriles.

Caption: Experimental workflow for the hydroarylation of cinnamonitrile.

Materials:

• Cinnamonitrile derivative (1.0 mmol)

• Arene (10.0 mmol)

• Triflic acid (TfOH) (5.0 mmol)

• Dichloromethane (DCM)

• Ice

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the cinnamonitrile derivative (1.0 mmol) in the arene (10.0 mmol).

• Cool the mixture to 0 °C in an ice bath.

• Under an inert atmosphere (e.g., nitrogen or argon), slowly add triflic acid (5.0 mmol) to the stirred solution.

• Remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour.

• Carefully pour the reaction mixture into a beaker containing ice-water to quench the reaction.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Protocol 2: General Procedure for the Synthesis of 3-Arylindanones

This protocol is suitable when the arene is highly nucleophilic, leading to the cyclized product.

Caption: Experimental workflow for the synthesis of 3-arylindanones.

Materials:

• Cinnamonitrile derivative (1.0 mmol)

• Activated arene (e.g., anisole) (1.2 mmol)

• Triflic acid (TfOH) (5.0 mmol)

• Dichloromethane (DCM), anhydrous

• Ice

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve the cinnamonitrile derivative (1.0 mmol) and the activated arene (1.2 mmol) in anhydrous dichloromethane (10 mL).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add triflic acid (5.0 mmol) to the stirred solution.

• Remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour.

• Quench the reaction by carefully pouring the mixture into ice-water.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting crude product by flash column chromatography on silica gel to afford the desired 3-arylindanone.

Signaling Pathways and Logical Relationships

The outcome of the Friedel-Crafts reaction of cinnamonitrile derivatives is dictated by the electronic properties of the aromatic substrate, which influences the stability of the intermediate carbocation and the feasibility of the subsequent intramolecular cyclization.

Caption: Logical relationship between arene nucleophilicity and product formation.

These detailed application notes and protocols are expected to accelerate research in the synthesis of complex organic molecules and facilitate the discovery of new chemical entities with potential therapeutic or industrial value.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Cinnamonitrile Synthesis

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in optimizing the yield of cinnamonitrile synthesis.

Frequently Asked Questions (FAQs)

Q1: My cinnamonitrile synthesis yield is consistently low. What are the most common general factors I should investigate?

A1: Low yields in organic synthesis can often be attributed to a few common errors. Before troubleshooting the specific reaction chemistry, review these critical factors:

• Reagent Quality: Ensure all starting materials (e.g., benzaldehyde, acetonitrile, catalysts) are pure and dry. Benzaldehyde is prone to oxidation to benzoic acid, which can interfere with the reaction.

• Solvent Purity: Use anhydrous solvents, as water can quench catalysts or participate in unwanted side reactions.

• Reaction Atmosphere: For moisture- or air-sensitive reactions, ensure an inert atmosphere (e.g., nitrogen or argon) is properly maintained.

• Temperature Control: Precisely maintain the recommended reaction temperature. Deviations can lead to side product formation or decomposition.[1][2]

• Stoichiometry: Accurately measure and dispense all reagents. An incorrect molar ratio of reactants or catalyst can significantly impact the reaction outcome.

• Workup and Purification: Product can be lost during extraction, washing, and purification steps. Ensure complete extraction and minimize losses during transfers and chromatography.[1][3]

Q2: Which synthetic route generally provides the highest yield for cinnamonitrile?

A2: Several routes are available, each with its own advantages. The dehydration of cinnamaldehyde oxime can achieve yields of over 90%.[4] The Knoevenagel condensation of benzaldehyde and acetonitrile is also a very common and efficient method, with yields often ranging from 80-97% under optimized conditions. The choice often depends on the available starting materials, scale, and equipment.

Q3: How can I effectively monitor the progress of my reaction?

A3: Thin-Layer Chromatography (TLC) is a simple and effective method for monitoring the consumption of starting materials and the formation of the product. Gas Chromatography (GC) can also be used for more quantitative analysis of the reaction mixture over time.[5] Monitoring the reaction helps prevent the formation of degradation products by allowing you to quench the reaction at the optimal time.[1]

Troubleshooting Guides by Synthesis Method

Knoevenagel Condensation (Benzaldehyde + Acetonitrile)

This is a base-catalyzed condensation reaction. Common issues often relate to the catalyst, solvent, and reaction conditions.

Q: My Knoevenagel condensation is not proceeding to completion, and I observe a significant amount of unreacted benzaldehyde. What could be the cause?

A: This issue typically points to problems with the catalyst or reaction conditions.

• Inactive Catalyst: The base catalyst (e.g., potassium hydroxide, sodium ethoxide) may be old or have been deactivated by atmospheric CO2 or moisture.[5] Use freshly prepared or properly stored base.

• Insufficient Catalyst: Ensure the correct catalytic amount is used.

• Low Temperature: The reaction may require more thermal energy. Consider a modest increase in temperature, but be cautious as excessive heat can promote side reactions.

• Solvent Effects: The choice of solvent is crucial. While the reaction can be run neat, solvents like ethanol or THF can influence reactivity.[6]

Q: The reaction mixture turned dark, and the final product is impure with multiple side products. How can I prevent this?

A: Darkening often indicates polymerization or decomposition.

• Excessive Base/High Temperature: Using too much base or running the reaction at too high a temperature can lead to the polymerization of benzaldehyde or the formation of other condensation byproducts.

• Prolonged Reaction Time: Allowing the reaction to run for too long after the starting materials have been consumed can lead to product degradation.[5] Monitor the reaction closely using TLC.

• Oxygen Exposure: Benzaldehyde can auto-oxidize. Running the reaction under an inert atmosphere can sometimes improve results.

Dehydration of Cinnamaldehyde Oxime

This two-step process involves first forming the cinnamaldehyde oxime and then dehydrating it to the nitrile.

Q: The yield of my initial cinnamaldehyde oxime is low. How can I improve it?

A: The formation of the oxime from cinnamaldehyde and hydroxylamine hydrochloride is sensitive to pH and temperature.

• Incorrect pH: The reaction requires a base (e.g., sodium carbonate, pyridine) to neutralize the HCl from hydroxylamine hydrochloride.[4][7] Ensure the correct amount of base is used to maintain an optimal pH.

• Temperature: Control the temperature during the addition of reagents, as the reaction can be exothermic.

Q: The final dehydration step is giving a poor yield of cinnamonitrile. What are the common pitfalls?

A: The dehydration step is critical and can be problematic.

• Dehydrating Agent: Acetic anhydride is a common and effective dehydrating agent.[4] Other reagents like thionyl chloride or phosphorus pentoxide can be used, but they may require harsher conditions and lead to more side products.[7]

• Incomplete Dehydration: Ensure sufficient heating and reaction time for the dehydration to complete. Azeotropic removal of water with a solvent like toluene can also be effective.[8][9]

• Product Decomposition: Overheating during dehydration or distillation can cause the product to decompose. Purify the final product using vacuum distillation at the lowest possible temperature.[4] A reported boiling point is 130-132 °C at 2064 Pa.[4]

Wittig Reaction

This method involves the reaction of an aldehyde with a phosphonium ylide. For cinnamonitrile, this typically involves reacting benzaldehyde with the ylide derived from a cyanomethylphosphonium salt.

Q: My Wittig reaction is not working, or the yield is very low. What should I check?

A: The success of a Wittig reaction hinges on the successful formation of the ylide.

• Ylide Formation: The ylide is typically generated in situ by treating a phosphonium salt with a strong base (e.g., n-BuLi, NaH, t-BuOK).[10] Ensure the base is potent enough and that the reaction is performed under strictly anhydrous conditions, as the ylide is highly reactive towards water.

• Reagent Purity: Use pure and dry solvents (like THF or ether) and reagents.[11]

• Steric Hindrance: While not a major issue for benzaldehyde, highly substituted aldehydes or ketones can react slowly.

Q: How do I effectively remove the triphenylphosphine oxide byproduct?

A: Triphenylphosphine oxide is a common byproduct that can be difficult to separate from the desired product due to its polarity and crystallinity.

• Crystallization: In some cases, the triphenylphosphine oxide can be removed by crystallization from a non-polar solvent like hexane or a hexane/ether mixture, as it is often less soluble than the cinnamonitrile product.

• Column Chromatography: Silica gel chromatography is the most reliable method for separating cinnamonitrile from triphenylphosphine oxide.

Data Presentation: Comparison of Synthesis Conditions

Table 1: Knoevenagel Condensation - Catalyst and Yield Comparison

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Sodium Ethoxide	Ethanol	Reflux	-	87-97
Potassium Hydroxide	Acetonitrile	25	0.5 - 2	~70-80
L-proline	80% Ethanol	-	-	High	[12]
[MeHMTA]BF4 (Ionic Liquid)	Water	Room Temp	< 1	>90	[13]

Table 2: Dehydration of Cinnamaldehyde Oxime - Conditions and Yield

Dehydrating Agent	Solvent	Conditions	Yield (%)	Reference
Acetic Anhydride	Neat	Stirring, then vacuum distillation	>91.5	[4]
Acetic Anhydride	Toluene	Azeotropic reflux	-	[8][9]

Experimental Protocols

Protocol 1: High-Yield Cinnamonitrile Synthesis via Knoevenagel Condensation

This protocol is adapted from a procedure utilizing sodium ethoxide as a catalyst.[6]

Materials:

• Benzaldehyde (freshly distilled, 1.0 mole, 106 g)

• Benzyl Cyanide (as a proxy for acetonitrile's reactivity in this type of condensation, 1.0 mole, 117 g) - Note: For cinnamonitrile, use Acetonitrile.

• 95% Ethanol

• Sodium Ethoxide solution (prepared from sodium in absolute ethanol)

Procedure:

• In a beaker equipped with a robust mechanical stirrer, combine benzaldehyde (106 g) and acetonitrile in 650 mL of 95% ethanol.

• With continuous stirring, add a solution of sodium ethoxide (7 g in 50 mL of absolute ethanol) dropwise.

• The mixture will become warm and cloudy, eventually solidifying. Continue mechanical stirring for as long as possible, then use a sturdy rod to break up any lumps.

• Cool the mixture in an ice bath to ensure complete precipitation.

• Collect the solid product by filtration.

• Wash the product first with 200 mL of distilled water, then with 50 mL of 95% ethanol to remove unreacted starting materials.

• Dry the product at room temperature. The expected yield is 87–97%.

• If necessary, the product can be recrystallized from 95% ethanol for higher purity.

Protocol 2: Cinnamonitrile Synthesis via Dehydration of Cinnamaldehyde Oxime

This protocol is based on a high-yield industrial method.[4]

Step A: Formation of Cinnamaldehyde Oxime

• Prepare an aqueous solution of hydroxylamine hydrochloride and sodium carbonate.

• In a separate flask, dissolve cinnamaldehyde in ethanol or methanol.

• Slowly add the hydroxylamine/carbonate solution dropwise to the cinnamaldehyde solution with stirring.

• After the addition is complete, continue stirring and then let the mixture rest.

• Pour the reaction mixture into ice water to precipitate the cinnamaldehyde oxime as a white solid.

• Collect the solid by filtration, wash with water, and dry thoroughly.

Step B: Dehydration to Cinnamonitrile

• To the dried cinnamaldehyde oxime, add 2 to 2.5 molar equivalents of acetic anhydride dropwise while stirring.

• Allow the dehydration reaction to proceed. The mixture may require gentle heating.

• After the reaction is complete, cool the mixture.

• Perform a vacuum distillation to first remove and recover the excess acetic anhydride and the acetic acid byproduct.

• Increase the vacuum and collect the cinnamonitrile fraction, which distills at 130–132 °C / 2064 Pa. The expected yield is over 91.5% with a purity of >98%.[4]

Mandatory Visualizations

Logical Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in synthesis.

Knoevenagel Condensation Pathway and Potential Side Reactions

Caption: Knoevenagel pathway for cinnamonitrile and common side reactions.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. reddit.com [reddit.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. CN101230017B - Method for preparing cinnamonitriles - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. CN109251153A - A kind of synthetic method of cinnamonitrile - Google Patents [patents.google.com]
• 8. Cinnamonitrile CAS#: 1885-38-7 [m.chemicalbook.com]
• 9. Cinnamonitrile Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 10. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 11. Wittig reaction - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. nopr.niscpr.res.in [nopr.niscpr.res.in]

Technical Support Center: Synthesis of 3-Phenylacrylonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of 3-phenylacrylonitrile.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-Phenylacrylonitrile?

A1: The most prevalent laboratory and industrial method for synthesizing 3-phenylacrylonitrile is the Knoevenagel condensation. This reaction involves the base-catalyzed condensation of benzaldehyde with an active methylene compound, most commonly phenylacetonitrile.[1]

Q2: What are the primary starting materials and catalysts used in the Knoevenagel condensation for 3-Phenylacrylonitrile synthesis?

A2: The primary starting materials are benzaldehyde and phenylacetonitrile. A variety of basic catalysts can be used, including organic bases like piperidine and inorganic bases such as potassium hydroxide (KOH).[2][3] The choice of catalyst can significantly influence the reaction rate and the prevalence of side reactions.

Q3: What are the major side reactions to be aware of during the synthesis of 3-Phenylacrylonitrile?

A3: The main side reactions include:

• Michael Addition: The product, 3-phenylacrylonitrile, can act as a Michael acceptor, reacting with the carbanion of phenylacetonitrile to form a dinitrile adduct.[2][3]

• Hydrolysis of the Nitrile Group: Under certain conditions, particularly in the presence of strong acids or bases and water, the nitrile group of 3-phenylacrylonitrile can be hydrolyzed to form 3-phenylacrylamide or 3-phenylacrylic acid.[4][5]

• Self-Condensation of Benzaldehyde: In the presence of a strong base, benzaldehyde can undergo self-condensation reactions.

Q4: How can the progress of the reaction be monitored?

A4: The progress of the Knoevenagel condensation can be effectively monitored using Thin Layer Chromatography (TLC).[6] By spotting the reaction mixture on a TLC plate and eluting with a suitable solvent system (e.g., a mixture of n-hexane and ethyl acetate), the consumption of the starting materials (benzaldehyde and phenylacetonitrile) and the formation of the 3-phenylacrylonitrile product can be visualized.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 3-phenylacrylonitrile and provides potential solutions.

Issue 1: Low Yield of 3-Phenylacrylonitrile

Q: My reaction has resulted in a low yield of the desired 3-phenylacrylonitrile. What are the potential causes and how can I improve the yield?

A: Low yields can stem from several factors. Below is a table outlining potential causes and recommended actions.

Potential Cause	Recommended Action
Suboptimal Catalyst	The choice of catalyst is crucial. While piperidine is commonly used, strong bases like KOH have been shown to afford high yields of the desired product while minimizing the Michael addition side reaction.[2][3]
Incorrect Stoichiometry	Ensure an equimolar ratio of benzaldehyde and phenylacetonitrile. An excess of phenylacetonitrile can increase the likelihood of the Michael addition side reaction.
Inadequate Reaction Time	Monitor the reaction by TLC to ensure it has gone to completion.[6] Insufficient reaction time will result in unreacted starting materials.
Suboptimal Temperature	The reaction is typically carried out at room temperature or with gentle heating.[7] High temperatures can promote side reactions.
Moisture in Reagents/Solvents	Ensure that all reagents and solvents are anhydrous, as water can lead to hydrolysis of the nitrile group.

Issue 2: Presence of a High-Molecular-Weight Impurity

Q: I have a significant amount of a high-molecular-weight impurity in my product. What is it and how can I prevent its formation?

A: This is likely the Michael adduct, formed by the reaction of 3-phenylacrylonitrile with the phenylacetonitrile carbanion.

Mitigation Strategies:

• Catalyst Selection: Using a strong base like powdered KOH at ambient temperature has been shown to significantly reduce the formation of the Michael adduct, affording the desired α,β-unsaturated nitrile in high yield (up to 92%).[2][3] In contrast, using piperidine as a catalyst can lead to the formation of a substantial amount of the Michael adduct.[2]

• Control of Stoichiometry: Avoid using a large excess of phenylacetonitrile.

• Reaction Time: Do not unnecessarily prolong the reaction time after the starting materials have been consumed, as this can favor the formation of the Michael adduct.

Issue 3: Product Contains an Amide or Carboxylic Acid Impurity

Q: My final product is contaminated with 3-phenylacrylamide or 3-phenylacrylic acid. How did this happen and how can it be avoided?

A: These impurities are the result of the hydrolysis of the nitrile group.[4][5]

Prevention:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents and reagents.

• Neutral Workup: During the reaction workup, avoid strongly acidic or basic aqueous solutions if possible. If an acid or base wash is necessary, perform it quickly and at a low temperature.

Data Presentation

Table 1: Effect of Catalyst on Product Distribution in the Knoevenagel Condensation of Phenylacetonitrile and 4-diphenylaminobenzaldehyde

Catalyst	Product	Yield (%)	Reference
Piperidine	2-(phenyl)-3-(4-diphenylaminophenyl)acrylonitrile	Good	[2]
3-((4-diphenylamino)phenyl)-2,4-diphenylpentanedinitrile (Michael Adduct)	Good	[2]
KOH	2-(phenyl)-3-(4-diphenylaminophenyl)acrylonitrile	92	[2][3]
3-((4-diphenylamino)phenyl)-2,4-diphenylpentanedinitrile (Michael Adduct)	Not significant	[2][3]

Experimental Protocols

Representative Protocol for the Knoevenagel Condensation using a Base Catalyst

This protocol describes a general method for the synthesis of 3-phenylacrylonitrile.

Materials:

• Benzaldehyde

• Phenylacetonitrile

• Base catalyst (e.g., piperidine or potassium hydroxide)

• Ethanol (or other suitable solvent)

• Hydrochloric acid (for workup)

• Ethyl acetate (for extraction)

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve benzaldehyde (1 equivalent) and phenylacetonitrile (1 equivalent) in ethanol.

• Add a catalytic amount of the chosen base to the solution.

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and neutralize the base by adding dilute hydrochloric acid.

• Extract the product with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield pure 3-phenylacrylonitrile.

Visualizations

Reaction Pathways

Caption: Main and side reaction pathways in the synthesis of 3-Phenylacrylonitrile.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues in 3-Phenylacrylonitrile synthesis.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. CN101381325B - Method for simultaneously preparing phenylacetamide and phenylacetic acid by benzyl cyanide hydrolysis in ammonia-containing high temperature aqueous water medium - Google Patents [patents.google.com]
• 6. bhu.ac.in [bhu.ac.in]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude Cinnamonitrile

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the purification of crude cinnamonitrile. This document offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is cinnamonitrile and what are its basic properties? A1: Cinnamonitrile, systematically known as (E)-3-phenylprop-2-enenitrile, is an organic compound used as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and fragrances.[1][2] It is typically a colorless to pale yellow liquid with a characteristic spicy, cinnamon-like aroma.[3][4] It exists as (E) and (Z) (or trans and cis) isomers, with the trans isomer being the more stable and common form.[5]

Q2: What are the common impurities in crude cinnamonitrile? A2: Impurities largely depend on the synthetic route. Common methods like the condensation of benzaldehyde with acetonitrile can lead to unreacted starting materials as impurities.[2][3] The less stable (Z)-cinnamonitrile (cis-isomer) is also a common impurity, sometimes present at levels up to 10%.[6][7] Other potential impurities include side-products from polymerization or hydrolysis, and residual solvents.

Q3: How do I choose the most suitable purification technique? A3: The choice depends on the scale of your experiment and the physical state of your crude product.

• Fractional Vacuum Distillation is ideal for multi-gram quantities of liquid cinnamonitrile, especially for separating it from impurities with different boiling points.[7]

• Column Chromatography is the most versatile method, suitable for small to large scales (<1 g to multi-gram) and effective for separating compounds with similar polarities, such as cis/trans isomers.[8]

• Recrystallization is the best method for solid crude products or if cinnamonitrile itself is solidified (its melting point is around 18-24°C).[9][10] It is highly effective for removing soluble and insoluble impurities.[11]

Q4: What are the critical safety precautions for handling cinnamonitrile? A4: Cinnamonitrile is toxic if swallowed and may cause skin and eye irritation.[12][13] Always handle it in a well-ventilated area or fume hood.[14] Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.[12] Store it in a tightly sealed container in a cool, dry place away from oxidizing agents.[3][15]

Q5: How can I assess the purity of my cinnamonitrile fractions? A5: Purity is most commonly and accurately assessed using Gas Chromatography (GC), often with a Flame Ionization Detector (FID).[16][17] This method can quantify the main compound and resolve impurities, including the cis/trans isomers.[6][7] Thin-Layer Chromatography (TLC) is a quick, qualitative method used to monitor the progress of column chromatography. Purity can also be inferred from physical properties like the refractive index and boiling point.[9][18]

Data Presentation

Table 1: Physical and Chemical Properties of (E)-Cinnamonitrile

Property	Value	Citations
Molecular Formula	C₉H₇N	[1][14]
Molecular Weight	129.16 g/mol	[1][13]
CAS Number	1885-38-7	[1][2]
Appearance	Colorless to pale yellow liquid	[1][9]
Boiling Point	254-255 °C (at 760 mmHg)	[9][15]
Melting Point	18-24 °C	[9][10][15]
Density	~1.028 g/mL at 25 °C	[9]
Refractive Index (n²⁰/D)	1.599 - 1.604	[6][18]

| Solubility | Slightly soluble in water; soluble in organic solvents like ethanol and ether. |[3] |

Table 2: Comparison of Purification Techniques for Cinnamonitrile

Technique	Scale	Typical Purity	Advantages	Disadvantages	Citations
Fractional Vacuum Distillation	> 5 g	> 98%	Efficient for large scales; good for removing non-volatile or very volatile impurities.	Requires high vacuum for high-boiling compounds; less effective for isomers with very close boiling points.	[7][19]
Column Chromatography	< 1 mg to > 10 g	> 99%	Highly effective for separating close-polarity compounds (e.g., isomers); applicable to a wide range of scales.	Can be time-consuming and requires large volumes of solvent; risk of sample decomposition on acidic silica.	[8][20]

| Recrystallization | > 100 mg | > 99% | Potentially yields very high-purity crystalline product; cost-effective. | Only applicable if the crude product is solid; yield can be lost in the mother liquor. |[11][21] |

Troubleshooting Guides

Fractional Vacuum Distillation

• Q: My separation of isomers is poor, and the distillate purity is low. A: Poor separation is often due to an inefficient column or improper heating. Ensure you are using a fractionating column with sufficient theoretical plates (e.g., a Vigreux or packed column). Maintain a slow, steady distillation rate and consider insulating the column with glass wool and aluminum foil to maintain the temperature gradient.[22][23]

• Q: The pressure in my vacuum system is fluctuating. A: Leaks are the most common cause. Check all glass joints and hose connections for a secure seal. Ensure the vacuum pump is in good working order and the cold trap is functioning effectively.

• Q: My column is "flooding" (filling with liquid). A: Flooding occurs when the heating rate is too high, causing excessive vapor flow that prevents liquid from returning to the distilling flask.[22] Reduce the heat immediately to allow the liquid to drain, then resume heating at a gentler rate.

Column Chromatography

• Q: My compounds are co-eluting or showing poor separation on the column. A: The eluent system is not optimal. Test different solvent systems using TLC to find one that gives a clear separation with the target compound having an Rf value of ~0.2-0.4. A gradient elution, starting with a non-polar solvent and gradually increasing polarity, can also improve separation for difficult mixtures.[20]

• Q: I see band tailing or streaking. A: This can be caused by several factors: the sample was overloaded, the sample is not fully soluble in the eluent, or the compound is interacting too strongly with the stationary phase. Try using less sample, ensuring the initial sample band is as narrow as possible, or deactivating the silica gel with a small amount of triethylamine in the eluent if your compound is basic.[20]

• Q: My crude sample is a thick oil and won't dissolve in the starting eluent for loading. A: Use the "dry loading" method. Dissolve your crude sample in a volatile solvent (like dichloromethane or acetone), add a small amount of silica gel, and evaporate the solvent completely to get a free-flowing powder. Carefully add this powder to the top of your packed column.[20]

Recrystallization

• Q: My compound "oiled out" instead of forming crystals. A: This happens when the solution becomes saturated at a temperature above the compound's melting point. The most common fix is to reheat the solution to dissolve the oil, add a small amount of additional hot solvent to lower the saturation point, and allow it to cool more slowly.[24]

• Q: No crystals have formed, even after cooling in an ice bath. A: The solution may be supersaturated or not concentrated enough. First, try to induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface or by adding a "seed crystal" of the pure compound.[24] If that fails, you may have used too much solvent; evaporate some of the solvent and try cooling again.[24]

• Q: My final product is still colored or appears impure. A: Colored impurities can sometimes be removed by adding a small amount of activated charcoal to the hot solution before the filtration step.[11] If impurities persist, a second recrystallization may be necessary.

Experimental Protocols & Visualizations

Overall Purification Strategy

The first step in purifying crude cinnamonitrile is to select the appropriate technique based on the quantity and physical state of the material.

Caption: Decision workflow for selecting a purification method.

Protocol 1: Purification by Fractional Vacuum Distillation

This method is suitable for purifying liquid cinnamonitrile on a multi-gram scale from impurities with different boiling points.

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, a receiving flask, and a vacuum adapter. Ensure all joints are properly greased and sealed.

• Sample Preparation: Charge the round-bottom flask with the crude cinnamonitrile and a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Distillation:

  • Begin stirring and apply vacuum.

  • Slowly heat the flask using a heating mantle.

  • Insulate the fractionating column with glass wool and aluminum foil to maintain an efficient temperature gradient.[22]

  • Observe the vapor front rising slowly up the column.

  • Collect any low-boiling initial fractions (forerun) in a separate flask.

  • When the temperature at the distillation head stabilizes near the boiling point of cinnamonitrile at the given pressure, switch to a clean receiving flask to collect the main fraction.

• Completion: Stop the distillation when the temperature either drops or rises sharply, or when only a small residue remains. Cool the system to room temperature before releasing the vacuum.

Caption: Workflow for fractional vacuum distillation.

Protocol 2: Purification by Column Chromatography

This is the most effective method for separating cis/trans isomers or other close-polarity impurities.

• Column Preparation:

  • Secure a glass column vertically. Add a small plug of cotton or glass wool at the bottom.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, non-polar eluent. Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing.[25]

  • Add another layer of sand on top of the packed silica.

• Sample Loading: Dissolve the crude cinnamonitrile in a minimal amount of the initial eluent. Carefully add the sample solution to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting with the least polar solvent mixture, collecting the eluent in fractions (e.g., test tubes).

  • Gradually increase the polarity of the eluent as needed to move the compounds down the column.

  • Monitor the separation by analyzing fractions with Thin Layer Chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure product. Remove the solvent under reduced pressure using a rotary evaporator.

Caption: Workflow for column chromatography.

Protocol 3: Purification by Recrystallization

This method is used if the crude product is a solid or can be easily solidified.

• Solvent Selection: Choose a suitable solvent or solvent pair in which cinnamonitrile is highly soluble when hot but sparingly soluble at room temperature.[21][26]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimum amount of near-boiling solvent and heat until the solid completely dissolves.[27]

• Decolorization (Optional): If the solution is colored, remove it from the heat, add a small amount of activated charcoal, reheat briefly, and perform a hot gravity filtration to remove the charcoal.[11]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.[27]

• Isolation and Drying: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of ice-cold solvent and allow them to dry completely.[11]

Caption: Workflow for recrystallization.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Cinnamonitrile - Wikipedia [en.wikipedia.org]
• 3. Page loading... [wap.guidechem.com]
• 4. zhishangchem.com [zhishangchem.com]
• 5. Cinnamonitrile | 1885-38-7 | Benchchem [benchchem.com]
• 6. Cinnamonitrile, 97%, predominantly trans 100 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 7. orgsyn.org [orgsyn.org]
• 8. youtube.com [youtube.com]
• 9. CINNAMONITRILE | 4360-47-8 [chemicalbook.com]
• 10. nbinno.com [nbinno.com]
• 11. Recrystallization [sites.pitt.edu]
• 12. chemicalbook.com [chemicalbook.com]
• 13. Cinnamonitrile | C9H7N | CID 1550846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. cdn.scimplify.com [cdn.scimplify.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. agilent.com [agilent.com]
• 17. oshadhi.co.uk [oshadhi.co.uk]
• 18. (E)-cinnamyl nitrile, 1885-38-7 [thegoodscentscompany.com]
• 19. journals.caf.ac.cn [journals.caf.ac.cn]
• 20. Purification [chem.rochester.edu]
• 21. mt.com [mt.com]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. chem.libretexts.org [chem.libretexts.org]
• 25. isca.me [isca.me]
• 26. Home Page [chem.ualberta.ca]
• 27. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Reaction Conditions for Cinnamonitrile Polymerization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the polymerization of cinnamonitrile. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guide

This guide addresses common problems encountered during the anionic polymerization of cinnamonitrile, a suitable method for this monomer due to the electron-withdrawing nature of the nitrile group.

Problem	Potential Cause	Recommended Solution
No polymerization or very low yield.	Presence of impurities: Anionic polymerization is highly sensitive to protic impurities like water, alcohols, and even atmospheric CO2, which can terminate the growing polymer chains.[1][2]	Rigorous purification of reagents and glassware: Dry all glassware in an oven and cool under an inert atmosphere (e.g., argon or nitrogen). Purify the cinnamonitrile monomer, solvent, and initiator prior to use. Monomer can be purified by distillation under reduced pressure. Solvents should be dried using appropriate drying agents (e.g., sodium/benzophenone for THF).
Inactive initiator: The initiator may have degraded due to improper storage or handling.	Use fresh, properly stored initiator: Store organolithium initiators at low temperatures. It is advisable to titrate the initiator solution to determine its active concentration before use.
Incorrect reaction temperature: The initiation or propagation rate may be too low at the experimental temperature.	Optimize reaction temperature: While anionic polymerizations of similar monomers are often conducted at low temperatures (e.g., -78°C) to control the reaction, a slightly higher temperature may be needed to initiate the polymerization of cinnamonitrile. Monitor the reaction for any color change upon initiator addition, which can indicate initiation.
Polymer has a broad molecular weight distribution (high polydispersity index - PDI).	Slow initiation: If the rate of initiation is slower than the rate of propagation, polymer chains will start growing at different times, leading to a broad PDI.	Choose a more reactive initiator: For cinnamonitrile, a strong nucleophile like n-butyllithium or sec-butyllithium in a polar solvent like THF is a good starting point.[3] The choice of a suitable initiator is crucial for achieving a narrow molecular weight distribution.
Presence of impurities: As mentioned above, impurities can lead to premature termination of some chains.[1]	Ensure stringent anhydrous and anaerobic conditions.
Temperature fluctuations: Poor temperature control can affect the rates of initiation and propagation, leading to a broader PDI.	Maintain a constant and uniform reaction temperature: Use a reliable cooling bath and ensure efficient stirring.
Formation of colored polymer or side products.	Side reactions involving the nitrile group: The nitrile group can undergo side reactions, such as cyclization or addition reactions with the growing carbanion, especially at higher temperatures.	Maintain low reaction temperatures: Conducting the polymerization at low temperatures (e.g., -78°C to -40°C) can minimize side reactions.
Reaction with impurities: Impurities can lead to the formation of colored byproducts.	Thorough purification of all reagents and solvents.
Difficulty in controlling the polymerization (reaction is too fast).	High initiator concentration: A high concentration of initiator will lead to a large number of growing chains, resulting in a rapid and potentially exothermic reaction.	Reduce initiator concentration: The molecular weight of the polymer is inversely proportional to the initiator concentration in a living polymerization. Use a lower initiator concentration to achieve a higher molecular weight and a more controlled reaction.
Highly polar solvent: Polar solvents like THF can significantly increase the rate of anionic polymerization.	Consider a less polar solvent or a solvent mixture: While polar solvents are often necessary to solvate the growing chains, a mixture with a non-polar solvent (e.g., toluene) can help moderate the reaction rate.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable method for the polymerization of cinnamonitrile?

A1: Anionic polymerization is the most suitable method for cinnamonitrile. The electron-withdrawing nitrile group stabilizes the propagating carbanion, making it amenable to this type of chain-growth polymerization.[3] This method, particularly living anionic polymerization, allows for good control over molecular weight and can produce polymers with a narrow molecular weight distribution.[3]

Q2: Which initiators are recommended for the anionic polymerization of cinnamonitrile?

A2: Strong nucleophilic initiators are required. Common choices for similar monomers like acrylonitrile include organolithium compounds (e.g., n-butyllithium, sec-butyllithium) and sodium amide.[3][4] The choice of initiator can influence the reaction kinetics and the properties of the resulting polymer.

Q3: What solvents are appropriate for the anionic polymerization of cinnamonitrile?

A3: Aprotic polar solvents are generally preferred as they can solvate the growing polymer chains and the counter-ion, leading to a faster and more controlled polymerization. Tetrahydrofuran (THF) is a common choice. For some systems, N,N-dimethylformamide (DMF) has been used for the polymerization of acrylonitrile.[5] The purity of the solvent is critical, and it must be rigorously dried before use.

Q4: How does temperature affect the polymerization of cinnamonitrile?

A4: Temperature has a significant impact on the reaction. Lower temperatures (e.g., -78°C) are often used to suppress side reactions involving the polar nitrile group and to better control the polymerization, which can be very fast and exothermic.[6] However, the initiation step may require a slightly higher temperature to proceed at a reasonable rate. Optimization of the temperature profile is crucial for a successful polymerization.

Q5: What are common side reactions to be aware of during cinnamonitrile polymerization?

A5: Side reactions in the anionic polymerization of monomers containing nitrile groups can include:

• Attack on the nitrile group: The growing carbanion can attack the nitrile group of another monomer or a polymer chain, leading to branching or cross-linking.

• Cyclization: Intramolecular reactions can lead to the formation of cyclic structures.[7]

• Chain transfer: While less common in living anionic polymerization, chain transfer to monomer or solvent can occur, especially if impurities are present.

These side reactions can often be minimized by maintaining low reaction temperatures and using highly purified reagents.

Q6: How can I control the molecular weight of the poly(cinnamonitrile)?

A6: In a living anionic polymerization, the number-average molecular weight (Mn) can be controlled by the molar ratio of the monomer to the initiator. A higher monomer-to-initiator ratio will result in a higher molecular weight polymer. The relationship can be expressed as:

Mn = (Molar mass of monomer × Moles of monomer) / Moles of initiator

Q7: How can I characterize the synthesized poly(cinnamonitrile)?

A7: The resulting polymer can be characterized by various techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can be used to confirm the polymer structure.[8][9][10][11][12][13][14]

• Gel Permeation Chromatography (GPC): GPC is used to determine the molecular weight and polydispersity index (PDI) of the polymer.[15][16][17][18][19]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the characteristic functional groups in the polymer, such as the nitrile group.[9]

Quantitative Data Tables

The following tables provide illustrative data based on general principles of anionic polymerization and data from analogous systems like acrylonitrile. These should be considered as starting points for optimization.

Table 1: Effect of Initiator Concentration on Molecular Weight and PDI

Initiator: n-BuLi	Monomer: Cinnamonitrile	Solvent: THF	Temperature: -78°C
[Monomer]/[Initiator] Ratio	Theoretical Mn ( g/mol )	Observed Mn ( g/mol )	PDI (Mw/Mn)
50	6,458	~6,500	< 1.1
100	12,916	~13,000	< 1.1
200	25,832	~25,000	< 1.2
500	64,580	~63,000	< 1.3

Table 2: Influence of Reaction Temperature on Polymerization Outcome

Initiator: n-BuLi	Monomer: Cinnamonitrile	Solvent: THF	[M]/[I] = 100
Temperature (°C)	Reaction Time (hours)	Conversion (%)	PDI (Mw/Mn)
-78	4	> 95	< 1.1
-40	2	> 95	1.1 - 1.3
0	0.5	> 90	1.3 - 1.5 (potential for side reactions)
25	< 0.1	~80	> 1.5 (significant side reactions likely)

Experimental Protocols

Protocol 1: Anionic Polymerization of Cinnamonitrile

Materials:

• Cinnamonitrile (freshly distilled under reduced pressure)

• Tetrahydrofuran (THF), anhydrous (distilled from sodium/benzophenone)

• n-Butyllithium (n-BuLi) in hexanes (concentration determined by titration)

• Methanol, anhydrous

• Argon or Nitrogen gas (high purity)

Procedure:

• Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a gas inlet/outlet connected to an argon/nitrogen line.

• Introduce the desired amount of anhydrous THF into the flask via a cannula under a positive pressure of inert gas.

• Cool the flask to -78°C using a dry ice/acetone bath.

• Add the freshly distilled cinnamonitrile monomer to the THF via a syringe.

• Slowly add the calculated amount of n-BuLi initiator dropwise to the stirred solution. A color change should be observed, indicating the formation of the propagating carbanions.

• Allow the polymerization to proceed at -78°C for the desired time (e.g., 1-4 hours).

• Terminate the polymerization by adding a small amount of anhydrous methanol to quench the living polymer chains. The color of the solution should disappear.

• Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent (e.g., methanol or water).

• Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum to a constant weight.

Mandatory Visualizations

Caption: Experimental workflow for the anionic polymerization of cinnamonitrile.

Caption: Troubleshooting logic for cinnamonitrile polymerization issues.

References

• 1. forum.prutor.ai [forum.prutor.ai]
• 2. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 3. Anionic addition polymerization - Wikipedia [en.wikipedia.org]
• 4. Initiation of anionic polymerization of acrylonitrile with tertiary amines and ethylene or propylene oxide: some mechanistic aspects - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. [PDF] Anionic polymerization mechanism of acrylonitrile trimer anions: key branching point between cyclization and chain propagation. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. atlantis-press.com [atlantis-press.com]
• 10. rsc.org [rsc.org]
• 11. ismar.org [ismar.org]
• 12. CN103214326A - Synthesis method of cinnamate, cinnamonitrile, cinnamamide and derivative thereof - Google Patents [patents.google.com]
• 13. [PDF] Using 1H NMR Spectra of Polymers and Polymer Products To Illustrate Concepts in Organic Chemistry | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. resolvemass.ca [resolvemass.ca]
• 16. ms-nmr.alfa-chemistry.com [ms-nmr.alfa-chemistry.com]
• 17. agilent.com [agilent.com]
• 18. Acrylonitrile - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Cinnamonitrile Production Scale-Up

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges during the scale-up of Cinnamonitrile production.

Frequently Asked Questions (FAQs)

Q1: What are the most significant challenges when scaling up cinnamonitrile production from lab to pilot or industrial scale?

A1: The primary challenges include:

• Reaction Control and Heat Management: Many synthetic routes for cinnamonitrile are exothermic. Poor heat dissipation at larger scales can lead to temperature gradients, side reactions, and potentially dangerous thermal runaways.[1][2]

• Mixing Efficiency: Achieving homogenous mixing in large reactors is more difficult than in laboratory glassware, which can affect reaction kinetics, yield, and impurity profiles.[1]

• By-product and Impurity Formation: Side reactions that are negligible at the lab scale can become significant at larger volumes, complicating purification and impacting product quality.[3]

• Downstream Processing and Purification: Isolating and purifying cinnamonitrile to the required specifications can be challenging and costly at scale. Methods like distillation need to be optimized for larger volumes.[4][5]

• Raw Material Consistency and Sourcing: Variations in the quality of starting materials and reagents can lead to batch-to-batch inconsistencies in the final product.[6]

• Waste Management: The disposal of by-products and solvent waste, especially from less "green" synthetic routes, is a significant environmental and cost consideration at an industrial scale.[7]

Q2: Which synthetic route for cinnamonitrile is most amenable to large-scale production?

A2: Several routes exist, each with its own scalability considerations:

• Knoevenagel Condensation: The reaction of benzaldehyde with an active methylene compound like acetonitrile or malononitrile is a common method.[8][9] It can be efficient, but catalyst selection and removal, as well as control of by-products, are key for scale-up.[10][11]

• From Cinnamaldehyde/Cinnamic Acid: Conversion of cinnamaldehyde or cinnamic acid via an oxime intermediate followed by dehydration is another viable route.[7][12] This multi-step process requires careful optimization of each stage to ensure high overall yield and purity.

• Dehydration of Cinnamamide: This method can be effective but often requires stoichiometric dehydrating agents that can be harsh and generate significant waste, posing challenges for large-scale, environmentally friendly production.[13] Milder, catalytic methods are being developed to address these issues.

Q3: What are the critical safety considerations when scaling up cinnamonitrile synthesis?

A3: Key safety considerations include:

• Thermal Hazard Assessment: A thorough understanding of the reaction's thermal profile, including the heat of reaction and potential for thermal runaway, is crucial.[14][15]

• Handling of Hazardous Reagents: Many synthetic routes involve toxic, corrosive, or flammable materials that require specialized handling and containment procedures at scale.

• Pressure Management: The potential for gas evolution or rapid boiling in the event of a temperature excursion necessitates appropriately sized pressure relief systems on reactors.[1]

• Personal Protective Equipment (PPE): Ensuring all personnel are equipped with and trained on the use of appropriate PPE is mandatory.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Low Product Yield

Q: My cinnamonitrile yield is significantly lower upon scale-up compared to my lab-scale experiments. What are the likely causes and how can I troubleshoot this?

A: Low yield is a common scale-up issue. Here’s a systematic approach to troubleshooting:

• Incomplete Reaction:

  • Cause: Insufficient reaction time, poor temperature control, or inefficient mixing leading to localized "cold spots" or poor reactant contact.

  • Solution:

    • Monitor Reaction Progress: Use in-process controls (e.g., TLC, GC, or HPLC) to track the consumption of starting materials and the formation of the product to determine the optimal reaction time.[16]

    • Optimize Temperature: Ensure the reactor's heating/cooling system can maintain a consistent temperature throughout the batch.[1]

    • Evaluate Agitation: Assess the mixing efficiency. You may need to change the agitator type or speed to ensure homogeneity in the larger vessel.[1]

• Side Reactions/By-product Formation:

  • Cause: "Hot spots" due to poor heat removal can promote side reactions. The concentration of reactants can also influence the formation of by-products.

  • Solution:

    • Controlled Reagent Addition: For exothermic reactions, add one of the reagents slowly (semi-batch process) to control the rate of heat generation.[14][15]

    • Identify By-products: Analyze your crude product to identify major by-products. This can provide clues about the undesired reaction pathways (e.g., polymerization, over-reaction).

• Product Loss During Work-up and Purification:

  • Cause: Emulsion formation during extractions, product solubility in the aqueous phase, or inefficient purification (e.g., distillation).

  • Solution:

    • Optimize Extractions: To break emulsions, consider adding brine or a different solvent. Perform multiple extractions to maximize recovery.[17]

    • Refine Purification: For distillation, ensure your vacuum pressure and temperature are optimized for your scale.[5] For crystallization, carefully select the solvent and control the cooling rate.

Issue 2: Product Purity and Impurity Profile

Q: I am observing new or higher levels of impurities in my scaled-up batch of cinnamonitrile. How can I identify and address this?

A: Impurity profiles often change with scale. Here’s how to manage this:

• Identify the Impurities:

  • Action: Use analytical techniques like GC-MS, LC-MS, and NMR to identify the structure of the major impurities in your crude product. Common impurities can include unreacted starting materials, intermediates (e.g., cinnamaldehyde oxime), or by-products from side reactions.[18]

• Common Impurities and Their Causes:

  • Z-Cinnamonitrile: The E-isomer is typically the desired product. The E/Z ratio can be influenced by reaction conditions and catalyst choice.[8]

  • Unreacted Benzaldehyde/Cinnamaldehyde: Indicates an incomplete reaction.

  • Polymeric Materials: Can form if the reaction temperature is too high or if certain reagents are present in high concentrations.

  • By-products from the specific route: For example, in the Knoevenagel condensation, by-products can arise from self-condensation of the active methylene compound or other side reactions.[19]

• Solutions:

  • Optimize Reaction Conditions: Adjust temperature, reaction time, and reagent stoichiometry to minimize the formation of specific impurities.

  • Improve Purification:

    • Distillation: Vacuum distillation is a common method for purifying cinnamonitrile. Optimizing the column efficiency, reflux ratio, and vacuum pressure can improve separation from close-boiling impurities.[5][12]

    • Crystallization/Recrystallization: If the product is a solid or can be derivatized, crystallization can be a highly effective purification method.[3][20]

    • Washing: Washing the crude product with appropriate aqueous solutions (e.g., mild acid or base) can remove certain types of impurities.

Issue 3: Runaway Reaction or Poor Temperature Control

Q: My reaction temperature is difficult to control during scale-up, and I'm concerned about a runaway reaction. What steps should I take?

A: Loss of temperature control is a critical safety issue.

• Immediate Actions:

  • Reduce/Stop Reagent Addition: If you are in the process of adding a reagent, slow down or stop the addition immediately.

  • Maximize Cooling: Ensure your reactor's cooling system is operating at maximum capacity.

  • Prepare for Quenching: Have a plan in place to quench the reaction if necessary (e.g., by adding a cold, inert solvent or a chemical quencher).

• Preventative Measures for Future Batches:

  • Perform Calorimetry Studies: Before scaling up, use reaction calorimetry (RC) or differential scanning calorimetry (DSC) to understand the heat of reaction, the rate of heat evolution, and the potential for thermal decomposition of reactants and products.[15]

  • Use a Semi-Batch Approach: For highly exothermic reactions, adding one reactant gradually to the other in the reactor allows the cooling system to keep up with the heat being generated.[14]

  • Ensure Adequate Cooling Capacity: Verify that the reactor's heat removal capacity is sufficient for the heat generated by the reaction at the intended scale. Remember that the heat transfer area does not scale in proportion to the reactor volume.[14][15]

  • Dilution: Increasing the amount of solvent can help to moderate temperature changes by increasing the thermal mass of the reaction mixture.

Data Presentation: Comparison of Synthetic Methods

The following tables summarize quantitative data for common cinnamonitrile synthesis routes. Note that yields and conditions can vary based on specific catalysts and experimental setups.

Table 1: Synthesis of Cinnamonitrile via Knoevenagel Condensation

Starting Materials	Catalyst/Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzaldehyde, Acetonitrile	Potassium Hydroxide	Acetonitrile	Reflux	< 0.5	31-45	[4][8]
Benzaldehyde, Malononitrile	Ammonium Acetate	None (Solvent-free)	Room Temp (Sonication)	5-7 min	>90	[21]
Benzaldehyde, Malononitrile	[MeHMTA]BF4 (Ionic Liquid)	None (Solvent-free)	Room Temp	1-2 min	93-100	[10]
Aromatic Aldehydes, Hydroxylamine HCl	Anhydrous Na2SO4	None (Dry Media, Microwave)	N/A (560W)	2-3 min	90-93	[22]

Table 2: Synthesis from Cinnamic Acid/Cinnamaldehyde

Starting Material	Intermediate	Reagents for Dehydration	Temperature (°C)	Yield (%)	Reference
Cinnamic Acid	Cinnamoyl Aldoxime	Acetic Anhydride, 2-picoline	115-125	94.8 (oxime), high (nitrile)	[7]
Cinnamaldehyde	Cinnamaldehyde Oxime	Acetic Anhydride	124-126	88-92.6	[12]

Experimental Protocols

Protocol 1: Knoevenagel Condensation of Benzaldehyde and Acetonitrile

This protocol is adapted from Organic Syntheses.[4][8]

• Reaction Setup: In a 1-L three-necked, round-bottomed flask equipped with a mechanical stirrer, reflux condenser, and an addition funnel, add potassium hydroxide pellets (33 g, 0.5 mol) and acetonitrile (400 mL).

• Reagent Addition: Bring the mixture to reflux under a nitrogen atmosphere. Add a solution of benzaldehyde (53 g, 0.5 mol) in acetonitrile (100 mL) in a steady stream over 1-2 minutes.

• Reaction: Continue stirring at reflux. The reaction is typically complete in under 30 minutes. The progress can be monitored by TLC or GC.

• Work-up: After a brief period of continued stirring (approx. 10 minutes), pour the hot solution onto 500 g of cracked ice.

• Purification: Transfer the two-phase mixture to a larger flask for steam distillation. Collect the distillate and separate the organic layer. Extract the aqueous layer with ether. Combine the organic layers, dry over sodium sulfate (Na2SO4), and evaporate the solvent to yield cinnamonitrile as a pale-yellow oil (yield: 31-45%). Further purification can be achieved by vacuum distillation.

Protocol 2: Synthesis from Cinnamaldehyde and Hydroxylamine Hydrochloride

This protocol is based on a patented method.[12]

• Oxime Formation:

  • Prepare a solution of anhydrous sodium carbonate and hydroxylamine hydrochloride in water.

  • Slowly add this aqueous solution to a solution of cinnamaldehyde in ethanol or methanol, keeping the temperature below 28°C.

  • Stir the mixture thoroughly and then let it rest. Pour the reaction mixture into ice water to precipitate the cinnamaldehyde oxime.

  • Filter the white precipitate, wash with water, and dry at 48-52°C for 6-8 hours.

• Dehydration to Cinnamonitrile:

  • To the dried cinnamaldehyde oxime, add 2 to 2.5 molar equivalents of acetic anhydride dropwise.

  • Heat the mixture to 124-126°C for 1-1.5 hours to effect the dehydration.

  • Cool the reaction mixture to below 50°C.

• Purification:

  • Perform a vacuum distillation to recover unreacted acetic anhydride and the acetic acid by-product.

  • Continue with a further vacuum distillation to collect the cinnamonitrile fraction at 130-132°C/2064Pa. This method reports yields of up to 92.6% with 98% purity.[12]

Visualizations

Caption: Troubleshooting workflow for low yield in cinnamonitrile scale-up.

Caption: Key challenges in the scale-up of cinnamonitrile synthesis.

References

• 1. amarequip.com [amarequip.com]
• 2. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. orgsyn.org [orgsyn.org]
• 5. How To [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]
• 7. CN109251153A - A kind of synthetic method of cinnamonitrile - Google Patents [patents.google.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 10. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 11. researchgate.net [researchgate.net]
• 12. CN101230017B - Method for preparing cinnamonitriles - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. fauske.com [fauske.com]
• 15. benchchem.com [benchchem.com]
• 16. Troubleshooting [chem.rochester.edu]
• 17. benchchem.com [benchchem.com]
• 18. scs.illinois.edu [scs.illinois.edu]
• 19. arkat-usa.org [arkat-usa.org]
• 20. DSpace [cora.ucc.ie]
• 21. bhu.ac.in [bhu.ac.in]
• 22. asianpubs.org [asianpubs.org]

Technical Support Center: Stabilizing Cinnamonitrile for Long-Term Storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the best practices for stabilizing cinnamonitrile for long-term storage.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for storing cinnamonitrile?

A1: For long-term stability, it is recommended to store cinnamonitrile in a cool, dry place.[1][2] While some sources state it is stable at room temperature in closed containers under normal conditions[3][4], storage at refrigerated temperatures (2-8 °C) is advisable to minimize any potential degradation over extended periods.

Q2: Should cinnamonitrile be protected from light and air?

A2: Yes, protection from light and air is crucial for the long-term stability of cinnamonitrile.[3] Some sources explicitly state that it is light and air sensitive and should be stored under an inert atmosphere, such as nitrogen.[3][4] Exposure to light can potentially lead to photodegradation, while oxygen in the air can promote oxidation.

Q3: What type of container is best for storing cinnamonitrile?

A3: Cinnamonitrile should be stored in tightly sealed containers to prevent exposure to moisture and air.[2][3] Amber glass bottles are recommended to protect the compound from light. For highly sensitive applications or very long-term storage, using containers that can be purged with an inert gas like nitrogen or argon is a best practice.

Q4: What are the primary degradation pathways for cinnamonitrile?

A4: The primary degradation pathways for cinnamonitrile include hydrolysis, polymerization, and photodegradation.[3][5][6][7] The nitrile group can be susceptible to hydrolysis to form a carboxylic acid, especially in the presence of strong acids or bases.[7][8] The carbon-carbon double bond in the cinnamonitrile molecule makes it susceptible to polymerization, which can be initiated by heat, light, or impurities.[9][10]

Q5: Are there any recommended stabilizers for cinnamonitrile?

A5: While cinnamonitrile is considered relatively stable[2][4][6], for applications requiring very high purity over long periods, the addition of stabilizers can be beneficial. Radical inhibitors, such as hydroquinone or butylated hydroxytoluene (BHT), can be used at low concentrations (typically 10-100 ppm) to prevent polymerization. The choice of stabilizer should be carefully considered based on the intended downstream application to avoid interference.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Discoloration (Yellowing)	Oxidation or photodegradation	Store in an amber, airtight container under an inert atmosphere (nitrogen or argon). Minimize exposure to light and air during handling.
Increased Viscosity or Solidification	Polymerization	Check storage temperature; avoid high temperatures. Consider adding a polymerization inhibitor like hydroquinone (10-100 ppm) if compatible with your application.
Appearance of an Acidic Odor	Hydrolysis to cinnamic acid	Ensure the storage container is tightly sealed to prevent moisture ingress. Avoid contact with strong acids or bases.
Inconsistent Experimental Results	Degradation of the starting material	Re-purify the cinnamonitrile by distillation or chromatography before use. Perform a purity check using techniques like GC or HPLC.

Experimental Protocols

Protocol 1: Purity Assessment of Cinnamonitrile by Gas Chromatography (GC)

Objective: To determine the purity of a cinnamonitrile sample and identify potential degradation products.

Materials:

• Cinnamonitrile sample

• Gas chromatograph (GC) with a Flame Ionization Detector (FID)

• Capillary column suitable for polar compounds (e.g., DB-WAX or equivalent)

• High-purity helium or nitrogen as carrier gas

• Syringe for sample injection

• Solvent for sample dilution (e.g., dichloromethane or ethyl acetate)

Methodology:

• Sample Preparation: Prepare a dilute solution of the cinnamonitrile sample (e.g., 1 mg/mL) in a suitable solvent.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas Flow Rate: 1 mL/min

  • Injection Volume: 1 µL

• Analysis: Inject the prepared sample into the GC. Record the chromatogram and integrate the peaks to determine the relative peak areas. The purity is calculated as the percentage of the main cinnamonitrile peak area relative to the total peak area.

Protocol 2: Accelerated Stability Study of Cinnamonitrile

Objective: To evaluate the stability of cinnamonitrile under stressed conditions to predict its long-term stability.

Materials:

• High-purity cinnamonitrile

• Temperature-controlled oven

• UV light chamber

• Amber and clear glass vials with airtight seals

• GC or HPLC for purity analysis

Methodology:

• Sample Preparation: Aliquot the high-purity cinnamonitrile into several amber and clear glass vials. For samples to be tested for oxidative degradation, do not purge with inert gas. For control samples, purge with nitrogen before sealing.

• Stress Conditions:

  • Thermal Stress: Place a set of vials in an oven at an elevated temperature (e.g., 40 °C or 60 °C).

  • Photostability: Place a set of clear vials in a UV light chamber. Wrap a control set of clear vials in aluminum foil and place them in the same chamber.

  • Control: Store a set of amber vials at the recommended storage condition (e.g., 4 °C in the dark).

• Time Points: Withdraw samples at predetermined time points (e.g., 0, 1, 2, 4, and 8 weeks).

• Analysis: Analyze the purity of each sample at each time point using the GC method described in Protocol 1.

• Data Evaluation: Plot the purity of cinnamonitrile as a function of time for each condition. This will provide an indication of the degradation rate under different stresses.

Visualizations

Caption: Potential degradation pathways of cinnamonitrile.

Caption: Workflow for an accelerated stability study of cinnamonitrile.

Caption: Troubleshooting flowchart for cinnamonitrile instability.

References

• 1. (E)-cinnamyl nitrile, 1885-38-7 [thegoodscentscompany.com]
• 2. gneechem.com [gneechem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Cinnamonitrile CAS#: 1885-38-7 [m.chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. CN109251153A - A kind of synthetic method of cinnamonitrile - Google Patents [patents.google.com]
• 7. Nitriles | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Controlled Radical Copolymerization of Cinnamic Derivatives as Renewable Vinyl Monomers with Both Acrylic and Styrenic Substituents: Reactivity, Regioselectivity, Properties, and Functions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Electrochemical Reduction of Cinnamonitrile

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the electrochemical reduction of cinnamonitrile.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the electrochemical reduction of cinnamonitrile, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low Yield of Desired Product(s)

Q: My overall product yield is significantly lower than expected. What are the potential causes and how can I improve it?

A: Low product yield can stem from several factors. Consider the following troubleshooting steps:

• Sub-optimal Potential: The applied reduction potential is critical. For the synthesis of cyano- and phenyl-substituted propionic acids via carboxylation, a controlled potential of around -1.75 V (vs. Ag/AgI) has been shown to be effective.[1] For the formation of hydrodimers, the first reduction peak is key.[1][2]

  • Action: Verify your reference electrode calibration and ensure the potentiostat is applying the correct potential. Perform cyclic voltammetry to identify the precise reduction potentials in your system.

• Inappropriate Substrate Concentration: High concentrations of cinnamonitrile can lead to a decrease in the desired product yield due to increased side reactions. The optimal concentration range for electrocarboxylation is reported to be between 50–200 mM.[3]

  • Action: If your concentration is high, try reducing it to within the optimal range.

• Sub-optimal Temperature: Temperature affects the solubility of gases like CO2 (if performing carboxylation) and can influence reaction kinetics. Lower temperatures generally favor higher yields in electrocarboxylation.[3]

  • Action: If applicable, try conducting the electrolysis at a lower temperature, such as 0°C.[1]

• Inefficient Mass Transport: Poor stirring or convection can lead to depletion of the reactant at the electrode surface, limiting the reaction rate.

  • Action: Ensure adequate and consistent stirring throughout the electrolysis.

Issue 2: Poor Selectivity and Formation of Side Products

Q: I am observing a mixture of products, including linear and cyclic hydrodimers, the saturated dihydro product, and glutaronitrile derivatives. How can I improve the selectivity for my desired product?

A: The electrochemical reduction of cinnamonitrile involves several competing reaction pathways.[1][2][3] The product distribution is highly dependent on the reaction conditions.

• Controlling the Reaction Pathway with CO2: The presence or absence of carbon dioxide is a major determinant of the final product.

  • To favor hydrodimers and other reduced products: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude CO2. The formation of linear and cyclic hydrodimers occurs from the radical anion formed after the first one-electron reduction.[1][2] The saturated dihydro product is formed after a second one-electron reduction and protonation.[2][3]

  • To favor carboxylation products: Saturate the electrolyte solution with CO2. The electrogenerated radical anion of cinnamonitrile reacts rapidly with CO2, outcompeting the dimerization pathway.[2][3] This leads to the formation of 2-cyano-3-phenylpropionic acid as the main product.[3]

• Choice of Electrode Material: The cathode material significantly influences the product distribution. For electrocarboxylation, nickel (Ni) and stainless steel have been shown to be effective.[1][3] Different materials will have varying overpotentials and surface interactions, affecting the selectivity.

  • Action: Refer to the data tables below to select the most appropriate electrode material for your target product.

• Tuning the Applied Potential: As seen in cyclic voltammograms, cinnamonitrile has two main reduction peaks.[1][2]

  • Electrolysis at the first reduction potential (around -1.46 V vs. Ag/AgI) primarily yields hydrodimers and 3-phenyl pentanedinitrile.[1][2]

  • Electrolysis at the second, more negative potential (around -2.0 V vs. Ag/AgI), can lead to the formation of the saturated dihydro product.[1][2]

  • Action: Carefully select and maintain the applied potential based on the desired product. Use controlled-potential electrolysis for better selectivity.

Data Presentation

The following tables summarize quantitative data from literature on the influence of various experimental parameters on the product yield and distribution in the electrochemical reduction of cinnamonitrile.

Table 1: Effect of Cathode Material on Electrocarboxylation Yield

Cathode Material	Total Yield of Carboxylated Products (%)
Nickel (Ni)	84.8
Stainless Steel	75.3
Copper (Cu)	68.5
Titanium (Ti)	55.2
Graphite (C)	45.6

Conditions: Cinnamonitrile (0.1 M), Et4NBF4 (0.1 M) in MeCN saturated with CO2, Mg anode, 298 K.[2]

Table 2: Effect of Applied Potential on Electrocarboxylation Yield

Applied Potential (V vs. Ag/AgI)	Total Yield of Carboxylated Products (%)
-1.70	78.2
-1.75	84.8
-1.80	81.5
-1.85	75.6
-1.90	68.3

Conditions: Cinnamonitrile (0.1 M), Et4NBF4 (0.1 M) in MeCN saturated with CO2, Ni cathode, Mg anode, 298 K.[2]

Table 3: Product Distribution in the Absence of CO2

Product	Yield (%)
Linear Hydrodimer	36
Cyclic Hydrodimer	33
Glutaronitrile Derivative	29
Saturated Dihydro Product	2

Conditions: Controlled-potential electrolysis at -2.1 V vs. Ag/AgI in MeCN.[2]

Experimental Protocols

Key Experiment: Electrochemical Carboxylation of Cinnamonitrile [2]

This protocol describes a typical procedure for the synthesis of cyano- and phenyl-substituted propionic acids.

1. Materials and Setup:

• Electrochemical Cell: A one-compartment cell is equipped with a gas inlet.

• Cathode: Nickel (Ni) plate.

• Anode: Magnesium (Mg) rod (sacrificial).

• Solvent: Dry acetonitrile (MeCN).

• Supporting Electrolyte: Tetraethylammonium tetrafluoroborate (Et4NBF4).

• Reactant: Cinnamonitrile.

• Gas: Carbon dioxide (CO2).

• Power Supply: Potentiostat for controlled-potential electrolysis.

2. Procedure:

• Prepare a 0.1 M solution of cinnamonitrile and a 0.1 M solution of Et4NBF4 in dry MeCN.

• Assemble the electrochemical cell with the Ni cathode and Mg anode.

• Add the electrolyte solution to the cell.

• Saturate the solution with CO2 by bubbling the gas through the gas inlet for at least 30 minutes prior to and during the electrolysis.

• Conduct the controlled-potential electrolysis at a constant potential of -1.75 V (vs. Ag/AgI).

• Continue the electrolysis until a charge of 2 F mol⁻¹ has passed.

• After the electrolysis is complete, the reaction mixture is worked up. This typically involves distillation of the solvent, followed by esterification (e.g., with MeI and K2CO3 in DMF) for easier separation and analysis.

• The products are then separated by column chromatography and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).

Visualizations

Diagram 1: Competing Reaction Pathways in Cinnamonitrile Electroreduction

This diagram illustrates the different reaction pathways that can occur during the electrochemical reduction of cinnamonitrile, depending on the reaction conditions.

Caption: Competing reaction pathways in cinnamonitrile electroreduction.

Diagram 2: Troubleshooting Workflow for Low Product Yield

This diagram provides a logical workflow for troubleshooting experiments with low product yield.

Caption: Troubleshooting workflow for low product yield.

References

• 1. researchgate.net [researchgate.net]
• 2. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 3. connectsci.au [connectsci.au]

Method refinement for the synthesis of Cinnamonitrile derivatives.

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and refined methodologies for the synthesis of cinnamonitrile and its derivatives.

Troubleshooting Guide

This guide addresses specific issues encountered during common synthetic procedures for cinnamonitrile derivatives.

Method 1: Knoevenagel Condensation

The Knoevenagel condensation is a widely used method for forming the C=C bond in cinnamonitriles, typically by reacting an aromatic aldehyde with an active methylene compound like malononitrile.

Q1: My Knoevenagel condensation is resulting in a low yield or no desired product. What are the potential causes and how can I resolve this?

A: Low or no yield can stem from several factors. Here is a systematic approach to troubleshoot this issue:

• Inactive Methylene Compound: The acidity of the active methylene compound is crucial. If its pKa is too high, deprotonation by the weak base catalyst will be inefficient.

  • Solution: Ensure your active methylene compound has sufficiently strong electron-withdrawing groups (e.g., -CN, -COOR). Malononitrile is highly effective for synthesizing cinnamonitrile itself.[1]

• Catalyst Inefficiency: The choice and amount of catalyst are critical. Weak bases like piperidine, pyridine, or ammonium salts are typical.[1] Using a strong base can promote the self-condensation of the aldehyde.[1]

  • Solution: Optimize the catalyst. If using an amine base, ensure it is not degraded. Consider alternative catalysts; for instance, ammonium acetate or even catalyst-free conditions in water have been reported to be effective and greener.[2][3]

• Unfavorable Reaction Conditions: Temperature, solvent, and reaction time significantly impact the reaction's success.[4]

  • Solution: Monitor the reaction by Thin Layer Chromatography (TLC). If the reaction is slow, consider gently heating; a range of 80-120°C is often optimal, though many modern procedures work well at room temperature.[2][4] The choice of solvent can also be critical, with some protocols favoring solvent-free conditions or green solvents like water or ethanol.[2][5]

• Steric Hindrance: Bulky groups on the aromatic aldehyde can hinder the reaction.

  • Solution: For sterically hindered substrates, longer reaction times or higher temperatures may be necessary to overcome the steric barrier.[1]

Q2: I am observing significant amounts of side products in my reaction mixture. How can I identify and minimize them?

A: The two most common side reactions are the self-condensation of the aldehyde and the Michael addition of the active methylene compound to the cinnamonitrile product.[1]

• Minimizing Aldehyde Self-Condensation: This is more common when using stronger bases.

  • Solution: Use a weak base catalyst like piperidine or ammonium acetate.[1][2] Add the aldehyde slowly to the mixture of the active methylene compound and catalyst to keep its instantaneous concentration low.[1]

• Minimizing Michael Addition: The cinnamonitrile product is an electron-deficient alkene and can react with another equivalent of the malononitrile carbanion.

  • Solution: Monitor the reaction closely by TLC and stop it as soon as the starting aldehyde is consumed.[1] Lowering the reaction temperature can also help slow this subsequent reaction.[1] Using a stoichiometric amount of the active methylene compound rather than a large excess can also prevent this side reaction.

Method 2: Wittig and Horner-Wadsworth-Emmons (HWE) Reactions

These reactions are powerful methods for olefination, converting an aldehyde into the alkene of the cinnamonitrile. The Wittig reaction uses a phosphonium ylide, while the HWE reaction uses a more reactive phosphonate-stabilized carbanion.

Q1: My Wittig reaction for cinnamonitrile synthesis is giving a low yield. What are the common causes?

A: Low yields in Wittig reactions can be due to several factors:

• Inefficient Ylide Formation: The phosphonium salt precursor must be successfully deprotonated to form the ylide. This requires a very strong, non-aqueous base.

  • Solution: Ensure you are using a sufficiently strong base (e.g., n-BuLi, NaH, NaHMDS) and strictly anhydrous conditions.[6] Water will quench the ylide.[7]

• Sterically Hindered Aldehyde: While effective for many aldehydes, the Wittig reaction can be slow and low-yielding with sterically hindered substrates.[8]

  • Solution: For hindered aldehydes, the Horner-Wadsworth-Emmons (HWE) reaction is a superior alternative as the phosphonate carbanion is more nucleophilic and reactive.[8][9]

• Side Reactions: Aldehydes can be labile and prone to oxidation or polymerization under the reaction conditions.[8]

  • Solution: Use freshly distilled or purified aldehyde. Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation.

Q2: The stereoselectivity of my olefination is poor, resulting in a mixture of E/Z isomers. How can I improve this?

A: Stereoselectivity is a key challenge. The nature of the ylide and the reaction conditions are critical.

• For the Wittig Reaction: The structure of the ylide dictates the outcome.

  • Solution: Unstabilized ylides (e.g., from simple alkyl halides) typically give (Z)-alkenes. However, for cinnamonitrile synthesis, the ylide is stabilized by the nitrile group, which generally favors the formation of the thermodynamically more stable (E)-alkene.[10] Performing the reaction under "salt-free" conditions can sometimes improve selectivity.[9]

• For the HWE Reaction: This reaction is renowned for its high (E)-selectivity.[11][12]

  • Solution: Standard HWE conditions (using NaH or Li/Na bases) strongly favor the (E)-isomer.[11][12] If (Z)-isomers are desired, the Still-Gennari modification, which uses phosphonates with electron-withdrawing groups (e.g., bis(2,2,2-trifluoroethyl)) and non-coordinating cations (K+ with 18-crown-6), should be employed.[9][11]

Q3: The workup of my Wittig reaction is difficult due to the triphenylphosphine oxide byproduct. How can I simplify purification?

A: Triphenylphosphine oxide (TPPO) is notoriously difficult to separate from reaction products by chromatography due to its polarity.

• Solution 1 - HWE Reaction: The primary advantage of the HWE reaction is that its dialkylphosphate salt byproduct is water-soluble and easily removed by a simple aqueous extraction, making purification much simpler than for the Wittig reaction.[11][13]

• Solution 2 - Modified Wittig Reagents: Use of phosphonates with fluorous tags or polymeric supports can facilitate the removal of the phosphine oxide byproduct.

• Solution 3 - Precipitation/Crystallization: In some cases, TPPO can be precipitated from a nonpolar solvent mixture (e.g., ether/hexanes) at low temperatures, or the desired cinnamonitrile product can be selectively crystallized.

Data Presentation: Comparison of Synthetic Methods

The following tables summarize quantitative data for different methods of synthesizing cinnamonitrile derivatives, allowing for easy comparison of reaction conditions and yields.

Table 1: Knoevenagel Condensation of Benzaldehyde with Malononitrile

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Ammonium Acetate	None (Solvent-free)	Room Temp.	5-7 min	>95	[2]
[MeHMTA]BF₄ (Ionic Liquid)	None (Solvent-free)	Room Temp.	1-2 min	98	[14]
None	Water	50	4 h	90	[3]
Ti-Al-Mg Hydrotalcite	Ethyl Acetate	60	4 h	67	[15]
PMOV₁₁ (Heteropolyacid)	None (Solvent-free)	70	45 min	86	[5]

Table 2: Olefination Reactions for Cinnamonitrile Synthesis

Reaction Type	Aldehyde	Reagent	Base / Conditions	Time	Yield (%)	E:Z Ratio	Reference
Wittig	Benzaldehyde	Bromoacetonitrile / PPh₃	Sat. NaHCO₃ (aq)	1 h	56.9	58.8:41.2	[16]
Wittig	Cinnamaldehyde	Isoamyl nitrite / PPh₃-salt	KOH / Ethanol	2 h	54	Not Specified	[17]
HWE	Various Aldehydes	Cyanomethylphosphonate	LiOH	Not Specified	High	E-selective	Not Specified
HWE	Aromatic Aldehydes	α-Cyanophosphonates	LiOH	Not Specified	High	Predominantly E	Not Specified

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Green Knoevenagel Condensation using Sonication

This protocol is adapted from a solvent-free, room temperature synthesis of benzylidenemalononitrile (cinnamonitrile).[2]

• Reactant Preparation: In a 50 mL beaker, mix the aromatic aldehyde (e.g., benzaldehyde, 0.01 mol) with malononitrile (0.01 mol).

• Catalyst Addition: Add a catalytic amount (a small pinch) of ammonium acetate to the reaction mixture.

• Reaction: Stir the mixture continuously with a glass rod while sonicating in an ultrasonic bath at room temperature for 5-7 minutes.

• Monitoring: Monitor the completion of the reaction using Thin Layer Chromatography (TLC) with a suitable eluent (e.g., 80:20 hexanes:ethyl acetate).

• Workup and Purification: Once the reaction is complete, weigh the crude product. Recrystallize the solid product using a mixture of n-hexane and ethyl acetate. Filter the purified crystals and allow them to air dry.

Protocol 2: One-Pot Aqueous Wittig Reaction

This protocol describes the synthesis of cinnamonitrile in an aqueous medium.[16]

• Reagent Suspension: In a 13 x 100 mm test tube containing a magnetic stir bar, add freshly ground triphenylphosphine (1.4 mmol, 1.4 equiv.) and 5 mL of a saturated aqueous solution of sodium bicarbonate. Stir this suspension for 1 minute.

• Reactant Addition: To the suspension, add bromoacetonitrile (1.6 mmol, 1.6 equiv.) followed by benzaldehyde (1.0 mmol, 1.0 equiv.).

• Reaction: Stir the reaction mixture vigorously at room temperature for 1 hour.

• Quenching and Extraction: After 1 hour, quench the reaction by adding 40 drops of 1.0 M H₂SO₄ (aq). Extract the product using diethyl ether (2 x portions).

• Drying and Concentration: Combine the organic layers, dry with anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude mixture using column chromatography on silica gel to obtain pure cinnamonitrile.

Protocol 3: Horner-Wadsworth-Emmons (HWE) Reaction

This is a general protocol for the (E)-selective synthesis of unsaturated nitriles.

• Ylide Formation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv.) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0°C. To this, add a solution of diethyl cyanomethylphosphonate (1.0 equiv.) in anhydrous THF dropwise. Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 1 hour, or until hydrogen evolution ceases.

• Reaction with Aldehyde: Cool the resulting solution of the phosphonate carbanion back to 0°C. Slowly add a solution of the aldehyde (1.0 equiv.) in anhydrous THF via a dropping funnel or syringe.

• Completion: After the addition is complete, allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Workup: Carefully quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x portions).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to afford the desired (E)-cinnamonitrile derivative.

Visualizations: Workflows and Pathways

General Synthesis and Purification Workflow

The following diagram outlines the typical experimental workflow for the synthesis, workup, and purification of cinnamonitrile derivatives.

Caption: General experimental workflow for cinnamonitrile synthesis.

Decision Logic for Synthetic Method Selection

This diagram provides a logical decision-making process for selecting the most appropriate synthetic method.

Caption: Decision tree for selecting a synthetic method.

Inhibition of Inflammatory Signaling by Cinnamic Derivatives

Cinnamic acid derivatives have been shown to exhibit anti-inflammatory effects by inhibiting key signaling pathways like NF-κB.[18][19][20] This pathway is often activated by stimuli such as Lipopolysaccharide (LPS) binding to Toll-like Receptor 4 (TLR4).

Caption: Inhibition of the TLR4/MyD88/NF-κB signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. bhu.ac.in [bhu.ac.in]
• 3. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01420K [pubs.rsc.org]
• 4. How to optimize the synthesis process of cinnamic derivatives? - Blog [sinoshiny.com]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. Wittig Reaction [organic-chemistry.org]
• 11. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 12. Wittig-Horner Reaction [organic-chemistry.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 15. ias.ac.in [ias.ac.in]
• 16. sciepub.com [sciepub.com]
• 17. tandfonline.com [tandfonline.com]
• 18. Anti-Inflammatory Activities of Cinnamomum cassia Constituents In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Synthesis of 9-Cinnamyl-9H-purine Derivatives as Novel TLR4/MyD88/NF-κB Pathway Inhibitors for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cinnamic Acid Derivatives and Their Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Cinnamonitrile for Researchers

For researchers and professionals in drug development and chemical synthesis, the efficient production of cinnamonitrile, a key intermediate and fragrance component, is of significant interest. This guide provides an objective comparison of various synthesis routes, supported by experimental data, to aid in the selection of the most suitable method based on efficiency, reaction conditions, and yield.

This document outlines and contrasts several prominent methods for the synthesis of cinnamonitrile, including the Knoevenagel condensation, Wittig reaction, Horner-Wadsworth-Emmons reaction, and the dehydration of cinnamaldehyde oxime. Each method's efficiency is evaluated based on reported yields, reaction times, and operational conditions.

Data Presentation: A Comparative Analysis of Cinnamonitrile Synthesis Routes

The following table summarizes the quantitative data for the different synthesis routes to provide a clear and concise comparison of their efficiencies.

Synthesis Route	Starting Materials	Catalyst/Reagent	Solvent	Temperature (°C)	Reaction Time	Yield (%)
Knoevenagel Condensation	Benzaldehyde, Malononitrile	NiCu@MWCNT nanohybrids	Water/Methanol (1:1)	25	15 min	92 ± 2[1]
Benzaldehyde, Malononitrile	Ammonium Acetate	Solvent-free (Sonication)	Room Temperature	5-7 min	High (not specified)[2]
Benzaldehyde, Malononitrile	Piperidine or Ammonium Acetate	Ethanol	Room Temperature	1-2 hours	>90[3]
Wittig Reaction	Benzaldehyde, Bromoacetonitrile	Triphenylphosphine	Saturated aq. NaHCO3	Ambient	1 hour	56.9 - 86.1[4]
Horner-Wadsworth-Emmons	Arylboronic acid, Acrylonitrile	Palladium(II) catalyst	Acetonitrile	60	5 hours	74[5]
Dehydration of Cinnamaldehyde Oxime	Cinnamaldehyde Oxime	Acetic Anhydride	-	124-126	1-1.5 hours	88.9 - 91.5[6]
Condensation of Benzaldehyde & Acetonitrile	Benzaldehyde, Acetonitrile	Potassium Hydroxide	Acetonitrile	Reflux	10 min	31-45

Experimental Protocols

Detailed methodologies for the key synthesis routes are provided below to enable replication and further investigation.

Knoevenagel Condensation using NiCu@MWCNT Nanohybrids

This protocol describes a highly efficient and green synthesis of cinnamonitrile.[1]

• Catalyst Suspension: In a suitable reaction vessel, place 4 mg of NiCu@MWCNT nanohybrids in 4 mL of a 1:1 (v/v) water/methanol solution.

• Sonication: Sonicate the mixture for 30 seconds to ensure a uniform suspension of the catalyst.

• Addition of Reactants: To the stirred suspension at room temperature (25 °C), add 1.0 mmol of benzaldehyde and 1.0 mmol of malononitrile.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion (typically within 15 minutes), the product can be isolated by filtration and washing with water.

One-Pot Aqueous Wittig Reaction

This method offers a simplified and environmentally friendly approach to the Wittig reaction.[4]

• Reagent Preparation: In a 13 x 100 mm test tube, add freshly ground triphenylphosphine (0.367 g, 1.4 mmol) to 5 mL of a saturated aqueous solution of sodium bicarbonate. Stir the suspension for 1 minute.

• Addition of Reactants: To the suspension, add bromoacetonitrile (12 drops, 0.192 g, 1.6 mmol) followed by benzaldehyde (7 drops, 0.106 g, 1.0 mmol).

• Reaction: Vigorously stir the reaction mixture for 1 hour at ambient temperature.

• Work-up: After 1 hour, quench the reaction and extract the product using an appropriate organic solvent. The crude product can then be purified by column chromatography.

Dehydration of Cinnamaldehyde Oxime

This route involves the formation of cinnamaldehyde oxime followed by dehydration to yield cinnamonitrile with high purity.[6]

• Oxime Formation:

  • Prepare an aqueous solution of hydroxylamine hydrochloride and sodium carbonate.

  • Add this solution dropwise to a solution of cinnamaldehyde in ethanol or methanol, maintaining the temperature below 28 °C.

  • After complete addition, stir the mixture and then let it rest.

  • Pour the reaction mixture into ice water to precipitate the cinnamaldehyde oxime as a white solid.

  • Filter the precipitate, wash with water, and dry at 48-52 °C for 6-8 hours.

• Dehydration:

  • Add 2 to 2.5 molar equivalents of acetic anhydride dropwise to the dried cinnamaldehyde oxime.

  • Stir the mixture and allow the dehydration reaction to proceed at 124-126 °C for 1.0-1.5 hours.

  • After cooling, perform vacuum distillation to recover the acetic anhydride and acetic acid.

  • A further vacuum distillation of the residue, collecting the fraction at 130-132 °C/1064Pa, yields the cinnamonitrile product.

Visualizing the Synthesis Pathways

The following diagrams, generated using the DOT language, illustrate the chemical transformations for each of the described synthesis routes.

Caption: Knoevenagel condensation of benzaldehyde and malononitrile.

Caption: The Wittig reaction pathway for cinnamonitrile synthesis.

Caption: Horner-Wadsworth-Emmons reaction for cinnamonitrile.

Caption: Dehydration of cinnamaldehyde oxime to cinnamonitrile.

References

• 1. Synthesis of benzylidenemalononitrile by Knoevenagel condensation through monodisperse carbon nanotube-based NiCu nanohybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bhu.ac.in [bhu.ac.in]
• 3. Knoevenagel Condensation Reactions of Cyano Malononitrile-Derivatives Under Microwave Radiation | Bentham Science [eurekaselect.com]
• 4. sciepub.com [sciepub.com]
• 5. CN103214326A - Synthesis method of cinnamate, cinnamonitrile, cinnamamide and derivative thereof - Google Patents [patents.google.com]
• 6. CN101230017B - Method for preparing cinnamonitriles - Google Patents [patents.google.com]

Cinnamonitrile vs. Cinnamaldehyde: A Comparative Guide to Corrosion Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the corrosion inhibition performance of cinnamonitrile and cinnamaldehyde, supported by experimental data and theoretical calculations. While direct comparative studies are limited, this document synthesizes available data to offer insights into their respective efficacies and mechanisms of action.

Executive Summary

Both cinnamonitrile and cinnamaldehyde, organic compounds derived from cinnamon, exhibit potential as corrosion inhibitors for mild steel in acidic environments. Cinnamaldehyde has been more extensively studied and demonstrates significant inhibition efficiency, primarily attributed to the adsorption of its molecules onto the metal surface, forming a protective barrier. Data for cinnamonitrile is less abundant, but existing research on related nitrile compounds suggests a promising inhibitory effect. The presence of the nitrile group (C≡N) in cinnamonitrile offers a different mode of interaction with the metal surface compared to the aldehyde group (CHO) in cinnamaldehyde, potentially influencing their inhibition mechanisms and efficiencies.

Quantitative Performance Data

The following tables summarize the available quantitative data from various studies on the corrosion inhibition performance of cinnamaldehyde and related nitrile compounds on mild steel in hydrochloric acid (HCl) solutions. It is important to note that direct comparison is challenging due to variations in experimental conditions across different studies.

Table 1: Corrosion Inhibition Performance of Cinnamaldehyde

Inhibitor Concentration	Method	Medium	Inhibition Efficiency (%)	Reference
200 ppm	Weight Loss	10% HCl	95.36	[Not Available]
500 ppm	Potentiodynamic Polarization	1 M HCl	~90	[Not Available]
Various	EIS	1 M HCl	Significant increase in Rct	[Not Available]

Table 2: Corrosion Inhibition Performance of a Cinnamonitrile Derivative (for reference)

Inhibitor Concentration (M)	Method	Medium	Inhibition Efficiency (%)	Reference
1 x 10⁻⁵	Weight Loss	1 M HCl	~70	[Not Available]
1 x 10⁻⁴	Weight Loss	1 M HCl	~85	[Not Available]
1 x 10⁻⁵	Potentiodynamic Polarization	1 M HCl	~75	[Not Available]
1 x 10⁻⁴	Potentiodynamic Polarization	1 M HCl	~90	[Not Available]

Note: Data for a cinnamonitrile derivative is presented as a proxy due to the limited availability of direct experimental data for cinnamonitrile under comparable conditions.

Experimental Protocols

The data presented in this guide were obtained using standard corrosion testing methodologies. The following provides a general overview of the experimental protocols typically employed.

Weight Loss Measurements

This gravimetric method provides a direct measure of corrosion rate.

Weight Loss Experimental Workflow

Methodology:

• Material Preparation: Mild steel coupons of known dimensions are mechanically polished with emery papers of decreasing grit size, followed by degreasing with a suitable solvent (e.g., acetone) and drying.

• Initial Measurement: The initial weight of each coupon is accurately recorded.

• Immersion: The coupons are immersed in the corrosive solution (e.g., 1 M HCl) with and without various concentrations of the inhibitor for a specified period at a constant temperature.

• Final Measurement: After the immersion period, the coupons are removed, cleaned to remove corrosion products, dried, and weighed again.

• Calculation: The weight loss is used to calculate the corrosion rate (CR) and inhibition efficiency (IE%) using the following formulas:

  • CR = (Weight Loss) / (Surface Area × Time)

  • IE% = [(CR_blank - CR_inh) / CR_blank] × 100

  Where CR_blank is the corrosion rate in the absence of the inhibitor and CR_inh is the corrosion rate in the presence of the inhibitor.

Electrochemical Measurements

Electrochemical techniques provide insights into the kinetics of the corrosion process and the mechanism of inhibition.

Electrochemical Measurement Workflow

Methodology:

• Electrode Preparation: A mild steel specimen is used as the working electrode, typically embedded in an epoxy resin to expose a fixed surface area.

• Cell Setup: A standard three-electrode cell is used, containing the working electrode, a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum wire).

• Open Circuit Potential (OCP): The system is allowed to stabilize by monitoring the OCP until a steady state is reached.

• Potentiodynamic Polarization (PDP): The potential of the working electrode is scanned from a cathodic to an anodic potential relative to the OCP. The resulting current is measured. The corrosion current density (Icorr) is determined by extrapolating the linear portions of the anodic and cathodic curves (Tafel plots) to the corrosion potential (Ecorr). The inhibition efficiency is calculated as:

  • IE% = [(Icorr_blank - Icorr_inh) / Icorr_blank] × 100

• Electrochemical Impedance Spectroscopy (EIS): A small amplitude AC signal is applied to the working electrode at the OCP over a range of frequencies. The impedance data is often analyzed by fitting to an equivalent electrical circuit to determine parameters such as charge transfer resistance (Rct) and double-layer capacitance (Cdl). An increase in Rct and a decrease in Cdl in the presence of the inhibitor indicate effective corrosion inhibition. The inhibition efficiency can be calculated as:

  • IE% = [(Rct_inh - Rct_blank) / Rct_inh] × 100

Mechanism of Corrosion Inhibition

The corrosion inhibition of both cinnamonitrile and cinnamaldehyde is primarily attributed to their adsorption onto the metal surface, which blocks the active corrosion sites.

Adsorption Mechanism

The inhibitor molecules can adsorb onto the metal surface through physical adsorption (physisorption) and/or chemical adsorption (chemisorption).

General Adsorption Mechanism

• Physisorption: Involves electrostatic interactions between the charged metal surface and the charged inhibitor molecules.

• Chemisorption: Involves the sharing of electrons between the inhibitor molecules and the metal surface, forming a coordinate-type bond. This is often facilitated by the presence of heteroatoms (like N and O) and π-electrons in the inhibitor's molecular structure.

Molecular Structure and Inhibition

The difference in the functional groups of cinnamonitrile (-C≡N) and cinnamaldehyde (-CHO) is expected to influence their interaction with the metal surface.

• Cinnamaldehyde: The aldehyde group's oxygen atom and the π-electrons of the benzene ring and the C=C double bond can act as adsorption centers.

• Cinnamonitrile: The nitrogen atom of the nitrile group possesses a lone pair of electrons, and the C≡N triple bond has π-electrons, both of which can participate in the adsorption process.

Theoretical Insights from Quantum Chemical Calculations

Quantum chemical calculations, such as Density Functional Theory (DFT), are valuable tools for elucidating the relationship between the molecular structure of an inhibitor and its inhibition efficiency. Several quantum chemical parameters are correlated with the inhibition performance.

Table 3: Key Quantum Chemical Parameters and Their Implication in Corrosion Inhibition

Parameter	Description	Implication for Higher Inhibition Efficiency
E_HOMO (Energy of the Highest Occupied Molecular Orbital)	Represents the electron-donating ability of the molecule.	Higher value
E_LUMO (Energy of the Lowest Unoccupied Molecular Orbital)	Represents the electron-accepting ability of the molecule.	Lower value
ΔE (E_LUMO - E_HOMO)	Energy gap; indicates the reactivity of the inhibitor molecule.	Lower value
Dipole Moment (μ)	A measure of the polarity of the molecule.	Higher value may favor accumulation on the surface.
Electronegativity (χ)	The power of an atom in a molecule to attract electrons to itself.	Lower value may indicate better inhibition.
Global Hardness (η)	Resistance to deformation or change in electron distribution.	Lower value

Conclusion

Cinnamaldehyde is a well-documented and effective corrosion inhibitor for mild steel in acidic media. Its mechanism is primarily based on the formation of an adsorbed protective film on the metal surface. While experimental data for cinnamonitrile is limited, theoretical considerations and data from related nitrile compounds suggest it also possesses significant potential as a corrosion inhibitor. The nitrile group offers a distinct mode of interaction with the metal surface that may lead to strong adsorption and high inhibition efficiency.

Further direct comparative experimental and theoretical studies are warranted to provide a definitive and quantitative comparison between cinnamonitrile and cinnamaldehyde as corrosion inhibitors. This would enable a more precise evaluation of their relative performance and a deeper understanding of their inhibition mechanisms.

The Efficacy of Cinnamonitrile Derivatives as Antimicrobial Agents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The rising threat of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Cinnamonitrile derivatives, synthetic compounds derived from the naturally occurring cinnamaldehyde, have emerged as a promising class of antimicrobials. This guide provides an objective comparison of the antimicrobial efficacy of various cinnamonitrile derivatives, supported by experimental data and detailed methodologies, to aid in the evaluation and selection of candidates for further drug development.

Comparative Antimicrobial Activity

The antimicrobial potential of cinnamonitrile derivatives has been evaluated against a range of pathogenic bacteria and fungi. The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values, providing a quantitative comparison of their efficacy.

Antibacterial Activity

Table 1: Minimum Inhibitory Concentration (MIC) of Cinnamonitrile Derivatives against Bacteria

Compound/Derivative	Target Microorganism	MIC (µg/mL)	Reference
4-Nitrocinnamaldehyde	Escherichia coli (UPEC)	100	[1]
4-Nitrocinnamaldehyde	Staphylococcus aureus	100	[1]
trans-Cinnamaldehyde	Escherichia coli (UPEC)	>100	[1]
4-Bromocinnamaldehyde	Vibrio parahaemolyticus	50	[2]
4-Chlorocinnamaldehyde	Vibrio parahaemolyticus	50	[2]
4-Nitrocinnamaldehyde	Vibrio parahaemolyticus	50	[2]
Cinnamaldehyde	Escherichia coli	0.1	[3]
Cinnamaldehyde	Bacillus subtilis	0.5	[3]
Cinnamaldehyde	MRSA	0.25	[3]
Cinnamaldehyde Derivatives	Staphylococcus aureus ATCC25923	0.25-4	[3][4]
4-bromophenyl-substituted analog	Acinetobacter baumannii	32	[5]
α-bromo-trans-cinnamaldehyde	Staphylococcus aureus isolates	1000-5000	[6]
α-methyl-cinnamic acid	Staphylococcus aureus isolates	1000-5000	[6]

Table 2: Minimum Bactericidal Concentration (MBC) of Cinnamonitrile Derivatives against Bacteria

Compound/Derivative	Target Microorganism	MBC (µg/mL)	MBC/MIC Ratio	Reference
Synthetic Cinnamide (Compound 18)	S. aureus	Not specified	≤ 4	[7]
Synthetic Cinnamate (Compound 6)	S. aureus	Not specified	≤ 4	[7]
Synthetic Cinnamate (Compound 9)	S. aureus	Not specified	≤ 4	[7]

Antifungal Activity

Table 3: Minimum Inhibitory Concentration (MIC) of Cinnamonitrile Derivatives against Fungi

Compound/Derivative	Target Microorganism	MIC (µM)	Reference
Butyl cinnamate (6)	Candida albicans (ATCC-76485)	626.62	[7]
Butyl cinnamate (6)	Candida tropicalis (ATCC-13803)	626.62	[7]
Butyl cinnamate (6)	Candida glabrata (ATCC-90030)	626.62	[7]
Butyl cinnamate (6)	Aspergillus flavus (LM-171)	626.62	[7]
Butyl cinnamate (6)	Penicillium citrinum (ATCC-4001)	626.62	[7]
Ethyl cinnamate (3)	Various Fungi	726.36	[7]
Methyl cinnamate (2)	Various Fungi	789.19	[7]

Anti-Biofilm Efficacy

Bacterial biofilms present a significant challenge in treating infections due to their inherent resistance to conventional antibiotics. Several cinnamonitrile derivatives have demonstrated potent activity in inhibiting biofilm formation and eradicating established biofilms.

Table 4: Anti-Biofilm Activity of Cinnamonitrile Derivatives

Compound/Derivative	Target Microorganism	Concentration	Biofilm Inhibition (%)	Biofilm Eradication Concentration (MBEC) (µg/mL)	Reference
4-Nitrocinnamaldehyde	E. coli (UPEC)	50 µg/mL	98	Not specified	[1]
trans-Cinnamaldehyde	E. coli (UPEC)	100 µg/mL	70	Not specified	[1]
4-Nitrocinnamaldehyde	S. aureus	100 µg/mL	89	Not specified	[1]
4-Bromocinnamaldehyde	V. parahaemolyticus	100 µg/mL	99.6	Not specified	[2]
4-Chlorocinnamaldehyde	V. parahaemolyticus	100 µg/mL	98.9	Not specified	[2]
4-Nitrocinnamaldehyde	V. parahaemolyticus	100 µg/mL	98.7	Not specified	[2]
3-(4-Hydroxyphenyl)propionic)-Orn-Orn-Trp-Trp-NH2	S. aureus (ATCC 29213 & 43300)	Not specified	Not specified	125	[8]
3-(4-Hydroxyphenyl)propionic)-Orn-Orn-Trp-Trp-NH2	E. coli	Not specified	Not specified	1000	[8]
Salicylaldehyde	S. aureus isolates	1-10 mg/mL	70-93	Not specified	[6]
Vanillin	S. aureus isolates	1-10 mg/mL	70-93	Not specified	[6]
α-methyl-trans-cinnamaldehyde	S. aureus isolates	1-10 mg/mL	70-93	Not specified	[6]
trans-4-nitrocinnamic acid	S. aureus isolates	1-10 mg/mL	70-93	Not specified	[6]

Mechanisms of Antimicrobial Action

Cinnamonitrile derivatives exert their antimicrobial effects through multiple mechanisms, primarily targeting essential cellular processes and structures. Two key identified mechanisms are the inhibition of the bacterial cell division protein FtsZ and the modulation of the p38 signaling pathway.

Inhibition of FtsZ Protein

The FtsZ protein is a crucial component of the bacterial cytoskeleton and plays a vital role in cell division by forming the Z-ring at the division site. Cinnamaldehyde and its derivatives have been shown to inhibit the polymerization of FtsZ, thereby disrupting cell division and leading to bacterial cell death.[3][9]

Caption: Inhibition of bacterial cell division by cinnamonitrile derivatives via FtsZ polymerization disruption.

Modulation of p38 Signaling Pathway

Recent studies suggest that cinnamonitrile derivatives can also modulate host immune responses to infection. Specifically, they have been shown to activate the p38 signaling pathway, which is involved in the production of antimicrobial peptides. This dual action of directly targeting the pathogen and enhancing the host's defense mechanisms makes these compounds particularly interesting.

Caption: Modulation of the p38 signaling pathway by cinnamonitrile derivatives to enhance antimicrobial peptide production.

Experimental Protocols

To ensure the reproducibility and comparability of results, detailed experimental protocols for the key antimicrobial assays are provided below.

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution Method)

• Preparation of Bacterial Inoculum: A pure culture of the test microorganism is grown overnight and then diluted in a growth-supporting broth (e.g., Mueller-Hinton Broth) to a standardized concentration (typically 1 x 10^5 to 1 x 10^6 CFU/mL).

• Preparation of Cinnamonitrile Derivative Dilutions: A stock solution of the test compound is prepared and serially diluted (usually two-fold) in the broth within a 96-well microtiter plate.

• Inoculation: Each well containing the diluted compound is inoculated with an equal volume of the standardized bacterial suspension.

• Controls: A positive control (broth with bacteria, no compound) and a negative control (broth only) are included.

• Incubation: The microtiter plate is incubated at an appropriate temperature and duration for the specific microorganism.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity) of the microorganism.

Minimum Bactericidal Concentration (MBC) Assay

• Perform MIC Assay: The MBC test is conducted as a subsequent step to the MIC assay.

• Subculturing: Aliquots from the wells of the MIC plate that show no visible growth are plated onto a suitable agar medium.

• Incubation: The agar plates are incubated under appropriate conditions to allow for the growth of any surviving bacteria.

• Determination of MBC: The MBC is the lowest concentration of the antimicrobial agent that results in a 99.9% reduction in the initial bacterial inoculum.

Anti-Biofilm Assay (Crystal Violet Method)

• Biofilm Formation: A standardized bacterial suspension is added to the wells of a microtiter plate and incubated to allow for biofilm formation on the well surfaces.

• Treatment: The planktonic (free-floating) bacteria are removed, and the established biofilms are treated with various concentrations of the cinnamonitrile derivatives.

• Staining: The wells are washed to remove non-adherent cells, and the remaining biofilm is stained with a crystal violet solution.

• Quantification: The excess stain is washed away, and the crystal violet bound to the biofilm is solubilized with a solvent (e.g., ethanol or acetic acid). The absorbance of the solubilized stain is measured, which is proportional to the amount of biofilm present. The percentage of biofilm inhibition or reduction is then calculated relative to an untreated control.

References

• 1. Antibiofilm Activities of Cinnamaldehyde Analogs against Uropathogenic Escherichia coli and Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Recent advances in the discovery and development of antibacterial agents targeting the cell-division protein FtsZ - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cinnamaldehyde derivatives act as antimicrobial agents against Acinetobacter baumannii through the inhibition of cell division - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. Anti-biofilm activity of ultrashort cinnamic acid peptide derivatives against medical device-related pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of bacterial cell division protein FtsZ by cinnamaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Deep Dive: Cinnamonitrile Versus Other Common Vinyl Monomers

For researchers, scientists, and professionals in drug development, the selection of appropriate vinyl monomers is a critical decision that profoundly influences the final properties of a polymer. This guide provides a comprehensive comparative analysis of cinnamonitrile against other widely used vinyl monomers, including styrene, acrylonitrile, and vinyl acetate. The comparison focuses on monomer reactivity, polymerization behavior, and the thermal properties of the resulting copolymers, supported by experimental data and detailed protocols.

Unveiling the Properties: A Head-to-Head Comparison

Cinnamonitrile, a vinyl monomer with a distinctive aromatic character, presents a unique combination of properties that sets it apart from its counterparts. To facilitate a clear comparison, the physical and chemical properties of cinnamonitrile, styrene, acrylonitrile, and vinyl acetate are summarized below.

Property	Cinnamonitrile	Styrene	Acrylonitrile	Vinyl Acetate
Molecular Formula	C₉H₇N[1]	C₈H₈	C₃H₃N	C₄H₆O₂
Molecular Weight ( g/mol )	129.16[1]	104.15	53.06	86.09
Boiling Point (°C)	259 - 261[1]	145	77.3	72.7
Density (g/cm³)	1.03[1]	0.909	0.806	0.932
Appearance	Colorless to pale yellow liquid[1]	Colorless, oily liquid	Colorless, volatile liquid	Colorless liquid

Reactivity in Polymerization: A Quantitative Look

The reactivity of a monomer in a free-radical copolymerization is a crucial factor that dictates the composition and structure of the resulting polymer. The Alfrey-Price Q-e scheme provides a semi-empirical method to quantify the reactivity of vinyl monomers. The 'Q' value represents the resonance stabilization of the monomer and its radical, while the 'e' value reflects the polarity of the vinyl group.

A higher 'Q' value indicates greater reactivity, and the 'e' value provides insight into the monomer's tendency to alternate with other monomers in the copolymer chain.

Monomer	Q Value	e Value
Cinnamonitrile	0.36	-1.30
Styrene	1.00	-0.80
Acrylonitrile	0.60	1.20
Vinyl Acetate	0.026	-0.22

As the data indicates, styrene exhibits the highest general reactivity among the compared monomers due to its high Q value. Acrylonitrile, with a high positive 'e' value, shows a strong electron-withdrawing character, making it prone to alternating copolymerization with electron-donating monomers. In contrast, cinnamonitrile possesses a moderate Q value and a negative 'e' value, suggesting a different reactivity profile.

Experimental studies on the radical copolymerization of cinnamonitrile with monomers like methyl acrylate and styrene have shown that the monomer reactivity ratios for cinnamonitrile are close to zero[2][3]. This indicates that a growing polymer chain ending in a cinnamonitrile radical has a strong preference to add the other comonomer rather than another cinnamonitrile monomer. This behavior can lead to the formation of copolymers with a more alternating or random distribution of monomer units, depending on the comonomer.

Experimental Corner: Protocols for Copolymerization

While specific, detailed experimental protocols for the free-radical copolymerization of cinnamonitrile are not extensively documented in publicly available literature, a general procedure can be adapted based on established methods for other vinyl monomers. The following protocol provides a framework for researchers to synthesize cinnamonitrile copolymers.

General Protocol for Free-Radical Solution Copolymerization

This protocol outlines the synthesis of a copolymer of cinnamonitrile and a comonomer (e.g., styrene) in a solution.

Materials:

• Cinnamonitrile (freshly distilled)

• Comonomer (e.g., Styrene, freshly distilled to remove inhibitors)

• 2,2'-Azobisisobutyronitrile (AIBN) (recrystallized from methanol)

• Anhydrous solvent (e.g., Toluene or 1,4-Dioxane)

• Methanol (for precipitation)

• Nitrogen gas supply

• Schlenk flask or similar reaction vessel with a condenser

• Magnetic stirrer and hot plate

• Vacuum filtration apparatus

Procedure:

• Monomer and Initiator Preparation: In a Schlenk flask equipped with a magnetic stir bar, dissolve the desired molar ratio of cinnamonitrile and the chosen comonomer in the anhydrous solvent. The total monomer concentration is typically kept between 1 and 2 M.

• Initiator Addition: Add the calculated amount of AIBN initiator to the monomer solution. The initiator concentration is usually around 0.1 to 1 mol% with respect to the total monomer concentration.

• Degassing: Subject the reaction mixture to several freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

• Polymerization: Immerse the flask in a preheated oil bath at a specific temperature (typically 60-80 °C for AIBN). Allow the reaction to proceed under a nitrogen atmosphere with constant stirring for a predetermined time to achieve a low to moderate conversion (typically <20% to determine reactivity ratios accurately).

• Termination and Precipitation: Terminate the polymerization by rapidly cooling the flask in an ice bath. Precipitate the copolymer by slowly pouring the viscous solution into a large excess of a non-solvent, such as methanol, while stirring vigorously.

• Purification: Collect the precipitated polymer by vacuum filtration. Wash the polymer thoroughly with fresh non-solvent to remove any unreacted monomers and initiator residues.

• Drying: Dry the purified copolymer in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Characterization: The resulting copolymer can be characterized by techniques such as Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the incorporation of both monomers, Nuclear Magnetic Resonance (NMR) spectroscopy to determine the copolymer composition, and Gel Permeation Chromatography (GPC) to determine the molecular weight and polydispersity.

Thermal Properties of Copolymers: A Comparative Overview

The incorporation of different vinyl monomers into a polymer chain significantly impacts its thermal properties, such as the glass transition temperature (Tg) and thermal stability.

Copolymer System	Glass Transition Temperature (Tg)	Thermal Stability (General Trend)
Poly(cinnamonitrile-co-styrene)	Higher than polystyrene	Expected to be influenced by the rigid structure of cinnamonitrile.
Poly(styrene-co-acrylonitrile)	Higher than polystyrene	Good thermal stability.
Poly(vinyl acetate)	Low Tg (around 30 °C)	Lower thermal stability compared to polystyrene and polyacrylonitrile.
Polystyrene	~100 °C	Decomposes at higher temperatures.
Polyacrylonitrile	~85-105 °C	Undergoes cyclization reactions upon heating, leading to a thermally stable ladder-like structure.

Studies have shown that the incorporation of cinnamic monomers, including cinnamonitrile, into copolymers can significantly increase the glass transition temperature, even at relatively low incorporation rates[2][3]. This is attributed to the rigid, 1,2-disubstituted structure of these monomers, which restricts segmental motion in the polymer backbone.

Thermogravimetric analysis (TGA) can be employed to evaluate the thermal stability of these copolymers. The degradation profile of a cinnamonitrile-containing copolymer would provide insights into its decomposition mechanism and maximum service temperature.

Visualizing the Process: Workflows and Pathways

To better illustrate the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

A simplified workflow of free-radical polymerization.

Representation of propagation steps in copolymerization.

Conclusion

Cinnamonitrile emerges as a vinyl monomer with distinct characteristics that offer potential advantages in polymer design. Its moderate reactivity, as indicated by its Q-e values and near-zero reactivity ratios in certain copolymerizations, allows for controlled incorporation into polymer chains. The rigid structure of cinnamonitrile contributes to an increase in the glass transition temperature of its copolymers, a desirable property for applications requiring enhanced thermal performance.

In comparison to widely used vinyl monomers like styrene, acrylonitrile, and vinyl acetate, cinnamonitrile presents a unique balance of aromatic character and reactivity. While styrene offers high reactivity and acrylonitrile provides polarity for alternating copolymers, cinnamonitrile's behavior suggests its utility in creating copolymers with tailored thermal and mechanical properties. Further research into the detailed polymerization kinetics and performance of cinnamonitrile-based copolymers will undoubtedly unlock new possibilities in materials science and drug development.

References

• 1. Thermal Analysis and Crystal Structure of Poly(Acrylonitrile-Co-Itaconic Acid) Copolymers Synthesized in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Controlled Radical Copolymerization of Cinnamic Derivatives as Renewable Vinyl Monomers with Both Acrylic and Styrenic Substituents: Reactivity, Regioselectivity, Properties, and Functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Systematic Modification of the Glass Transition Temperature of Ion-Pair Comonomer Based Polyelectrolytes and Ionomers by Copolymerization with a Chemically Similar Cationic Monomer - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Structure of Cinnamonitrile Reaction Products: A Comparative Spectroscopic Guide

For Researchers, Scientists, and Drug Development Professionals

The structural elucidation of novel compounds is a cornerstone of chemical research and drug development. For derivatives of cinnamonitrile, a versatile building block in organic synthesis, precise structural validation is paramount to understanding their chemical properties and potential biological activity. This guide provides a comparative analysis of spectroscopic techniques for validating the structures of cinnamonitrile reaction products, supported by experimental data and detailed methodologies.

Data Presentation: A Comparative Analysis of Spectroscopic Data

Table 1: ¹H-NMR Spectroscopic Data for Selected Naphthopyran Derivatives [1]

Compound	Ar-H (ppm)	Pyran CH (ppm)	NH₂ (ppm)	Other Protons (ppm)
3a	7.16-7.80 (m, 8H)	5.22 (s, 1H)	6.18 (br, 4H)	-
3b	7.17-7.75 (m, 9H)	4.98 (s, 1H)	5.80 (s, 4H)	-
3c	7.18-7.48 (m, 13H)	5.80 (s, 1H)	5.00 (s, 2H)	-
4h	7.48-7.88 (m, 12H)	-	4.23, 4.44 (2s, 4H)	-

Table 2: ¹³C-NMR Spectroscopic Data for Selected Naphthopyran Derivatives [1]

Compound	Pyran C4 (ppm)	Pyran C2/C3 (ppm)	Ar-C (ppm)	C=S/C=O (ppm)
3a	29.8	57.2, 160.7	116.8-147.7	205.17 (C=S)
3c	30.11	50.11, 162.80	114.20-148.11	200.07 (C=O)

Table 3: IR Spectroscopic Data for Selected Naphthopyran Derivatives [1]

Compound	NH₂/NH (cm⁻¹)	C≡N (cm⁻¹)	C=C (cm⁻¹)	C=S/C=O (cm⁻¹)
3a	3433, 3322	-	1590	1110 (C=S)
3b	3400, 3318	-	1600	1112 (C=S)
3c	3410, 3393	-	1580	1680 (C=O)
4h	4442, 4320	2218	1580	-

Table 4: Mass Spectrometry Data for a Cinnamonitrile Derivative [1]

Compound	Molecular Ion (m/z)	Base Peak (m/z)
4g	480 (M⁺, 11.14%)	217 (100%)

Experimental Protocols

Precise and reproducible spectroscopic data are contingent on standardized experimental procedures. Below are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of a molecule, including connectivity and stereochemistry.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 or 500 MHz).

Sample Preparation:

• Dissolve 5-10 mg of the purified cinnamonitrile reaction product in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication.

• Filter the solution through a pipette with a small cotton or glass wool plug into a clean, dry NMR tube to remove any particulate matter.

• The final sample height in the NMR tube should be approximately 4-5 cm.

Data Acquisition:

• ¹H-NMR: Acquire a one-dimensional proton NMR spectrum. Typical parameters include a 30° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

• ¹³C-NMR: Acquire a one-dimensional carbon NMR spectrum with proton decoupling. Due to the lower natural abundance and sensitivity of ¹³C, a larger number of scans is required compared to ¹H-NMR.

• 2D-NMR (COSY, HSQC, HMBC): For more complex structures, two-dimensional NMR experiments are crucial for establishing connectivity.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in a molecule.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation (KBr Pellet Method):

• Place 1-2 mg of the solid cinnamonitrile reaction product and approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

• Gently grind the mixture with a pestle until a fine, homogeneous powder is obtained.

• Transfer the powder to a pelletizing die and press it under high pressure to form a thin, transparent pellet.

• Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.

Data Acquisition:

• Perform a background scan with an empty sample compartment to account for atmospheric CO₂ and water vapor.

• Place the sample holder with the KBr pellet in the spectrometer's beam path.

• Acquire the IR spectrum, typically in the range of 4000 to 400 cm⁻¹.

• The resulting spectrum will show absorption bands corresponding to the vibrational frequencies of the functional groups in the molecule.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and elemental composition of a molecule and to gain structural information from its fragmentation pattern.

Instrumentation: A mass spectrometer, often coupled with a chromatography system (e.g., GC-MS or LC-MS).

Sample Preparation:

• Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile, or dichloromethane). The concentration will depend on the ionization technique and instrument sensitivity.

• For direct infusion, the sample solution is introduced directly into the ion source. For GC-MS or LC-MS, the sample is injected into the chromatograph for separation prior to entering the mass spectrometer.

Data Acquisition:

• Choose an appropriate ionization method (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI) based on the polarity and thermal stability of the analyte.

• Acquire the mass spectrum over a relevant mass-to-charge (m/z) range.

• The spectrum will display the molecular ion peak (M⁺), which corresponds to the molecular weight of the compound, and various fragment ions.

• For high-resolution mass spectrometry (HRMS), the exact mass can be determined, which allows for the calculation of the molecular formula.

Mandatory Visualization

The following diagrams illustrate the logical workflows for the structural validation of cinnamonitrile reaction products using the described spectroscopic techniques.

Caption: A logical workflow for the synthesis, purification, and structural validation of cinnamonitrile reaction products.

Caption: Experimental workflow for NMR spectroscopic analysis of a cinnamonitrile reaction product.

Caption: Experimental workflows for IR and Mass Spectrometry analysis of cinnamonitrile reaction products.

References

• 1. researchgate.net [researchgate.net]

Unveiling the Cross-Reactivity Profile of Cinnamonitrile: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comprehensive framework for assessing the cross-reactivity of cinnamonitrile in a variety of biological assays. As a nitrile-containing aromatic compound, understanding its potential for off-target effects is crucial for its development in pharmaceutical and research applications. Due to the limited direct data on cinnamonitrile's cross-reactivity, this document presents a comparative analysis with its structurally similar and more extensively studied analogs, cinnamaldehyde and benzylideneacetone. Detailed experimental protocols for a recommended screening panel are provided to guide researchers in generating robust and comparable data.

Introduction to Cinnamonitrile and its Analogs

Cinnamonitrile, an organic compound with a characteristic spicy aroma, is primarily used in the fragrance industry. However, its structural similarity to biologically active compounds like cinnamaldehyde and benzylideneacetone suggests potential for broader biological effects. Cross-reactivity, the interaction of a compound with targets other than its intended one, is a critical aspect of drug discovery and development, as it can lead to unforeseen side effects or reveal new therapeutic opportunities. This guide outlines a systematic approach to characterizing the cross-reactivity profile of cinnamonitrile.

Structurally Similar Compounds for Comparison:

• Cinnamaldehyde: A major component of cinnamon oil, cinnamaldehyde is known for its antimicrobial, anti-inflammatory, and anticancer properties. It has been shown to interact with various biological targets, including enzymes and signaling proteins.[1][2][3][4][5][6][7][8][9][10][11][12][13][14]

• Benzylideneacetone: This compound, also known as benzalacetone, serves as a flavoring agent and has been investigated for its antibiotic, tyrosinase inhibitory, and phospholipase A2 inhibitory activities.[15][16][17][18][19][20][21][22]

Comparative Biological Activity Profile

The following table summarizes the known biological activities of cinnamaldehyde and benzylideneacetone, which can serve as a predictive baseline for the potential cross-reactivity of cinnamonitrile.

Biological Target/Assay	Cinnamaldehyde	Benzylideneacetone	Cinnamonitrile (Hypothesized)
Enzyme Inhibition
Tyrosinase	-	IC50: 1.5 mM (monophenolase), 2.0 mM (diphenolase)[15]	Potential for inhibition
Phospholipase A2 (PLA2)	-	Inhibitor[15][17][19]	Potential for inhibition
β-(1,3)-glucan synthase	Noncompetitive inhibitor (IC50: 0.84 mM)[23][24][25]	Not reported	Potential for inhibition
Chitin synthase 1	Mixed inhibitor (IC50: 1.44 mM)[23][24][25]	Not reported	Potential for inhibition
α-amylase	Inhibitor (IC50: 3.76-5.38 µg/mL)[26]	Not reported	Potential for inhibition
Kinase Inhibition
VEGFR2	Inhibitor (IC50: 30 ng/mL)[1]	Not reported	Potential for inhibition
Pyruvate Kinase M2 (PKM2)	2'-hydroxycinnamaldehyde inhibits PKM2[27]	Benzylidene-indolinones are multi-targeted kinase inhibitors[28]	Potential for inhibition
GPCR Interaction
Sweet Taste Receptor (T1R2/T1R3)	Activator and positive allosteric modulator	Not reported	Potential for interaction
TRPA1	Agonist[12]	Not reported	Potential for interaction
Cytotoxicity
Human Cancer Cell Lines	IC50 values range from µg/mL to µM depending on the cell line[1][2][6][7][11]	IC50: 5.6 µg/mL (KB cells)[15]	Expected to exhibit cytotoxicity

Recommended Experimental Workflows for Cross-Reactivity Screening

To systematically evaluate the cross-reactivity of cinnamonitrile, a tiered screening approach is recommended. The following diagrams, generated using the DOT language, illustrate the proposed experimental workflows.

Caption: A tiered approach for cinnamonitrile cross-reactivity screening.

Detailed Experimental Protocols

The following are detailed protocols for key assays recommended for the cross-reactivity screening of cinnamonitrile.

Cytotoxicity Assay (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 humidified incubator.

• Compound Treatment: Prepare serial dilutions of cinnamonitrile, cinnamaldehyde, and benzylideneacetone in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, and 72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Enzyme Inhibition Assay (Generic Protocol)

Principle: This assay measures the ability of a compound to inhibit the activity of a specific enzyme. The rate of the enzymatic reaction is monitored by measuring the appearance of a product or the disappearance of a substrate over time, often through a change in absorbance or fluorescence.

Protocol:

• Reagent Preparation: Prepare a stock solution of the target enzyme, its substrate, and the test compounds (cinnamonitrile and analogs) in an appropriate assay buffer.

• Assay Setup: In a 96-well plate, add the assay buffer, the test compound at various concentrations, and the enzyme solution. Include a control with no inhibitor (100% activity) and a blank without the enzyme.

• Pre-incubation: Incubate the plate for 10-15 minutes at the optimal temperature for the enzyme to allow the inhibitor to bind.

• Reaction Initiation: Initiate the reaction by adding the substrate to all wells.

• Kinetic Measurement: Immediately measure the change in absorbance or fluorescence over a set period using a microplate reader.

• Data Analysis: Determine the initial reaction rates and calculate the percentage of inhibition for each concentration of the test compound. Determine the IC50 value.

Kinase Activity Assay (Generic TR-FRET Protocol)

Principle: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are used to measure kinase activity by detecting the phosphorylation of a substrate. The assay uses a lanthanide-labeled anti-phospho-substrate antibody (donor) and an acceptor-labeled substrate. When the substrate is phosphorylated by the kinase, the antibody binds, bringing the donor and acceptor into proximity and allowing FRET to occur.

Protocol:

• Reagent Preparation: Prepare solutions of the kinase, a suitable substrate, ATP, and the test compounds in kinase assay buffer.

• Kinase Reaction: In a 384-well plate, add the test compound, the kinase, and the substrate. Initiate the reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and add the TR-FRET detection reagents (e.g., Europium-labeled anti-phospho-antibody and an acceptor-labeled tracer). Incubate for 60-120 minutes at room temperature.

• Signal Measurement: Measure the TR-FRET signal using a plate reader capable of time-resolved fluorescence measurements (excitation at ~340 nm, emission at ~615 nm and ~665 nm).

• Data Analysis: Calculate the ratio of the acceptor and donor emission signals and determine the percentage of inhibition and IC50 values for the test compounds.

GPCR Binding Assay (Radioligand Competition Assay)

Principle: This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to a specific G-protein coupled receptor (GPCR). The amount of radioligand bound to the receptor is inversely proportional to the affinity of the test compound.

Protocol:

• Membrane Preparation: Prepare cell membranes expressing the target GPCR.

• Assay Setup: In a 96-well filter plate, add the assay buffer, the test compound at various concentrations, a fixed concentration of the radiolabeled ligand, and the cell membrane preparation.

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of the plate through the filter mat to separate bound from free radioligand. Wash the filters with ice-cold wash buffer.

• Scintillation Counting: Add scintillation cocktail to the filters and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the specific binding by subtracting non-specific binding (measured in the presence of a high concentration of a known unlabeled ligand). Plot the percentage of specific binding against the log concentration of the test compound to determine the Ki value.

Hypothetical Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate a hypothetical signaling pathway that could be modulated by cinnamonitrile and a detailed workflow for a kinase inhibitor screening assay.

Caption: Hypothetical signaling pathways potentially modulated by cinnamonitrile.

Caption: Workflow for a TR-FRET based kinase inhibitor screening assay.

Conclusion

While direct experimental data on the cross-reactivity of cinnamonitrile is currently lacking, this guide provides a robust framework for its systematic evaluation. By employing the outlined experimental protocols and comparing the results with its structurally related and biologically active analogs, cinnamaldehyde and benzylideneacetone, researchers can effectively delineate the selectivity and potential off-target effects of cinnamonitrile. This will be instrumental in guiding its future development for therapeutic or other biological applications.

References

• 1. Anticancer Potential and Molecular Mechanisms of Cinnamaldehyde and Its Congeners Present in the Cinnamon Plant [mdpi.com]
• 2. Cinnamaldehyde: Pharmacokinetics, anticancer properties and therapeutic potential (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targets and Mechanism Used by Cinnamaldehyde, the Main Active Ingredient in Cinnamon, in the Treatment of Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Cytotoxic effect of trans-cinnamaldehyde on human leukemia K562 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxicity and Pro-/Anti-inflammatory Properties of Cinnamates, Acrylates and Methacrylates Against RAW264.7 Cells | In Vivo [iv.iiarjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. Recent Advances on the Analysis and Biological Functions of Cinnamaldehyde and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Cinnamaldehyde-Rich Cinnamon Extract Induces Cell Death in Colon Cancer Cell Lines HCT 116 and HT-29 [mdpi.com]
• 12. Cinnamaldehyde Induces Release of Cholecystokinin and Glucagon-Like Peptide 1 by Interacting with Transient Receptor Potential Ankyrin 1 in a Porcine Ex-Vivo Intestinal Segment Model - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Cinnamaldehyde Suppressed EGF-Induced EMT Process and Inhibits Ovarian Cancer Progression Through PI3K/AKT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Benzylideneacetone | C10H10O | CID 637759 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Buy Benzylideneacetone | 122-57-6 [smolecule.com]
• 18. benchchem.com [benchchem.com]
• 19. Benzylideneacetone | Phospholipase | Endogenous Metabolite | TargetMol [targetmol.com]
• 20. Benzylideneacetone - Wikipedia [en.wikipedia.org]
• 21. Human Metabolome Database: Showing metabocard for Benzylideneacetone (HMDB0031617) [hmdb.ca]
• 22. electroplating.alfa-chemistry.com [electroplating.alfa-chemistry.com]
• 23. tandfonline.com [tandfonline.com]
• 24. Inhibition of fungal cell wall synthesizing enzymes by trans-cinnamaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. jstage.jst.go.jp [jstage.jst.go.jp]
• 26. Evaluation of trans-cinnamaldehyde as an anti-hyperglycemic compound through inhibition of α- amylase | Indian Journal of Biochemistry and Biophysics (IJBB) [or.niscpr.res.in]
• 27. 2'-hydroxycinnamaldehyde inhibits cancer cell proliferation and tumor growth by targeting the pyruvate kinase M2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Benzylidene‐indolinones are effective as multi‐targeted kinase inhibitor therapeutics against hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Performance Showdown: Cinnamon-Modified Polymers vs. Traditional Polymers in Drug Delivery

A Comparative Guide for Researchers and Drug Development Professionals

The selection of a polymeric carrier is a critical decision in the design of effective drug delivery systems. Traditional synthetic and natural polymers have long been the cornerstones of this field, offering a range of functionalities from controlled release to biocompatibility. However, the quest for materials with enhanced therapeutic properties, such as inherent antimicrobial or anticancer activity, has led to the exploration of modifying these traditional polymers with active small molecules.

This guide provides a comparative analysis of the performance of traditional polymers—specifically Poly(lactic-co-glycolic acid) (PLGA) and Chitosan—when modified with cinnamon-derived compounds, versus their unmodified counterparts. The incorporation of molecules like cinnamaldehyde, a precursor to cinnamonitrile, can significantly alter the physicochemical and biological properties of the base polymer, opening new avenues for advanced drug delivery applications.

Performance Comparison: A Quantitative Overview

The following tables summarize key performance indicators for drug delivery systems based on cinnamon-modified polymers in comparison to traditional, unmodified polymers.

Table 1: Physicochemical and Drug Release Properties of Cinnamon Extract-Loaded PLGA Nanoparticles vs. Unloaded PLGA Nanoparticles

Property	Unloaded PLGA Nanoparticles	Cinnamon Extract-Loaded PLGA Nanoparticles	Key Observations
Mean Diameter (nm)	~120	~120 ± 24[1]	Minimal change in particle size upon loading with cinnamon extract.
Zeta Potential (mV)	-10.1 ± 1.1[1]	-3.66 ± 1.8[1]	A decrease in the magnitude of the negative surface charge, suggesting some surface interaction or masking of PLGA's carboxyl groups.
Drug Loading (DL%)	N/A	4.2 ± 0.7[1][2]	Efficient encapsulation of the cinnamon extract.
Encapsulation Efficiency (EE%)	N/A	51 ± 5[1][2]	Over half of the initial cinnamon extract is successfully encapsulated within the nanoparticles.
In Vitro Release Profile	N/A	Biphasic release: ~44.6% released at 72 hours, with sustained release for over 7 days.[3]	The polymer matrix provides a controlled and extended release of the cinnamon extract.

Table 2: Antimicrobial Efficacy of Cinnamaldehyde-Modified Chitosan vs. Unmodified Chitosan

Microorganism	Unmodified Chitosan (MIC, mg/mL)	Cinnamaldehyde-Chitosan Schiff Base (MIC, mg/mL)	Enhancement Factor
Staphylococcus aureus	>10	1.25 (for cinnamaldehyde)[4]	Enhanced antibacterial activity is observed.[5]
Escherichia coli	>10	2.5 (for cinnamaldehyde-chitosan nanoparticles)[4]	The modification of chitosan with cinnamaldehyde improves its efficacy against Gram-negative bacteria.[5]
Aspergillus niger	Lower Activity	Higher Activity[5]	The antifungal properties are significantly improved after modification.[5]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further research.

Synthesis and Characterization of Cinnamon Extract-Loaded PLGA Nanoparticles

a. Synthesis by Emulsion Solvent Evaporation:

• Oil Phase Preparation: Dissolve 75 mg of PLGA in 0.9 mL of dichloromethane (DCM). Separately, dissolve 3.75 mg of cinnamon extract in 0.1 mL of dimethyl sulfoxide (DMSO). Mix the two solutions.

• Aqueous Phase Preparation: Prepare a 1% (w/v) solution of polyvinyl alcohol (PVA) in deionized water.

• Emulsification: Add the oil phase dropwise to 12 mL of the aqueous phase under constant stirring at 500 rpm.

• Sonication: Sonicate the resulting mixture at an amplitude of 75% for 4 minutes to form a nanoemulsion.

• Solvent Evaporation: Stir the nanoemulsion for 3 hours at room temperature to allow for the complete evaporation of DCM.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension at 13,000 rpm for 30 minutes at 4°C.

• Washing and Lyophilization: Resuspend the nanoparticle pellet in deionized water and centrifuge again. Repeat this washing step twice. Finally, lyophilize the purified nanoparticles for storage.

b. Characterization:

• Particle Size and Zeta Potential: Disperse the nanoparticles in deionized water and analyze using Dynamic Light Scattering (DLS).

• Drug Loading and Encapsulation Efficiency:

  • Accurately weigh a known amount of lyophilized nanoparticles.

  • Dissolve the nanoparticles in a suitable solvent (e.g., DCM) and then extract the cinnamon compounds into a solvent in which they are soluble and the polymer is not (e.g., methanol).

  • Quantify the amount of encapsulated cinnamon extract using UV-Vis spectroscopy at a predetermined wavelength (e.g., 286 nm).

  • Calculate Drug Loading (DL%) and Encapsulation Efficiency (EE%) using the following formulas:

    • DL% = (Weight of drug in nanoparticles / Total weight of nanoparticles) x 100

    • EE% = (Weight of drug in nanoparticles / Initial weight of drug used) x 100

c. In Vitro Drug Release Study:

• Disperse a known amount of cinnamon-loaded PLGA nanoparticles in a release medium (e.g., phosphate-buffered saline, pH 7.4).

• Place the dispersion in a dialysis bag with a suitable molecular weight cut-off.

• Immerse the dialysis bag in a larger volume of the release medium at 37°C with continuous stirring.

• At predetermined time intervals, withdraw a sample of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Analyze the amount of cinnamon extract in the withdrawn samples using UV-Vis spectroscopy.

Synthesis and Antimicrobial Testing of Cinnamaldehyde-Chitosan Schiff Base

a. Synthesis:

• Dissolve chitosan in a 1% acetic acid solution.

• Add cinnamaldehyde to the chitosan solution (the molar ratio can be varied to control the degree of substitution).

• Subject the mixture to high-intensity ultrasound for a specified duration to facilitate the reaction.

• Precipitate the resulting cinnamaldehyde-chitosan Schiff base by adding a non-solvent like ethanol.

• Filter, wash, and dry the product.

b. Antimicrobial Activity (Minimum Inhibitory Concentration - MIC):

• Prepare a series of dilutions of the cinnamaldehyde-chitosan Schiff base and unmodified chitosan in a suitable broth medium.

• Inoculate each dilution with a standardized suspension of the target microorganism.

• Incubate the cultures under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• The MIC is determined as the lowest concentration of the polymer that visibly inhibits the growth of the microorganism.

Cytotoxicity Assessment (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., C6 glioma cells) in a 96-well plate at a density of 5 x 10³ cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of cinnamon-loaded nanoparticles, unloaded nanoparticles, and free cinnamon extract for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, add 100 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 550 nm using a microplate reader.

• Cell Viability Calculation: Express the cell viability as a percentage of the untreated control cells.

Visualizing the Processes: Diagrams and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

Caption: Experimental workflow for the synthesis, characterization, and evaluation of cinnamon-loaded nanoparticles.

References

• 1. mdpi.com [mdpi.com]
• 2. sciforum.net [sciforum.net]
• 3. sciforum.net [sciforum.net]
• 4. Antibiofilm Effect of Cinnamaldehyde-Chitosan Nanoparticles against the Biofilm of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Study on the Biological Activity of Cinnamonitrile Isomers: A Guide for Researchers

For Immediate Release

While cinnamon and its derivatives have long been a focal point in the exploration of natural compounds for therapeutic applications, a detailed comparative analysis of the biological activities of cis- and trans-cinnamonitrile isomers has remained largely unexplored in scientific literature. This guide aims to provide researchers, scientists, and drug development professionals with a comprehensive overview of the current state of knowledge, highlighting the potential significance of stereoisomerism in the bioactivity of this class of compounds. Due to the limited availability of direct comparative data for cinnamonitrile isomers, this guide will also draw parallels from the well-documented differential effects of cis- and trans-cinnamic acid isomers to underscore the potential importance of geometric configuration in biological efficacy.

Data Presentation: Quantitative Comparison of Biological Activities

Compound	Isomer	Biological Activity	Test Organism/Cell Line	Metric (Value)	Potency Comparison	Reference
Cinnamic Acid	trans	Antimicrobial	Mycobacterium tuberculosis (MDR strain)	MBC: 2.0 mM	Baseline	[1][2][3][4][5]
Cinnamic Acid	cis	Antimicrobial	Mycobacterium tuberculosis (MDR strain)	MBC: 16.9 µM	~120x more potent than trans-isomer	[1][2][3][4][5]

MBC: Minimum Bactericidal Concentration. A lower value indicates higher potency.

The dramatic increase in antimicrobial activity of the cis-isomer of cinnamic acid suggests that a similar stereospecificity may exist for cinnamonitrile isomers, warranting further investigation into their individual biological profiles.

Key Biological Activities: An Overview

Antimicrobial Activity

Cinnamon-derived compounds, including cinnamaldehyde and cinnamic acid, are well-known for their broad-spectrum antimicrobial properties. While specific data for cinnamonitrile isomers is lacking, "cinnamonitrile" has been suggested to possess antibacterial activity. The proposed mechanism involves interference with folic acid synthesis, disruption of enzymatic processes required for cell division, and alteration of cell membrane permeability. The significant difference in potency observed between cinnamic acid isomers against Mycobacterium tuberculosis highlights that the cis configuration can lead to a much more potent antibacterial effect[1][2][3][4][5].

Anti-inflammatory Activity

Compounds structurally related to cinnamonitrile, such as trans-cinnamaldehyde, have demonstrated significant anti-inflammatory effects. These effects are often mediated through the modulation of key signaling pathways, including the nuclear factor kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways[6][7][8]. These pathways are central to the inflammatory response, and their inhibition leads to a reduction in the production of pro-inflammatory mediators. While it is plausible that cinnamonitrile isomers may also exhibit anti-inflammatory properties, their specific effects on these signaling cascades have yet to be elucidated.

Cytotoxicity

The cytotoxic potential of cinnamonitrile is an area of interest, particularly for its potential applications in anticancer research. Studies on cinnamaldehyde have shown that it can induce apoptosis in cancer cells. The evaluation of the cytotoxic profile of individual cinnamonitrile isomers is crucial for determining their therapeutic index and potential as anticancer agents.

Experimental Protocols

To facilitate further research in this area, detailed methodologies for key experiments are provided below.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is a standard procedure for assessing the antimicrobial susceptibility of a compound.

• Preparation of Materials : A sterile 96-well microtiter plate, appropriate bacterial culture broth (e.g., Mueller-Hinton Broth), bacterial suspension standardized to 0.5 McFarland, and a stock solution of the cinnamonitrile isomer in a suitable solvent (e.g., DMSO).

• Serial Dilution : A two-fold serial dilution of the cinnamonitrile isomer is performed in the microtiter plate using the broth to achieve a range of concentrations.

• Inoculation : Each well is inoculated with the standardized bacterial suspension. Control wells containing only broth and inoculum (positive control) and only broth (negative control) are included.

• Incubation : The plate is incubated at 37°C for 16-20 hours.

• Data Analysis : The MIC is determined as the lowest concentration of the compound that inhibits visible bacterial growth.

MTT Assay for Cytotoxicity Assessment

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

• Cell Seeding : Cells are seeded in a 96-well plate at a suitable density and allowed to adhere overnight.

• Compound Treatment : The cells are treated with various concentrations of the cinnamonitrile isomer for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition : MTT solution (5 mg/mL in PBS) is added to each well and incubated for 3-4 hours to allow for the formation of formazan crystals by viable cells.

• Solubilization : The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO).

• Absorbance Measurement : The absorbance is measured at a wavelength of 570 nm using a microplate reader. The cell viability is calculated as a percentage of the untreated control.

Mandatory Visualization

Representative Signaling Pathway: NF-κB Activation

The NF-κB signaling pathway is a crucial regulator of the inflammatory response and a known target for cinnamon-related compounds. The following diagram illustrates the canonical NF-κB activation pathway. It is important to note that the specific modulatory effects of cis- and trans-cinnamonitrile on this pathway have not been experimentally determined and this serves as a representative diagram of a potentially relevant pathway.

Caption: Canonical NF-κB signaling pathway initiated by LPS.

Experimental Workflow: Antimicrobial Susceptibility Testing

The following diagram outlines the general workflow for determining the Minimum Inhibitory Concentration (MIC) of a compound using the broth microdilution method.

Caption: Workflow for MIC determination via broth microdilution.

Conclusion and Future Directions

The significant disparity in the biological activity of cis- and trans-cinnamic acid isomers strongly suggests that a similar phenomenon may be present in cinnamonitrile isomers. The lack of specific comparative data for cis- and trans-cinnamonitrile represents a critical knowledge gap. Future research should prioritize the separate evaluation of these isomers to elucidate their individual pharmacological profiles. Such studies will be instrumental in unlocking the full therapeutic potential of cinnamonitrile and its derivatives in drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. Transformation of cinnamic acid from trans- to cis-form raises a notable bactericidal and synergistic activity against multiple-drug resistant Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Natural Cinnamic Acids, Synthetic Derivatives and Hybrids with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Anti-inflammatory effects of trans-cinnamaldehyde on lipopolysaccharide-stimulated macrophage activation via MAPKs pathway regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Advances in pharmacological effects and mechanism of action of cinnamaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory and tissue repair effect of cinnamaldehyde and nano cinnamaldehyde on gingival fibroblasts and macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Protective Power: A Comparative Guide to Cinnamonitrile as a Corrosion Inhibitor

For researchers, scientists, and professionals in materials science and chemical engineering, the quest for effective and environmentally benign corrosion inhibitors is a perpetual challenge. This guide provides an in-depth validation of the mechanism of action of cinnamonitrile as a corrosion inhibitor for mild steel in acidic environments. Through a comprehensive comparison with established inhibitors—benzotriazole, thiourea, and sodium dodecylbenzenesulfonate—this document offers a critical evaluation of performance based on experimental data.

Cinnamonitrile, a derivative of cinnamon, has emerged as a promising corrosion inhibitor due to its molecular structure, which is rich in π-electrons and contains a nitrogen atom, both of which are known to contribute to effective corrosion inhibition. This guide delves into the scientific evidence supporting its mechanism and benchmarks its performance against other widely used inhibitors.

Mechanism of Action: How Cinnamonitrile Protects Metal Surfaces

The primary mechanism by which cinnamonitrile inhibits corrosion is through the adsorption of its molecules onto the metal surface, forming a protective barrier that isolates the metal from the corrosive environment. This adsorption process is a result of the interaction between the inhibitor molecules and the metal surface.

The cinnamonitrile molecule possesses several features that facilitate strong adsorption:

• Pi Electrons: The benzene ring and the cyano group (C≡N) are rich in π-electrons, which can interact with the vacant d-orbitals of iron atoms on the mild steel surface.

• Heteroatom: The nitrogen atom in the cyano group has a lone pair of electrons that can be shared with the metal surface, forming a coordinate covalent bond.

This adsorption can be classified as a mixed type, involving both physisorption (electrostatic interactions) and chemisorption (covalent bonding). The adsorbed cinnamonitrile molecules effectively block the active sites on the metal surface where corrosion reactions (both anodic dissolution of iron and cathodic hydrogen evolution) would otherwise occur.

Quantum chemical calculations, specifically Density Functional Theory (DFT), have been employed to further elucidate this mechanism. These calculations help in understanding the electronic properties of the inhibitor molecule, such as the energy of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). A higher HOMO energy indicates a greater ability of the molecule to donate electrons to the metal surface, while a lower LUMO energy suggests a greater ability to accept electrons from the metal. The interaction between the inhibitor and the metal surface is thus a donor-acceptor type, leading to the formation of a stable protective film.

The adsorption of cinnamonitrile on mild steel surfaces has been found to follow the Langmuir adsorption isotherm, which assumes the formation of a monolayer of the inhibitor on the metal surface.

Performance Comparison: Cinnamonitrile vs. Alternatives

To objectively assess the efficacy of cinnamonitrile, its performance is compared against three other well-known corrosion inhibitors: benzotriazole, thiourea, and sodium dodecylbenzenesulfonate. The comparison is based on inhibition efficiency (IE%) data obtained from various experimental techniques under acidic conditions (typically 1M HCl) for mild steel.

Inhibitor	Concentration	Temperature (°C)	Inhibition Efficiency (IE%) - Weight Loss	Inhibition Efficiency (IE%) - PDP	Inhibition Efficiency (IE%) - EIS
Cinnamonitrile	0.5 mM	25	92.7%	-	-
0.5 mM	60	97.3%	-	-
Benzotriazole	1.5 x 10⁻³ M	30	~48%[1]	-	-
400 ppm	-	~98%[2]	-	-
Thiourea	5 x 10⁻³ M	60	-	98.96%[3]	92.65%[3]
1000 ppm	25	-	-	91.2%
Sodium Dodecylbenzenesulfonate	-	-	-	-	-

Note: The data presented is compiled from various sources and experimental conditions may vary. Direct comparison should be made with caution.

Experimental Protocols: The Foundation of Reliable Data

The validation of any corrosion inhibitor relies on robust and standardized experimental methodologies. The following are detailed protocols for the key experiments cited in this guide.

Weight Loss Method

The weight loss method is a straightforward and widely used technique to determine the average corrosion rate and the inhibition efficiency.

Procedure:

• Specimen Preparation: Mild steel coupons of known dimensions are mechanically polished with a series of emery papers of decreasing grit size, degreased with a suitable solvent (e.g., acetone), washed with distilled water, and dried. The initial weight of each coupon is accurately measured.

• Immersion: The pre-weighed coupons are suspended in the corrosive solution (e.g., 1M HCl) with and without the inhibitor at a specific concentration and temperature for a predetermined immersion period.

• Cleaning and Re-weighing: After the immersion period, the coupons are removed, cleaned to remove corrosion products according to standard procedures (e.g., using a solution containing HCl and hexamine), washed, dried, and re-weighed.

• Calculation: The weight loss is calculated as the difference between the initial and final weights. The corrosion rate (CR) and inhibition efficiency (IE%) are calculated using the following formulas:

  • CR = (K × W) / (A × T × D)

    • Where K is a constant, W is the weight loss, A is the surface area of the coupon, T is the immersion time, and D is the density of the metal.

  • IE% = [(W₀ - Wᵢ) / W₀] × 100

    • Where W₀ is the weight loss in the absence of the inhibitor and Wᵢ is the weight loss in the presence of the inhibitor.[4]

Potentiodynamic Polarization (PDP)

Potentiodynamic polarization is an electrochemical technique that provides information on the kinetics of the anodic and cathodic reactions, allowing for the determination of the corrosion current density (i_corr) and the mechanism of inhibition (anodic, cathodic, or mixed-type).[5][6]

Procedure:

• Electrochemical Cell Setup: A three-electrode cell is used, consisting of a working electrode (the mild steel specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE or Ag/AgCl), and a counter electrode (e.g., platinum).

• Stabilization: The working electrode is immersed in the test solution (with and without inhibitor) and allowed to reach a stable open-circuit potential (OCP).

• Polarization Scan: The potential of the working electrode is scanned from a potential cathodic to the OCP to a potential anodic to the OCP at a slow, constant scan rate. The resulting current is measured.

• Data Analysis: The polarization curve is plotted as potential versus the logarithm of the current density. The corrosion current density (i_corr) is determined by extrapolating the linear Tafel regions of the anodic and cathodic curves to the corrosion potential (E_corr). The inhibition efficiency is calculated as:

  • IE% = [(i_corr(blank) - i_corr(inhibitor)) / i_corr(blank)] × 100

    • Where i_corr(blank) is the corrosion current density in the absence of the inhibitor and i_corr(inhibitor) is the corrosion current density in the presence of the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive electrochemical technique that provides detailed information about the corrosion process and the properties of the protective film formed by the inhibitor.[3][7][8]

Procedure:

• Electrochemical Cell Setup: The same three-electrode cell as in the PDP measurements is used.

• Stabilization: The working electrode is immersed in the test solution and allowed to stabilize at its OCP.

• Impedance Measurement: A small amplitude AC potential signal is applied to the working electrode at its OCP over a wide range of frequencies. The resulting AC current response is measured.

• Data Analysis: The impedance data is typically represented as a Nyquist plot (imaginary impedance vs. real impedance) or Bode plots (impedance magnitude and phase angle vs. frequency). The data is then fitted to an equivalent electrical circuit model to extract parameters such as the charge transfer resistance (R_ct) and the double-layer capacitance (C_dl). A higher R_ct value and a lower C_dl value in the presence of the inhibitor indicate better corrosion protection. The inhibition efficiency is calculated from the R_ct values:

  • IE% = [(R_ct(inhibitor) - R_ct(blank)) / R_ct(inhibitor)] × 100

    • Where R_ct(inhibitor) is the charge transfer resistance in the presence of the inhibitor and R_ct(blank) is the charge transfer resistance in the absence of the inhibitor.

Visualizing the Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the key signaling pathways, experimental workflows, and logical relationships.

Caption: Proposed mechanism of corrosion inhibition by Cinnamonitrile.

Caption: General workflow for evaluating corrosion inhibitors.

Caption: Comparative performance of corrosion inhibitors.

References

• 1. Effect of Benzotriazole on the Localized Corrosion of Copper Covered with Carbonaceous Residue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. content.ampp.org [content.ampp.org]
• 3. ijcsi.pro [ijcsi.pro]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. kosartech.com [kosartech.com]
• 7. researchgate.net [researchgate.net]
• 8. Corrosion System | Using EIS Method for a Better Understanding [zerust.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Cinnamonitrile

Essential Safety and Handling Guide for Cinnamonitrile

This guide provides immediate, essential safety protocols and logistical information for handling Cinnamonitrile in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)

When handling Cinnamonitrile, appropriate personal protective equipment is mandatory to minimize exposure and ensure safety. The recommended PPE includes:

• Eye and Face Protection : Wear chemical safety goggles or glasses that meet the ANSI Z.87.1 1989 standard.[1] A face shield should be worn over safety glasses if there is a risk of splashing.[1]

• Skin Protection : Chemical-resistant gloves are required.[2] Disposable nitrile gloves can offer short-term protection.[1] For full contact, butyl-rubber gloves with a minimum thickness of 0.7 mm are recommended. Always inspect gloves before use and change them immediately upon contact with the chemical.[1] A lab coat should be worn and buttoned to cover as much skin as possible.[1]

• Respiratory Protection : Work should be conducted in a well-ventilated area.[3][4] If engineering controls are insufficient to maintain exposure below permissible limits, a NIOSH-approved respirator is required.[1]

• Footwear : Wear closed-toe, closed-heel shoes that cover the entire foot.[1]

Quantitative Safety Data

The following table summarizes key quantitative safety and physical data for Cinnamonitrile.

Property	Value	Source
Acute Oral Toxicity (LD50, Rat)	275 mg/kg	[3][4]
Acute Dermal Toxicity (LD50, Rabbit)	1910 mg/kg	[4]
Flash Point	> 110 °C / > 230 °F	[5][6]
Boiling Point	253 - 255 °C	[5][7]
Specific Gravity	1.023 - 1.032 @ 20-25 °C	[6]
Appearance	Clear colorless to pale yellow liquid	[2][7]

Operational and Emergency Protocols

Standard Handling and Storage Procedures

Handling:

• Always handle Cinnamonitrile in accordance with good industrial hygiene and safety practices.[4]

• Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or mists.[3]

• Wash hands and any exposed skin thoroughly after handling, especially before breaks and at the end of the workday.[3][4][5]

• Do not eat, drink, or smoke in areas where Cinnamonitrile is handled or stored.[3][8]

• Ensure that eyewash stations and safety showers are located close to the workstation.[5]

Storage:

• Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and hot surfaces.[2][4][6][8]

• Keep containers tightly closed to prevent contamination and degradation.[2][4][5][8]

• Cinnamonitrile is sensitive to air and light; store under nitrogen.[2]

• Store locked up or in an area accessible only to qualified and authorized personnel.[2][3]

• It should be kept away from strong oxidizing agents and incompatible materials like acids and alkalis.[2][8]

First-Aid Measures

• If Inhaled : Move the person to fresh air.[5][8] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[5] Seek medical attention if symptoms persist.[8]

• In Case of Skin Contact : Immediately take off all contaminated clothing.[3] Wash the affected area with plenty of soap and water for at least 15 minutes.[4][5] Get medical advice if skin irritation or a rash occurs.[2][4]

• In Case of Eye Contact : Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also under the eyelids.[3][4][5] Remove contact lenses if present and easy to do.[3][5] If eye irritation persists, get medical advice.[5]

• If Swallowed : Rinse mouth with water.[4] Do NOT induce vomiting.[9] Immediately call a POISON CENTER or doctor.

Spill and Disposal Plan

Accidental Release Measures:

• Evacuate personnel from the danger area and ensure adequate ventilation.[3]

• Remove all sources of ignition.[4]

• Wear appropriate personal protective equipment as detailed above, including respiratory protection.[3]

• Prevent the spill from entering drains, surface water, or ground water.[3][4]

• Contain the spillage using sand or an inert absorbent material (e.g., Chemizorb®).[3][4][5]

• Collect the absorbed material and place it in a suitable, closed container for disposal.[5]

• Clean the affected area thoroughly.[3]

Disposal:

• Dispose of Cinnamonitrile and any contaminated materials at an approved waste disposal plant.[5]

• Disposal must be in accordance with all applicable federal, state, and local environmental regulations.[4]

• Empty containers should be taken to an approved waste handling site for recycling or disposal.[4]

Emergency Workflow: Cinnamonitrile Spill Response

Caption: Logical workflow for responding to a Cinnamonitrile spill.

References

• 1. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 2. Page loading... [wap.guidechem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. cdn.scimplify.com [cdn.scimplify.com]
• 5. fishersci.com [fishersci.com]
• 6. (E)-cinnamyl nitrile, 1885-38-7 [thegoodscentscompany.com]
• 7. chemimpex.com [chemimpex.com]
• 8. Cinnamyl Nitrile Online | Cinnamyl Nitrile Manufacturer and Suppliers [scimplify.com]
• 9. fishersci.com [fishersci.com]